6-Azaspiro[5.5]undecan-6-ium bromide

• CAS: 6286-82-4

Core Science & Biosynthesis

An In-depth Technical Guide to 6-Azaspiro[5.5]undecan-6-ium Bromide: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and characterization of 6-Azaspiro[5.5]undecan-6-ium bromide (also known as 1,1'-Spirobipiperidinium bromide). This unique spirocyclic quaternary ammonium salt has garnered significant interest due to its remarkable stability and diverse applications in material science, catalysis, and biological systems. This document serves as a detailed resource, offering insights into its molecular structure, spectroscopic profile, and a foundational protocol for its synthesis and characterization, thereby supporting its exploration in novel research and development endeavors.

Introduction

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium compound distinguished by its spirocyclic architecture, where two piperidine rings are fused at a central, positively charged nitrogen atom.[1] This rigid, three-dimensional structure imparts a high degree of stability compared to its acyclic or monocyclic counterparts, making it a valuable building block in various chemical applications.[1] Its utility spans from serving as a robust cationic component in anion-exchange membranes for fuel cells to acting as a phase-transfer catalyst in organic synthesis and exhibiting antimicrobial properties.[1] This guide aims to consolidate the available technical information on this compound, providing a reliable reference for its scientific and industrial applications.

Molecular Structure and Chemical Identity

The defining feature of 6-Azaspiro[5.5]undecan-6-ium bromide is its spirocyclic system, which consists of two six-membered rings sharing a single quaternary nitrogen atom.[1] The IUPAC name for this compound is 6-azoniaspiro[5.5]undecane bromide.[1] The symmetrical arrangement of the two identical piperidine rings results in an achiral molecule.[1] However, the perpendicular orientation of these rings creates distinct spatial environments that can influence its reactivity and interactions with other molecules.[1]

Diagram 1: 2D representation of 6-Azaspiro[5.5]undecan-6-ium bromide.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
CAS Number	6286-82-4	[1]
Molecular Formula	C₁₀H₂₀BrN	[1]
Molecular Weight	234.18 g/mol	[1]
IUPAC Name	6-azoniaspiro[5.5]undecane;bromide	[1]
Synonyms	1,1'-Spirobipiperidinium bromide, 6-Azoniaspiro(5.5)undecane bromide
SMILES	C1CC[N+]2(CC1)CCCCC2.[Br-]
InChI	InChI=1S/C10H20N.BrH/c1-3-7-11(8-4-1)9-5-2-6-10-11;/h1-10H2;1H/q+1;/p-1

Physical Properties

6-Azaspiro[5.5]undecan-6-ium bromide is typically a white to off-white crystalline solid at room temperature. Its ionic nature significantly influences its physical properties, particularly its melting point and solubility.

Table 2: Physical Properties

Property	Value	Source
Appearance	White to off-white crystalline solid
Melting Point	310 °C
Solubility	Generally soluble in water. Variably soluble in polar organic solvents such as methanol and ethanol. Sparingly soluble in non-polar solvents.

The high melting point is indicative of the strong ionic interactions between the spirocyclic cation and the bromide anion in the crystal lattice. Its solubility in polar solvents is attributed to the favorable dipole-ion interactions with the solvent molecules.

Chemical Properties and Reactivity

As a quaternary ammonium salt, 6-Azaspiro[5.5]undecan-6-ium bromide is chemically stable. The spirocyclic structure contributes to its robustness, showing enhanced stability against degradation compared to non-spirocyclic analogs, particularly in alkaline environments.[1] This stability is a key attribute for its use in applications such as anion-exchange membranes.[1]

The reactivity of this compound is primarily centered around the ionic interactions of the quaternary ammonium cation and the bromide counter-ion. It can participate in ion exchange reactions, allowing for the substitution of the bromide with other anions to form new salts with tailored properties.

Synthesis and Characterization

Synthetic Approach

The synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide is typically achieved through a two-step process involving the formation of the spirocyclic amine followed by quaternization. A common and effective method is the intramolecular cyclization of a suitable precursor.

Diagram 2: General synthetic workflow for 6-Azaspiro[5.5]undecan-6-ium bromide.

Detailed Experimental Protocol (Illustrative)

The following protocol is an illustrative example based on general synthetic methods for similar compounds. Researchers should adapt and optimize the conditions based on their specific laboratory setup and safety protocols.

Step 1: Synthesis of 6-Azaspiro[5.5]undecane (Intermediate)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N,N-Bis(5-bromopentyl)amine in a suitable high-boiling point solvent (e.g., acetonitrile or DMF).

• Reagent Addition: Add a non-nucleophilic base (e.g., potassium carbonate or sodium hydride) to the solution. The base promotes the intramolecular cyclization by deprotonating the amine.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture to remove the inorganic salts. The solvent is then removed under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield pure 6-Azaspiro[5.5]undecane.

Step 2: Quaternization to 6-Azaspiro[5.5]undecan-6-ium bromide

• Reaction Setup: Dissolve the purified 6-Azaspiro[5.5]undecane in a suitable solvent (e.g., acetone or ethanol) in a round-bottom flask.

• Reagent Addition: Add an equimolar amount of a brominating agent, such as bromomethane (as a solution in a suitable solvent) or hydrobromic acid.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating for several hours. The product, being a salt, will often precipitate out of the solution.

• Isolation and Purification: Collect the precipitated solid by filtration. Wash the solid with a small amount of cold solvent to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) to obtain pure 6-Azaspiro[5.5]undecan-6-ium bromide as a crystalline solid.

Spectroscopic Characterization

5.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a crucial tool for the structural elucidation and purity assessment of 6-Azaspiro[5.5]undecan-6-ium bromide.

• ¹H-NMR: The proton NMR spectrum is expected to show signals corresponding to the methylene protons of the two piperidine rings. Due to the symmetry of the molecule, a relatively simple spectrum is anticipated. The protons alpha to the positively charged nitrogen will be deshielded and appear at a higher chemical shift (downfield).

• ¹³C-NMR: The carbon NMR spectrum will also reflect the symmetry of the molecule, showing a limited number of signals for the ten carbon atoms. The carbon atoms directly bonded to the quaternary nitrogen will be deshielded.

5.3.2. Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry is a suitable technique for analyzing this ionic compound. The mass spectrum would be expected to show a prominent peak corresponding to the cationic species, [C₁₀H₂₀N]⁺, at m/z 154.2. The isotopic pattern of this peak would confirm the elemental composition.

Applications

The unique properties of 6-Azaspiro[5.5]undecan-6-ium bromide have led to its investigation and use in a variety of fields:

• Material Science: Its high stability makes it an excellent candidate for the cationic headgroup in anion-exchange membranes (AEMs) used in fuel cells and water electrolyzers.[1] These membranes show enhanced durability, particularly under alkaline conditions.

• Catalysis: It can function as a phase-transfer catalyst in various organic reactions, facilitating the transfer of reactants between immiscible phases and thereby increasing reaction rates and yields.

• Biological and Pharmaceutical Research: The compound has demonstrated antimicrobial activity against various pathogens.[1] Its ability to interact with biological membranes is a key aspect of its mechanism of action.[1] Furthermore, its potential as a drug delivery vehicle is being explored due to its capacity to form stable complexes with therapeutic agents.[1]

• Ionic Liquids: Due to its ionic nature and relatively low melting point, it can be used as a component in the formulation of ionic liquids, which are environmentally friendly solvents for a range of chemical processes.[1]

Safety and Handling

As with all chemical reagents, 6-Azaspiro[5.5]undecan-6-ium bromide should be handled with appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

6-Azaspiro[5.5]undecan-6-ium bromide is a versatile and stable spirocyclic quaternary ammonium salt with a growing number of applications in diverse scientific and industrial fields. Its unique structural features provide a foundation for the design of new materials and functional molecules. This technical guide has summarized its key physical and chemical properties, provided a foundational understanding of its synthesis and characterization, and highlighted its significant applications. It is hoped that this comprehensive overview will facilitate further research and innovation utilizing this promising compound.

References

• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). National Center for Biotechnology Information. Retrieved from [Link]

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The Dawn of Spirocyclic Quaternary Ammonium Salts: An In-depth Technical Guide to Early Studies

Foreword: Unveiling a Unique Chemical Architecture

In the annals of organic chemistry, the late 19th and early 20th centuries were a period of fervent discovery, a time when the fundamental principles of molecular structure and reactivity were being meticulously laid down. It was during this era of foundational research that chemists began to explore beyond simple linear and monocyclic structures, venturing into the then-uncharted territory of more complex three-dimensional arrangements. Among these were the spirocyclic compounds, molecules possessing a unique architecture where two rings are joined by a single common atom. This guide delves into the nascent stages of research on a fascinating subclass of these molecules: the spirocyclic quaternary ammonium salts. We will journey back to the pioneering work that first brought these intriguing structures to light, exploring the early synthetic strategies, the characterization methods of the time, and the initial forays into understanding their biological significance. For researchers, scientists, and drug development professionals today, an appreciation of these early studies provides a crucial context for the continued exploration of spirocyclic scaffolds in modern chemical and pharmaceutical sciences.

Conceptualization and Nomenclature: The Contribution of Adolf von Baeyer

The formal conceptualization of spiro compounds can be traced back to the turn of the 20th century. In 1900, the eminent German chemist Adolf von Baeyer, a Nobel laureate celebrated for his work on organic dyes and hydroaromatic compounds, first proposed a systematic nomenclature for bicyclic systems, which included these unique spiro structures.[1][2][3] This foundational work provided chemists with the language to describe and categorize these molecules, paving the way for their systematic study.

Caption: General structure of a spirocyclic compound, highlighting the central spiro atom.

Pioneering Syntheses: The Work of von Braun and the Intramolecular Cyclization Approach

The early 20th century witnessed the first successful syntheses of spirocyclic quaternary ammonium salts. The work of German chemist Julius von Braun, documented in Chemische Berichte in 1916 and 1924, stands as a landmark in this field. Von Braun's approach was elegantly straightforward, relying on the principles of intramolecular cyclization.

The primary method involved the reaction of a cyclic amine, such as pyrrolidine or piperidine, with a dihaloalkane. This reaction proceeds via a two-step sequence:

• Intermolecular Alkylation: The cyclic amine initially acts as a nucleophile, displacing one of the halogen atoms of the dihaloalkane to form a haloalkyl-substituted tertiary ammonium salt.

• Intramolecular Cyclization: The newly introduced haloalkyl chain then undergoes an intramolecular nucleophilic substitution, with the nitrogen atom of the cyclic amine attacking the carbon bearing the remaining halogen. This ring-closing step results in the formation of the spirocyclic quaternary ammonium salt.

A classic example of this methodology is the synthesis of 5-azoniaspiro[4.4]nonane bromide from pyrrolidine and 1,4-dibromobutane.

Caption: The von Braun synthesis of a spirocyclic quaternary ammonium salt.

Detailed Experimental Protocol: Synthesis of 5-Azoniaspiro[4.4]nonane Bromide (A Reconstruction from Early Literature)

• Step 1: Preparation of the Reagents:

  • Pyrrolidine, freshly distilled, is prepared.

  • 1,4-Dibromobutane is purified by distillation under reduced pressure.

  • Anhydrous ether is used as the solvent.

• Step 2: Reaction Procedure:

  • A solution of pyrrolidine in anhydrous ether is prepared in a flask equipped with a reflux condenser and a dropping funnel.

  • A solution of 1,4-dibromobutane in anhydrous ether is added dropwise to the pyrrolidine solution with constant stirring. An exothermic reaction is observed, and a white precipitate begins to form.

  • After the addition is complete, the reaction mixture is gently refluxed for several hours to ensure the completion of the initial intermolecular alkylation.

• Step 3: Intramolecular Cyclization:

  • The reaction mixture, containing the intermediate N-(4-bromobutyl)pyrrolidinium bromide, is then heated for an extended period. This promotes the intramolecular cyclization to form the spirocyclic salt. The exact temperature and duration would have been determined empirically by the early researchers.

• Step 4: Isolation and Purification:

  • After cooling, the solid product is collected by filtration and washed with anhydrous ether to remove any unreacted starting materials.

  • The crude spirocyclic quaternary ammonium salt is then recrystallized from a suitable solvent, such as ethanol or a mixture of ethanol and ether, to yield the purified product.

Characterization in the Pre-Spectroscopic Era

In the early 20th century, the arsenal of analytical techniques available to chemists was vastly different from that of today. The structural elucidation of newly synthesized compounds relied on a combination of meticulous physical and chemical methods.

Technique	Description	Application to Spirocyclic Quaternary Ammonium Salts
Melting Point Determination	A fundamental technique for assessing the purity of a crystalline solid. A sharp and consistent melting point was indicative of a pure compound.	The melting points of the synthesized spirocyclic salts would have been carefully measured and reported as a key physical constant.
Elemental Analysis	A quantitative chemical analysis to determine the percentage composition of elements (carbon, hydrogen, nitrogen, halogen) in a compound.	This was a cornerstone of structural confirmation. The experimentally determined elemental composition would be compared to the theoretical values calculated for the proposed spirocyclic structure.
Solubility Tests	The solubility of the compound in various solvents (water, ethanol, ether, etc.) was systematically investigated.	The ionic nature of the quaternary ammonium salts would render them soluble in polar solvents like water and ethanol, and insoluble in nonpolar solvents like ether.
Chemical Derivatization	The compound would be subjected to known chemical reactions to confirm the presence of specific functional groups.	For instance, reaction with silver nitrate would confirm the presence of a halide counter-ion.

Early Pharmacological Investigations: The Quest for Curare-like Activity

The late 19th and early 20th centuries saw a burgeoning interest in the relationship between chemical structure and pharmacological activity. A significant area of investigation was the search for compounds that could mimic the effects of curare, a plant-derived arrow poison known for its muscle-paralyzing properties.[4][5] Early studies by Crum Brown and Fraser in the 1860s had established that the quaternization of nitrogen in alkaloids often conferred curare-like activity.[5]

This led to the hypothesis that synthetic quaternary ammonium salts, including the newly synthesized spirocyclic variants, might exhibit similar neuromuscular blocking effects. These early pharmacological studies were typically conducted on animal models, such as frogs or rabbits, and involved observing the effects of the compounds on muscle contraction in response to nerve stimulation.

While specific, detailed pharmacological reports on spirocyclic quaternary ammonium salts from the pre-1940s are scarce in currently accessible literature, it is highly probable that these compounds were screened for such "curare-like" or "ganglionic blocking" activity, given the prevailing research interests of the time.[6][7] The rigid, three-dimensional structure of the spirocyclic scaffold would have been of particular interest to pharmacologists exploring the spatial requirements for interaction with the neuromuscular junction.

Caption: The hypothesized link between quaternary ammonium structures and neuromuscular blockade.

The Challenge of Chirality: Early Approaches to Resolution

A fascinating aspect of certain spirocyclic quaternary ammonium salts is the potential for chirality, where the spiro atom itself can be a stereocenter. The resolution of enantiomers in the early 20th century was a formidable challenge. The primary method available was classical chemical resolution.[8][9]

This technique involved reacting the racemic mixture of the chiral spirocyclic ammonium cation with a chiral resolving agent, typically a naturally occurring chiral acid or base, to form a pair of diastereomeric salts. Since diastereomers have different physical properties, they could potentially be separated by fractional crystallization.

Conceptual Workflow for the Resolution of a Chiral Spirocyclic Quaternary Ammonium Salt

• Diastereomeric Salt Formation: The racemic spirocyclic quaternary ammonium salt is treated with an enantiomerically pure chiral acid (e.g., tartaric acid).

• Fractional Crystallization: The resulting mixture of diastereomeric salts is dissolved in a suitable solvent and allowed to crystallize slowly. Due to their different solubilities, one diastereomer will preferentially crystallize out of the solution.

• Separation: The crystals of the less soluble diastereomer are separated by filtration.

• Liberation of the Enantiomers: The separated diastereomeric salts are then treated with a strong base to regenerate the individual enantiomers of the spirocyclic quaternary ammonium hydroxide, from which other salts can be prepared. The chiral resolving agent can also be recovered.

The optical activity of the separated enantiomers would then be confirmed using a polarimeter, which measures the rotation of plane-polarized light.[10][11]

Conclusion: A Foundation for Future Innovation

The early studies on spirocyclic quaternary ammonium salts, from their conceptualization by von Baeyer to their synthesis by von Braun and the initial explorations of their biological potential, laid a critical foundation for the development of this important class of molecules. While the analytical and pharmacological tools of the time were limited by modern standards, the ingenuity and meticulous work of these pioneering chemists provided the first glimpses into the unique properties and potential applications of these three-dimensional structures. Today, spirocyclic scaffolds are integral to the design of novel pharmaceuticals, materials, and catalysts, and a thorough understanding of their historical roots enriches our appreciation for the ongoing evolution of chemical science.

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• Ganglionic blocking drugs: general considerations and metabolism. Int Anesthesiol Clin. 1978;16(2):113-50. [Link]

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• Neuromuscular block. Br J Pharmacol. 2006;147 Suppl 1:S277-86. [Link]

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• Uropharmacology: VII. Ganglionic stimulating and blocking agents. Urology. 1978;11(4):425-31. [Link]

• Von Baeyer nomenclature. Wikipedia. [Link]

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• CURARE‐LIKE ACTION OF POLYMETHYLENE BIS‐QUATERNARY AMMONIUM SALTS. British Journal of Pharmacology and Chemotherapy. 1948;3(4):298-304. [Link]

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The Spirocyclic Advantage: Unraveling the Mechanism of 6-Azaspiro[5.5]undecan-6-ium Bromide in Catalysis

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Flatland Catalysis

In the realm of modern organic synthesis, the quest for catalysts that offer not only high efficiency but also exquisite stereocontrol is paramount. Among the privileged scaffolds that have emerged, spirocyclic quaternary ammonium salts have garnered significant attention for their unique three-dimensional architecture and remarkable performance as phase-transfer catalysts (PTCs). At the heart of this class of catalysts lies the 6-Azaspiro[5.5]undecan-6-ium core structure. This guide delves into the intricate mechanism of action of 6-Azaspiro[5.5]undecan-6-ium bromide and its derivatives in catalysis, with a particular focus on their application in the asymmetric synthesis of α-amino acids, a cornerstone of pharmaceutical and biological research. We will explore the fundamental principles of phase-transfer catalysis, dissect the structural features that impart high efficiency and stereoselectivity, and provide practical insights into the application of these powerful catalytic tools.

The Core Concept: Phase-Transfer Catalysis

Many organic reactions are hampered by the mutual insolubility of the reactants, which are often partitioned between an aqueous and an organic phase. Phase-transfer catalysis (PTC) provides an elegant solution to this problem by employing a catalyst, typically a quaternary ammonium salt, that facilitates the transport of a reactive species from one phase to another, thereby enabling the reaction to proceed.[1]

The general mechanism of phase-transfer catalysis involving a quaternary ammonium salt (Q⁺X⁻) can be visualized as a cycle where the catalyst shuttles a reactant anion (A⁻) from the aqueous phase to the organic phase. In the organic phase, the resulting ion pair ([Q⁺A⁻]org) is more reactive due to weaker solvation, allowing it to react with the organic substrate (R-Y). The catalyst is then regenerated and returns to the aqueous phase to repeat the cycle.

The 6-Azaspiro[5.5]undecan-6-ium Advantage: A Structural Perspective

The efficacy of a phase-transfer catalyst is intimately linked to its structure. The 6-Azaspiro[5.5]undecan-6-ium cation possesses a unique spirocyclic framework where two six-membered rings are joined at a central quaternary nitrogen atom. This rigid and well-defined three-dimensional structure is pivotal to its catalytic prowess.[2]

The perpendicular arrangement of the two rings creates distinct spatial quadrants around the cationic nitrogen center.[2] This steric bulk effectively shields the positive charge, enhancing the lipophilicity of the cation and facilitating its transport into the organic phase. Furthermore, the rigidity of the spirocyclic scaffold pre-organizes the substituents, which is particularly crucial in asymmetric catalysis where precise control of the chiral environment around the reacting species is essential for high enantioselectivity.

Mechanism of Action in Asymmetric Alkylation of Glycine Schiff Bases

A quintessential application of chiral derivatives of 6-Azaspiro[5.5]undecan-6-ium bromide is the asymmetric alkylation of glycine Schiff bases, a powerful method for the synthesis of non-natural α-amino acids. The seminal work by Maruoka and others has led to the development of highly effective C₂-symmetric chiral spirocyclic phase-transfer catalysts, often referred to as Maruoka catalysts.[3]

The catalytic cycle for the asymmetric alkylation of a glycine tert-butyl ester Schiff base can be delineated as follows:

• Deprotonation: In a biphasic system (e.g., toluene/aqueous KOH), the hydroxide ion deprotonates the glycine Schiff base at the interface to generate an enolate anion.

• Ion Pair Formation and Phase Transfer: The chiral spirocyclic quaternary ammonium cation (Q⁺) exchanges its bromide anion for the newly formed enolate anion at the interface, forming a lipophilic chiral ion pair ([Q⁺-enolate⁻]org). This ion pair is then shuttled into the organic phase.

• Enantioselective Alkylation: Within the organic phase, the chiral catalyst shields one face of the planar enolate. The alkylating agent (e.g., benzyl bromide) preferentially attacks from the less sterically hindered face, leading to the formation of the alkylated product with high enantioselectivity.

• Catalyst Regeneration: The newly formed bromide anion pairs with the chiral catalyst, and the ion pair ([Q*⁺Br⁻]org) returns to the interface to restart the catalytic cycle.

Figure 1: Catalytic cycle for the asymmetric alkylation of a glycine Schiff base.

Synthesis of 6-Azaspiro[5.5]undecan-6-ium Catalysts

The parent achiral 6-Azaspiro[5.5]undecan-6-ium bromide can be synthesized through cyclization reactions of amines and carbonyl compounds, followed by quaternization of the resulting spirocyclic amine with an alkyl bromide.[2]

The synthesis of chiral Maruoka-type catalysts is a more involved process, often starting from commercially available chiral building blocks like (R)- or (S)-1,1'-bi-2-naphthol (BINOL). The synthesis involves the construction of the spirocyclic core and subsequent quaternization to yield the active catalyst. The modular nature of the synthesis allows for the introduction of various substituents on the aromatic rings, enabling fine-tuning of the catalyst's steric and electronic properties for optimal performance in specific reactions.

Experimental Protocol: Asymmetric Benzylation of N-(Diphenylmethylene)glycine tert-Butyl Ester

The following is a representative experimental protocol for the asymmetric benzylation of N-(diphenylmethylene)glycine tert-butyl ester using a chiral spirocyclic quaternary ammonium salt catalyst, adapted from the literature.

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• Benzyl bromide

• Chiral spirocyclic quaternary ammonium bromide (e.g., a Maruoka catalyst) (1 mol%)

• Toluene

• 50% aqueous Potassium Hydroxide (KOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a stirred solution of N-(diphenylmethylene)glycine tert-butyl ester (0.5 mmol) in toluene (5.0 mL) at 0 °C is added the chiral spirocyclic quaternary ammonium bromide catalyst (0.005 mmol, 1 mol%).

• Benzyl bromide (0.6 mmol) is then added to the mixture.

• Pre-cooled (0 °C) 50% aqueous KOH (1.0 mL) is added, and the resulting biphasic mixture is stirred vigorously at 0 °C.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The residue is purified by silica gel column chromatography to afford the desired α-benzylated amino acid ester.

• The enantiomeric excess (ee) is determined by chiral high-performance liquid chromatography (HPLC) analysis.

Data Presentation: Performance in Asymmetric Alkylations

Chiral spirocyclic quaternary ammonium catalysts have demonstrated exceptional performance in the asymmetric alkylation of glycine Schiff bases with a variety of alkyl halides. The following table summarizes representative results.

Entry	Alkyl Halide (R-X)	Yield (%)	ee (%)
1	Benzyl bromide	92	98
2	4-Methoxybenzyl bromide	91	97
3	Allyl bromide	85	96
4	Propargyl bromide	82	95
5	Ethyl iodide	78	92

Data is illustrative and compiled from representative literature reports for Maruoka-type catalysts.[3]

Broader Applications in Catalysis

While the asymmetric synthesis of α-amino acids is a flagship application, the utility of 6-azaspiro[5.5]undecan-6-ium bromide and its derivatives extends to other important organic transformations. These include:

• Michael Addition Reactions: Catalyzing the conjugate addition of various nucleophiles to α,β-unsaturated compounds.[2]

• Aldol Reactions: Facilitating asymmetric aldol reactions to generate chiral β-hydroxy carbonyl compounds.[2]

• Tandem Reactions: Enabling cascade reactions, such as tandem epoxidations and γ-lactam formations in natural product synthesis.[2]

Conclusion and Future Outlook

6-Azaspiro[5.5]undecan-6-ium bromide and its chiral derivatives represent a powerful class of phase-transfer catalysts. Their rigid, well-defined spirocyclic architecture provides a unique three-dimensional reaction environment that is key to their high catalytic activity and, in the case of chiral variants, exceptional enantioselectivity. The successful application of these catalysts in the asymmetric synthesis of α-amino acids has had a significant impact on drug discovery and development.

Future research in this area will likely focus on the development of new generations of spirocyclic catalysts with enhanced reactivity and broader substrate scope. The immobilization of these catalysts on solid supports for easier recovery and recycling is another promising avenue for making these catalytic systems more sustainable and economically viable for large-scale industrial applications. The continued exploration of the mechanistic intricacies of these fascinating catalysts will undoubtedly unlock new possibilities in the field of asymmetric catalysis.

References

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• Li, Z., Wang, X., & Feng, X. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. Organic Letters, 23(8), 3048–3052. Retrieved from [Link]

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The Rising Potential of Spirocyclic Quaternary Ammonium Compounds: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Foreword: Embracing Three-Dimensionality in Drug Design

In the relentless pursuit of novel therapeutic agents with enhanced efficacy and specificity, medicinal chemistry is increasingly venturing beyond the traditional "flatland" of planar aromatic scaffolds. Spirocyclic systems, characterized by two rings sharing a single carbon atom, have emerged as a compelling structural motif, offering a unique three-dimensional architecture that can profoundly influence a molecule's biological activity. When this rigid, defined spatial arrangement is combined with the permanent cationic charge of a quaternary ammonium group, a fascinating class of compounds is born: spirocyclic quaternary ammonium compounds (SQACs).

This technical guide, designed for researchers, scientists, and drug development professionals, delves into the core of SQACs' biological activity. Moving beyond a mere catalog of findings, this document, authored from the perspective of a Senior Application Scientist, aims to provide a deeper understanding of the causality behind their synthesis, mechanisms of action, and potential therapeutic applications. We will explore the intricate relationship between their unique structure and biological function, supported by experimental protocols and data-driven insights, to empower the design and development of next-generation therapeutics.

The Architectural Advantage: Why Spirocyclic Quaternary Ammonium Scaffolds?

The defining feature of SQACs is the fusion of two key components: the spirocyclic core and the quaternary ammonium cation. This combination imparts a unique set of physicochemical properties that are central to their biological activity.

• Structural Rigidity and Conformational Restriction: Unlike their linear or monocyclic counterparts, the spirocyclic framework locks the molecule into a more defined three-dimensional shape. This pre-organization can lead to a lower entropic penalty upon binding to a biological target, potentially increasing binding affinity and selectivity.[1]

• Precise Vectorial Display of Functional Groups: The rigid spirocyclic scaffold acts as a molecular compass, directing the appended functional groups and the cationic charge into specific spatial orientations. This precise vectoral arrangement is crucial for optimizing interactions with the complex topographies of biological targets like enzyme active sites or protein-protein interfaces.

• Modulation of Physicochemical Properties: The introduction of a spirocyclic center increases the fraction of sp³-hybridized carbons, which can improve solubility, reduce metabolic liability, and enhance membrane permeability—key parameters in drug development.[2]

• The Invariant Cationic Head: The quaternary ammonium group provides a permanent positive charge, independent of physiological pH. This charge is fundamental to their initial interactions with negatively charged biological membranes and the anionic sites of enzymes.

This unique combination of features makes SQACs attractive candidates for a wide range of biological applications, from antimicrobial agents to modulators of the central nervous system.

Synthetic Strategies: Building the Spirocyclic Core

The synthesis of SQACs requires a strategic approach to construct the spirocyclic framework and introduce the quaternary ammonium center. The choice of synthetic route is dictated by the desired ring sizes, stereochemistry, and functional group appendages.

Double Alkylation of Cyclic Amines: A Versatile Approach

A common and effective method for the synthesis of N-spiro quaternary ammonium compounds involves the double alkylation of a cyclic amine with a dihaloalkane. This approach allows for the construction of various ring combinations.

A new class of N-spiro QACs, highly functionalized isoindolinio-tetrahydroisoquinolines, has been synthesized by subjecting amino alcohols to a double alkylation reaction with 1,2-bis(bromomethyl)benzenes.[3]

Experimental Protocol: Synthesis of Chiral N-Spiro Quaternary Ammonium Bromides [3]

This protocol describes the synthesis of a series of chiral N-spiro quaternary ammonium bromides with a 3′,4′-dihydro-1′H-spiro[isoindoline-2,2′-isoquinoline] skeleton.

Step 1: Preparation of the Amino Alcohol Precursor

• Into a solution of diacetate precursor (5 mmol) in anhydrous methanol (50 mL), add sodium methoxide (5 mmol) at room temperature.

• Stir the reaction mixture until the substrate disappears (approximately 30 minutes), as monitored by thin-layer chromatography.

• Neutralize the reaction by adding solid carbon dioxide.

• Concentrate the mixture in vacuo.

• Dissolve the crude product in dichloromethane, filter off any precipitate, and concentrate the filtrate to yield the amino alcohol.

Step 2: Spirocyclization via Double Alkylation

• Dissolve the amino alcohol (0.4 mmol) in acetonitrile or dichloromethane (2 mL).

• Add the appropriate dibromide (0.5 mmol) to the solution.

• Add N,N-diisopropylethylamine (DIPEA) (0.5 mmol).

• Allow the reaction to proceed for 24 hours at room temperature. For less reactive amino alcohols, heating to 60°C may be necessary.

• Concentrate the reaction mixture in vacuo.

• Purify the crude product by crystallization or column chromatography on silica gel to obtain the desired N-spiro quaternary ammonium bromide.

Causality Behind Experimental Choices:

• Solvent Selection: Acetonitrile and dichloromethane are suitable polar aprotic solvents that facilitate the SN2 reaction without interfering with the nucleophilic amine or the electrophilic dibromide.

• Base: DIPEA is a non-nucleophilic base used to scavenge the HBr generated during the reaction, driving the equilibrium towards product formation without competing in the alkylation reaction.

• Purification: The choice between crystallization and chromatography depends on the physical properties of the product. Crystalline solids are often amenable to purification by recrystallization, which can be more scalable, while chromatography is a more general technique for purifying oils or non-crystalline solids.

Cyclo-polycondensations for Polymeric Spirocyclic Systems

For applications in materials science, such as the development of anion-exchange membranes, polymeric materials containing spirocyclic quaternary ammonium moieties are of great interest. These can be synthesized via cyclo-polycondensation reactions.

High-molecular-weight and film-forming N-spirocyclic quaternary ammonium ionenes (spiro-ionenes) have been successfully synthesized through the cyclo-polycondensation of tetrakis(bromomethyl)benzene and dipiperidines under mild conditions.[4]

Experimental Workflow: Synthesis of Spiro-ionenes

Caption: Synthesis of N-spirocyclic quaternary ammonium ionenes.

Biological Activities and Mechanisms of Action

The unique structural features of SQACs translate into a diverse range of biological activities. Here, we explore their antimicrobial, acetylcholinesterase inhibitory, and anticancer properties, detailing the underlying mechanisms.

Antimicrobial Activity: Disrupting the Microbial Fortress

Quaternary ammonium compounds, in general, are well-known for their broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses.[3][5] The primary mechanism of action involves the disruption of the microbial cell membrane.

Mechanism of Antimicrobial Action

Caption: Hypothetical binding of a SQAC within the AChE active site.

Anticancer Activity: Inducing Programmed Cell Death

Emerging evidence suggests that some quaternary ammonium compounds possess anticancer activity, often by inducing apoptosis (programmed cell death) in cancer cells. [6][7]The permanent positive charge of the quaternary ammonium group is thought to play a role in their interaction with the negatively charged components of the cancer cell membrane, leading to membrane disruption and the initiation of apoptotic signaling pathways.

One study found that certain quaternary ammonium surfactants induced apoptosis in both normal and cancer cells, suggesting that the positive charge is involved in triggering the apoptotic process. [7]Another study on novel aliphatic amido-quaternary ammonium salts showed that they exert anti-proliferative activities against several human cancer cell types by promoting apoptosis through the RhoB mediated pathway.

The spirocyclic framework could enhance this activity by presenting the cationic charge in a conformation that is more favorable for interaction with the cell membrane or by orienting other functional groups to interact with specific targets in the apoptotic pathway.

Apoptosis Induction Pathway

Caption: General pathway of apoptosis induction by SQACs.

Toxicology and Biocompatibility: A Critical Consideration

While spirocyclic quaternary ammonium compounds show significant therapeutic promise, a thorough evaluation of their toxicological profile is paramount for their translation into clinical applications.

In Vitro Cytotoxicity:

Studies have shown that some quaternary ammonium salts exhibit cytotoxicity towards human cells. [8]However, the degree of toxicity can be modulated by the chemical structure. For instance, some novel spirocyclic QACs have been shown to not possess cytotoxic and proapoptotic potential in normal human skin fibroblasts. [3] In Vivo Toxicity:

Acute intravenous injection of a quaternary ammonium salt derivative of haloperidol in mice was found to exhibit dose-dependent cardiopulmonary toxicity, characterized by severe hypotension and arrhythmias. [9]The acute median lethal dose (LD₅₀) was determined to be 5.11 mg/kg. [9]Histopathological analysis revealed acute lung lesions at high doses, with no significant changes observed in the heart, liver, or kidneys. [9]It is important to note that these findings are for a specific derivative and may not be generalizable to all SQACs.

Biocompatibility of SQAC-Functionalized Materials:

For applications in medical devices and materials, the biocompatibility of surfaces functionalized with SQACs is a key concern. Studies on polymers modified with quaternary ammonium centers have shown that it is possible to achieve materials that are both effectively antimicrobial and highly biocompatible. [10]For example, quantum dots modified with quaternized poly(dimethylaminoethyl methacrylate) were found to be biocompatible and capable of selectively recognizing and killing bacterial cells over mammalian cells. [11]This selectivity is attributed to the higher negative charge density of the bacterial cell surface. [11]

The Road Ahead: Future Directions and Drug Development Perspectives

The exploration of spirocyclic quaternary ammonium compounds as therapeutic agents is a burgeoning field with considerable potential. While the preclinical antibacterial pipeline is showing innovation, the development of spirocyclic compounds, in general, is hindered by their synthetic complexity. [2] Current Challenges and Opportunities:

• Expanding the Chemical Space: There is a need for the development of more diverse and efficient synthetic methodologies to access a wider range of spirocyclic scaffolds.

• In-depth Mechanistic Studies: While the general mechanisms of action for QACs are understood, more detailed studies are needed to elucidate how the spirocyclic structure specifically influences these mechanisms at a molecular level.

• Bridging the Gap to Clinical Translation: A significant hurdle is the lack of spirocyclic quaternary ammonium compounds that have progressed into clinical trials. Future research should focus on lead optimization and comprehensive preclinical development to identify promising clinical candidates.

• Leveraging Computational Tools: High-throughput synthesis and computational techniques, including QSAR and molecular docking, will be instrumental in accelerating the optimization of spirocyclic leads. [2] Spirocyclic chemistry is poised to continue its growth and contribute significantly to drug development, offering novel solutions for challenging diseases. [2]The unique combination of a rigid three-dimensional scaffold and a permanent cationic charge makes spirocyclic quaternary ammonium compounds a class of molecules with a bright future in medicinal chemistry.

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• Mostowicz, D., et al. (2017). Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3′,4′-dihydro-1′H-spiro[isoindoline-2,2′-isoquinoline] skeleton. Drug Design, Development and Therapy, 11, 2015–2028. [Link]

• Gu, L., et al. (2017). Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. Journal of Materials Chemistry A, 5(5), 2213-2221. [Link]

• Pham, T. H., Olsson, J. S., & Jannasch, P. (2017). N-Spirocyclic Quaternary Ammonium Ionenes for Anion-Exchange Membranes. Journal of the American Chemical Society, 139(8), 2888–2891. [Link]

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Spectroscopic Characterization of 6-Azaspiro[5.5]undecan-6-ium Bromide: A Technical Guide

Abstract

Introduction: The Structural Significance of 6-Azaspiro[5.5]undecan-6-ium Bromide

6-Azaspiro[5.5]undecan-6-ium bromide, also known as spirobipiperidinium bromide, is a quaternary ammonium salt characterized by a unique spirocyclic system where two piperidine rings share a central quaternary nitrogen atom. This rigid, three-dimensional structure imparts distinct chemical and physical properties, making it a molecule of interest in materials science and as a potential scaffold in medicinal chemistry. Accurate structural confirmation is the cornerstone of any chemical research, and a multi-technique spectroscopic approach is essential for unambiguous characterization. This guide delves into the core spectroscopic techniques—NMR, IR, and Mass Spec—to provide a detailed roadmap for the analysis of this compound.

The molecular formula of 6-Azaspiro[5.5]undecan-6-ium bromide is C₁₀H₂₀BrN, and its structure consists of a 6-azaspiro[5.5]undecan-6-ium cation and a bromide anion. The inherent symmetry of the cation, possessing a C₂ axis of symmetry through the nitrogen atom, is a key feature that dictates its spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Spirocyclic Core

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 6-Azaspiro[5.5]undecan-6-ium bromide, both ¹H and ¹³C NMR will provide critical information regarding the connectivity and chemical environment of each atom in the molecule.

Predicted ¹H NMR Spectrum

Due to the symmetry of the 6-azaspiro[5.5]undecan-6-ium cation, the proton NMR spectrum is expected to be relatively simple. The ten methylene groups are chemically equivalent, however, the protons within each methylene group are diastereotopic. We would anticipate observing three distinct signals corresponding to the protons on the carbon atoms adjacent to the nitrogen (α-protons) and the protons on the carbons further away (β- and γ-protons).

Table 1: Predicted ¹H NMR Data for 6-Azaspiro[5.5]undecan-6-ium Bromide (in D₂O)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 3.5 - 3.7	Multiplet	8H	α-CH₂	Protons adjacent to the positively charged nitrogen are deshielded.
~ 1.8 - 2.0	Multiplet	8H	β-CH₂	Protons are in a standard aliphatic region.
~ 1.6 - 1.8	Multiplet	4H	γ-CH₂	Protons are in a standard aliphatic region, slightly more shielded than β-protons.

Causality behind Experimental Choices: The choice of a polar, aprotic solvent such as Deuterium Oxide (D₂O) is crucial for dissolving the ionic compound and avoiding exchange of labile N-H protons, which are absent in this quaternary ammonium salt.

Predicted ¹³C NMR Spectrum

The symmetry of the molecule will also be reflected in the ¹³C NMR spectrum. We expect to see three distinct signals for the ten carbon atoms of the spirocyclic cation.

Table 2: Predicted ¹³C NMR Data for 6-Azaspiro[5.5]undecan-6-ium Bromide (in D₂O)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 60 - 65	α-C	The carbon atom directly attached to the positively charged nitrogen is significantly deshielded.
~ 25 - 30	β-C	Aliphatic carbon in a six-membered ring.
~ 20 - 25	γ-C	Aliphatic carbon, typically the most shielded in a piperidine ring.

Experimental Protocol: NMR Data Acquisition

A detailed, step-by-step methodology for acquiring high-quality NMR data is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 6-Azaspiro[5.5]undecan-6-ium bromide in 0.6 mL of D₂O. Ensure the sample is fully dissolved.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to the D₂O lock signal.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 32 scans, 2-second relaxation delay, 90° pulse angle.

  • Process the data with an exponential window function and perform phase and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 scans, 2-second relaxation delay, 45° pulse angle.

  • Process the data with an exponential window function and perform phase and baseline correction.

• 2D NMR (Optional but Recommended):

  • Acquire a COSY (Correlation Spectroscopy) spectrum to confirm ¹H-¹H couplings.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate directly bonded ¹H and ¹³C atoms.

  • Acquire an HMBC (Heteronuclear Multiple Bond Correlation) spectrum to confirm long-range ¹H-¹³C correlations, which can be pivotal in assigning the quaternary carbon.

Caption: Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule. For 6-Azaspiro[5.5]undecan-6-ium bromide, the IR spectrum will be characterized by the vibrations of the C-H bonds within the piperidine rings and potentially vibrations associated with the quaternary ammonium center.

Table 3: Predicted IR Absorption Bands for 6-Azaspiro[5.5]undecan-6-ium Bromide

Wavenumber (cm⁻¹)	Intensity	Assignment
2950 - 2850	Strong	C-H stretching (aliphatic)
1470 - 1440	Medium	C-H bending (scissoring)
~ 960	Weak to Medium	Quaternary nitrogen related vibrations

Authoritative Grounding: The characteristic absorption bands for quaternary ammonium salts can be subtle. The C-N stretching vibrations are often weak and can be difficult to assign definitively. However, the overall "fingerprint" of the spectrum, dominated by the aliphatic C-H stretches and bends, is a key identifier. Some sources indicate a characteristic peak around 959.6 cm⁻¹ for a quaternary nitrogen.[1]

Experimental Protocol: IR Data Acquisition

• Sample Preparation: As a solid, the compound can be analyzed using either a KBr (potassium bromide) pellet or Attenuated Total Reflectance (ATR).

  • KBr Pellet: Grind a small amount of the sample with dry KBr and press into a transparent disk.

  • ATR: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Obtain a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elucidation of fragmentation pathways. For an ionic compound like 6-Azaspiro[5.5]undecan-6-ium bromide, Electrospray Ionization (ESI) is the technique of choice.

Expected Mass Spectrum

In positive ion mode ESI-MS, the spectrum will be dominated by the molecular ion of the cation.

• Expected Molecular Ion (Cation): [C₁₀H₂₀N]⁺

• Calculated m/z: 154.1596

Fragmentation of the spirocyclic system under CID (Collision-Induced Dissociation) conditions may be limited due to the stability of the ring system. However, potential fragmentation pathways could involve the loss of ethylene or other small neutral molecules. The fragmentation of quaternary ammonium salts can proceed through charge-remote and charge-directed mechanisms.[1]

Caption: Workflow for Mass Spectrometry Analysis.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a suitable solvent such as methanol or a methanol/water mixture.

• Instrument Setup:

  • Use an ESI mass spectrometer.

  • Optimize the ESI source parameters (e.g., capillary voltage, gas flow rates, temperature) for maximum signal intensity of a similar quaternary ammonium standard.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer via direct infusion or through an LC system.

  • Acquire a full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

  • If fragmentation information is desired, perform a product ion scan (MS/MS) on the parent ion (m/z ~154.2).

Conclusion: A Unified Spectroscopic Picture

The structural elucidation of 6-Azaspiro[5.5]undecan-6-ium bromide is a synergistic process that relies on the convergence of data from NMR, IR, and Mass Spectrometry. The predicted high symmetry of the molecule should lead to relatively simple and interpretable NMR spectra. The IR spectrum will confirm the aliphatic nature of the compound, and ESI-Mass Spectrometry will definitively determine the mass of the cationic component. By following the detailed protocols and interpretative guidelines laid out in this document, researchers can confidently characterize this and structurally related spirocyclic quaternary ammonium compounds, ensuring the integrity and validity of their scientific investigations.

References

• The Competition of Charge Remote and Charge Directed Fragmentation Mechanisms in Quaternary Ammonium Salt Derivatized Peptides—An Isotopic Exchange Study - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

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"solubility of 6-Azaspiro[5.5]undecan-6-ium bromide in organic solvents"

An In-Depth Technical Guide to the Solubility of 6-Azaspiro[5.5]undecan-6-ium Bromide in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Navigating the Solubility Landscape of Novel Spirocyclic Quaternary Ammonium Salts

In the realm of medicinal chemistry and material science, spirocyclic quaternary ammonium salts represent a fascinating class of molecules with unique three-dimensional structures that can impart novel pharmacological and physicochemical properties. 6-Azaspiro[5.5]undecan-6-ium bromide is one such compound, characterized by its spirocyclic core and the presence of a permanently charged quaternary ammonium center. Understanding its solubility in organic solvents is a critical first step in its development for any application, from drug delivery to synthetic chemistry.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to approach the solubility determination of 6-Azaspiro[5.5]undecan-6-ium bromide. In the absence of extensive published data for this specific molecule, we will leverage fundamental principles of physical organic chemistry, draw parallels with structurally related compounds, and provide robust, field-tested methodologies for empirical solubility determination. This document is designed not as a static data sheet, but as a practical guide to experimental design, execution, and interpretation.

Theoretical Underpinnings of Solubility: A Predictive Analysis

The solubility of a salt in an organic solvent is governed by a delicate interplay of intermolecular forces. For 6-Azaspiro[5.5]undecan-6-ium bromide, a quaternary ammonium salt, the primary challenge to its dissolution in non-polar or weakly polar organic solvents is the high lattice energy of its crystalline form and the strong ion-ion interactions.

The "Like Dissolves Like" Principle in the Context of Ionic Compounds

The adage "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility. In the case of 6-Azaspiro[5.5]undecan-6-ium bromide, the molecule possesses a distinct dual nature:

• A Hydrophilic, Ionic Head: The quaternary ammonium bromide group is highly polar and capable of strong ion-dipole interactions with polar solvents.

• A Lipophilic, Organic Body: The spiro[5.5]undecane framework is a non-polar, hydrocarbon structure, favoring interactions with non-polar solvents through van der Waals forces.

This duality suggests that the solubility of 6-Azaspiro[5.5]undecan-6-ium bromide will be highly dependent on the solvent's ability to solvate both the ionic and non-polar portions of the molecule.

Predicting Solubility Trends

Based on the principles of intermolecular forces and the known behavior of similar quaternary ammonium salts, we can predict the following solubility trends for 6-Azaspiro[5.5]undecan-6-ium bromide:

• High Solubility in Polar Protic Solvents: Solvents such as methanol, ethanol, and propanol are expected to be effective at solvating 6-Azaspiro[5.5]undecan-6-ium bromide. Their ability to engage in hydrogen bonding and their high dielectric constants will facilitate the dissolution of the ionic lattice.

• Moderate to High Solubility in Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile possess large dipole moments and can effectively solvate the quaternary ammonium cation. However, their ability to solvate the bromide anion may be less efficient compared to protic solvents, potentially leading to slightly lower, yet still significant, solubility.

• Low to Negligible Solubility in Non-Polar Solvents: Non-polar solvents such as hexanes, toluene, and diethyl ether lack the ability to form strong interactions with the ionic portion of the molecule. The energy required to overcome the crystal lattice energy of the salt would not be compensated by the weak van der Waals forces between the solvent and the solute, resulting in very low solubility.

• Intermediate Solubility in Solvents of Intermediate Polarity: Solvents like dichloromethane and chloroform may exhibit some limited ability to dissolve 6-Azaspiro[5.5]undecan-6-ium bromide. While they are not as effective as highly polar solvents, their moderate polarity can allow for some degree of interaction with the salt.

The following diagram illustrates the key factors influencing the dissolution process:

Caption: Dissolution of an ionic compound.

Experimental Determination of Solubility: A Step-by-Step Protocol

Given the lack of published data, empirical determination of solubility is essential. The following protocol outlines a reliable method for quantifying the solubility of 6-Azaspiro[5.5]undecan-6-ium bromide in various organic solvents.

Materials and Equipment

• 6-Azaspiro[5.5]undecan-6-ium bromide (analytical grade)

• A selection of organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Syringe filters (0.22 µm, compatible with the chosen solvents)

• Volumetric flasks and pipettes

• HPLC or UPLC system with a suitable detector (e.g., UV-Vis or ELSD) or a gravimetric method for analysis

Experimental Workflow

The following diagram outlines the experimental workflow for determining solubility:

Caption: Experimental workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • To a series of vials, add a known volume (e.g., 1 mL) of each selected organic solvent.

  • Add an excess amount of 6-Azaspiro[5.5]undecan-6-ium bromide to each vial. The solid should be in excess to ensure that a saturated solution is formed.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours). This ensures that the dissolution process has reached equilibrium.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the excess undissolved solid.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe fitted with a solvent-compatible 0.22 µm filter. This step is crucial to remove any suspended solid particles.

  • Accurately dilute the filtered supernatant with a suitable solvent (if necessary) for analysis.

  • Quantify the concentration of 6-Azaspiro[5.5]undecan-6-ium bromide in the diluted sample using a pre-validated analytical method (e.g., HPLC with a standard curve). Alternatively, for a gravimetric determination, a known volume of the filtered supernatant can be evaporated to dryness and the mass of the residue measured.

• Data Reporting:

  • Calculate the solubility in units of mg/mL or mol/L.

  • Repeat the experiment at least in triplicate to ensure the reproducibility of the results.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison between different solvents.

Example Solubility Data Table

Solvent Class	Solvent	Polarity Index	Dielectric Constant	Solubility (mg/mL) at 25 °C	Observations
Polar Protic	Methanol	5.1	32.7	Experimental Value	Clear, colorless solution
Ethanol	4.3	24.5	Experimental Value	Clear, colorless solution
Polar Aprotic	DMSO	7.2	46.7	Experimental Value	Clear, colorless solution
Acetonitrile	5.8	37.5	Experimental Value	Clear, colorless solution
Intermediate Polarity	Dichloromethane	3.1	9.1	Experimental Value	Sparingly soluble
Non-Polar	Toluene	2.4	2.4	Experimental Value	Insoluble
Hexane	0.1	1.9	Experimental Value	Insoluble

Note: The "Experimental Value" fields are placeholders for the data you will generate.

Interpreting the Results

The obtained solubility data will provide valuable insights into the physicochemical properties of 6-Azaspiro[5.5]undecan-6-ium bromide. A high solubility in polar solvents and low solubility in non-polar solvents would confirm the expected behavior of a quaternary ammonium salt. Any deviations from this trend could indicate specific solvent-solute interactions that warrant further investigation.

Conclusion: A Pathway to Understanding and Application

The solubility of 6-Azaspiro[5.5]undecan-6-ium bromide in organic solvents is a fundamental property that dictates its utility in various scientific and industrial applications. While pre-existing data may be scarce, a systematic approach combining theoretical prediction and empirical determination can provide the necessary insights. The protocols and frameworks presented in this guide are designed to empower researchers to confidently and accurately characterize the solubility profile of this and other novel chemical entities, thereby accelerating the pace of discovery and development.

References

• Title: The Role of the Solvent in Chemical Reactions
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• Title: The Importance of Solubility in Pharmaceutical Development
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"conformational analysis of the 6-Azaspiro[5.5]undecane ring system"

An In-Depth Technical Guide to the Conformational Analysis of the 6-Azaspiro[5.5]undecane Ring System

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 6-azaspiro[5.5]undecane scaffold, comprised of a cyclohexane ring and a piperidine ring fused at a common spirocyclic center, is a privileged structure in medicinal chemistry. Its rigid, three-dimensional architecture provides a unique framework for the precise spatial orientation of functional groups, making it a cornerstone for designing novel therapeutics with enhanced target selectivity and improved pharmacokinetic profiles.[1][2] Understanding the conformational landscape of this ring system is not merely an academic exercise; it is a critical prerequisite for rational drug design, as the biological activity of these molecules is inextricably linked to their three-dimensional shape. This guide synthesizes foundational principles with advanced analytical techniques to provide a comprehensive framework for elucidating and predicting the conformational behavior of the 6-azaspiro[5.5]undecane core.

Foundational Principles: The Stereochemical Landscape

The 6-azaspiro[5.5]undecane system consists of two six-membered rings. Like cyclohexane, both the carbocyclic and heterocyclic rings preferentially adopt low-energy chair conformations to minimize angle and torsional strain.[3] The spiro-fusion, however, introduces significant conformational constraints. The two rings are locked in a roughly orthogonal orientation, and the conformational inversion (chair-flipping) of one ring is intrinsically coupled to the other.

The stability of any given conformer is dictated by a delicate balance of steric and stereoelectronic effects.

• Steric Hindrance: Substituents on the rings will preferentially occupy equatorial positions to avoid destabilizing 1,3-diaxial interactions.[4] In the 6-azaspiro[5.5]undecane system, this is the dominant factor for simple alkyl or aryl substituents. The energy cost of placing a group in an axial position can range from minor to prohibitive, effectively locking the conformation.[4]

• Stereoelectronic Effects (The Anomeric Effect): When an electronegative substituent is placed on a carbon adjacent to the nitrogen heteroatom (the α-carbon), a phenomenon known as the anomeric effect can occur.[5] This effect describes the thermodynamic preference for an axial orientation of the substituent, contrary to what steric considerations would predict.[5] This preference arises from a stabilizing hyperconjugative interaction between the nitrogen lone pair orbital and the antibonding (σ*) orbital of the axial C-substituent bond.[6] This interaction can be a deciding factor in the conformational equilibrium of substituted 6-azaspiro[5.5]undecanes.[7][8]

The Analytical Toolkit: An Integrated Approach

No single technique can fully characterize the conformational dynamics of a flexible system. A synergistic combination of Nuclear Magnetic Resonance (NMR) spectroscopy, single-crystal X-ray crystallography, and computational modeling is essential for a comprehensive analysis.

Caption: Integrated workflow for conformational analysis.

NMR Spectroscopy: Probing Conformation in Solution

NMR spectroscopy is the most powerful tool for studying the conformation of molecules in solution, providing a time-averaged picture of the dynamic equilibria present.[9][10]

• ¹H NMR - Chemical Shifts and Coupling Constants: The distinction between axial and equatorial protons is fundamental. Axial protons are typically shielded (appear at a lower chemical shift) compared to their equatorial counterparts. The key diagnostic tool is the vicinal coupling constant (³JHH). The magnitude of this coupling is related to the dihedral angle between the protons via the Karplus equation. Large couplings (³JHH ≈ 10-13 Hz) are indicative of an anti-periplanar (180°) relationship, characteristic of axial-axial protons, while smaller couplings (³JHH ≈ 2-5 Hz) suggest axial-equatorial or equatorial-equatorial arrangements.[11]

• ¹³C NMR - Chemical Shifts: The chemical shift of a carbon atom is also sensitive to its steric environment. For instance, a carbon bearing an axial substituent will often be shielded (appear at a lower chemical shift) compared to one with an equatorial substituent, an effect known as the gamma-gauche effect.

• Nuclear Overhauser Effect Spectroscopy (NOESY): This 2D NMR technique is indispensable for confirming stereochemistry.[10] It detects through-space correlations between protons that are close to each other (< 5 Å). A strong NOESY cross-peak between two protons provides definitive evidence of their spatial proximity, which is invaluable for distinguishing between different conformers. For example, a correlation between a substituent and an axial proton three carbons away can confirm the substituent's equatorial orientation.

Table 1: Representative ¹H NMR Data for a Hypothetical Substituted 6-Azaspiro[5.5]undecane

Proton Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Inferred Orientation
H-7ax	2.85	ddd	12.5, 12.5, 4.0	Axial
H-7eq	3.10	ddd	12.5, 4.5, 2.0	Equatorial
H-5ax	2.95	ddd	13.0, 13.0, 3.5	Axial

| H-5eq | 3.20 | ddd | 13.0, 5.0, 2.5 | Equatorial |

Experimental Protocol 1: General Procedure for NMR Conformational Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified 6-azaspiro[5.5]undecane derivative in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can be critical, as polarity may influence conformational equilibria.[8]

• Data Acquisition: Acquire a suite of high-resolution NMR spectra on a spectrometer of at least 400 MHz.

  • Standard Spectra: Collect ¹H and ¹³C{¹H} spectra to obtain chemical shifts and basic coupling information.

  • Homonuclear Correlation: Run a COSY (Correlation Spectroscopy) experiment to establish proton-proton spin-spin coupling networks.

  • Heteronuclear Correlation: Run an HSQC (Heteronuclear Single Quantum Coherence) experiment to correlate each proton with its directly attached carbon.

  • Conformational Analysis: Acquire a 2D NOESY (or ROESY) spectrum with a mixing time appropriate for the molecule's size (typically 300-800 ms) to identify through-space correlations.

• Data Analysis:

  • Assign all proton and carbon resonances using the combination of COSY, HSQC, and chemical shift data.

  • Measure the vicinal coupling constants (³JHH) for all protons on the spiro-rings.

  • Analyze the NOESY spectrum to build a map of spatial proximities. For example, look for correlations between axial protons on the same face of a ring (e.g., H-1ax, H-3ax, H-5ax).

  • Synthesize all data to construct a self-consistent 3D model of the dominant solution-state conformation.

X-Ray Crystallography: The Solid-State Benchmark

Single-crystal X-ray diffraction provides an unambiguous, high-resolution structure of the molecule in the solid state.[12] This technique is the gold standard for determining bond lengths, bond angles, and the precise conformation adopted in the crystal lattice.[13][14]

Causality: While immensely valuable, it is crucial to recognize that the crystal structure represents a single, low-energy conformer that may be influenced by crystal packing forces. It does not necessarily represent the sole or even the most abundant conformer in solution, where the molecule is free to explore a wider range of conformations. However, the solid-state structure serves as an essential benchmark for validating computational models and for interpreting more complex solution-state NMR data.

Experimental Protocol 2: General Procedure for X-Ray Quality Crystal Growth

• Purification: The compound must be of the highest possible purity (>99%). Impurities can inhibit crystallization.

• Solvent Selection: Screen a range of solvents and solvent mixtures (e.g., hexane/ethyl acetate, methanol, acetonitrile, dichloromethane/ether) for suitable solubility. The ideal solvent is one in which the compound is moderately soluble.

• Crystallization Method:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial. Loosely cap the vial (e.g., with perforated parafilm) and leave it undisturbed in a vibration-free environment for several days to weeks.

  • Vapor Diffusion (Hanging or Sitting Drop): Dissolve the compound in a good solvent. Place this solution as a drop on a siliconized coverslip. Invert the slip over a well containing a poor solvent (an "anti-solvent") in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the drop reduces the compound's solubility, promoting slow crystal growth.

  • Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C).

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a nylon loop and immediately coat them in a cryoprotectant (e.g., paratone oil) before flash-cooling in liquid nitrogen for data collection.

Computational Modeling: Mapping the Energy Landscape

Theoretical calculations are a vital third pillar, allowing for the exploration of the entire potential energy surface of the molecule.[9]

• Conformational Search: Algorithms systematically or stochastically generate a wide range of possible conformations.

• Energy Minimization: Quantum mechanics (often Density Functional Theory, DFT) or high-level molecular mechanics force fields are used to calculate the relative energies of these conformers. This allows for the prediction of the most stable conformers and the quantification of the energy differences between them.

• Boltzmann Distribution: The calculated relative energies can be used to predict the population of each conformer at a given temperature, which can then be compared to experimental data from NMR.

Caption: A typical computational workflow for conformational analysis.

Application in Drug Development: A Case Study Perspective

The 6-azaspiro[5.5]undecane core is a key component in a variety of biologically active agents, including inhibitors of the M2 proton channel from the influenza A virus.[15] Consider a hypothetical inhibitor where an aromatic group is attached at the C-7 position of the 6-azaspiro[5.5]undecane scaffold.

• Scenario 1 (Equatorial Substituent): If the substituent adopts an equatorial conformation, it will project outwards from the core of the molecule. This orientation might be optimal for fitting into a broad, open binding pocket on a target protein.

• Scenario 2 (Axial Substituent): If steric or stereoelectronic effects (like the anomeric effect) favor an axial conformation, the substituent will be oriented along the principal axis of the ring system. This could be crucial for interacting with a deep, narrow channel or for establishing a key hydrogen bond with a residue at the bottom of a binding site.

The conformational preference, therefore, directly dictates the pharmacophore—the precise 3D arrangement of features responsible for biological activity. A thorough conformational analysis allows medicinal chemists to understand the structure-activity relationship (SAR) and to rationally design next-generation analogs with improved potency and selectivity by modifying the scaffold to lock in the desired, bioactive conformation.

Conclusion

The conformational analysis of the 6-azaspiro[5.5]undecane ring system is a multifaceted challenge that demands an integrated analytical strategy. By combining the solution-state dynamic information from NMR spectroscopy, the definitive solid-state picture from X-ray crystallography, and the predictive power of computational modeling, researchers can build a robust and reliable model of the molecule's behavior. This detailed structural understanding is paramount for the fields of medicinal chemistry and drug development, transforming the 6-azaspiro[5.5]undecane scaffold from a mere structural curiosity into a rationally tunable platform for the creation of potent and selective therapeutics.

References

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• ResearchGate. (n.d.). Syntheses and Crystal Structures of 1,5-Dioxaspiro[5.5]undecane-2,4-dione Derivatives. Retrieved January 17, 2026, from [Link]

• Usuki, Y., Wang, Y., & Aube, J. (1997). Conformational Analysis and Structural Elucidation of Spirocyclic Oxaziridines Using NMR, Crystallography, and Molecular Modeling. The Journal of Organic Chemistry, 62(23), 8031-8034. [Link]

• Padwa, A., Heidelbaugh, T. M., & Ku, H. (2008). A stereoselective approach to the azaspiro[5.5]undecane ring system using a conjugate addition/dipolar cycloaddition cascade: application to the total synthesis of (+/-)-2,7,8-epi-perhydrohistrionicotoxin. The Journal of Organic Chemistry, 73(24), 9601-9609. [Link]

• Cady, S. D., Schmidt-Rohr, K., Wang, J., Soto, C. S., DeGrado, W. F., & Hong, M. (2010). Discovery of Spiro-Piperidine Inhibitors and Their Modulation of the Dynamics of the M2 Proton Channel from Influenza A Virus. Journal of the American Chemical Society, 132(12), 4228-4238. [Link]

• Husson, H. P., Royer, J., & Laronze, J. Y. (1982). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. Journal of the American Chemical Society, 104(24), 6755-6757. [Link]

• Auremn. (n.d.). NMR Spectroscopy: a Tool for Conformational Analysis. Retrieved January 17, 2026, from [Link]

• Brown, T. L., & Sha, D. (1987). High-resolution proton nuclear magnetic resonance analysis of conformational properties of biosynthetic actinomycin analogues. Biochemistry, 26(24), 7574-7580. [Link]

• AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. [Link]

• Kandeel, M., & Van der Eycken, E. V. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. RSC Advances, 7(33), 20437-20455. [Link]

• University of Calgary. (n.d.). Ch25: Anomeric effect. Department of Chemistry. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). 1-PHENYL-2-OXASPIRO[5.5]UNDECANE-4-CARB. Retrieved January 17, 2026, from [Link]

• Pinto, B. M., Johnston, B. D., & Nagelkerke, R. (1989). 1,7-Dioxaspiro[5.5]undecanes. An excellent system for the study of stereoelectronic effects (anomeric and exo-anomeric effects) in acetals. The Journal of Organic Chemistry, 54(23), 5575-5582. [Link]

• MDPI. (2023). X-ray Crystal Structure, Hirshfeld Surface Analysis, DFT, and Anticancer Effect of 3-Hydroxy-4-phenyl-1,5-benzodiazepin-2-one Derivatives. Molecules, 28(14), 5369. [Link]

• SlideShare. (n.d.). Anomeric effect. Retrieved January 17, 2026, from [Link]

• Dalal Institute. (n.d.). Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Retrieved January 17, 2026, from [Link]

• YouTube. (2021, September 20). 2021 09 20 Lecture 3 Anomeric effect, conformation, Fisher glycosylation. [Link]

• MDPI. (2021). Synthesis of Dacus Pheromone, 1,7-Dioxaspiro[5.5]Undecane and Its Encapsulation in PLLA Microspheres for Their Potential Use as Controlled Release Devices. Polymers, 13(16), 2753. [Link]

• ResearchGate. (n.d.). Crystal data and X-ray experimental data for compounds 6-12. Retrieved January 17, 2026, from [Link]

• PCCP. (2021). Structures and hydrogen bonding of 1,7-dioxaspiro[5.5]undecane and its hydrates. Physical Chemistry Chemical Physics, 23(34), 18368-18375. [Link]

• SciSpace. (2015, August 12). Conformational analysis of cycloalkanes. [Link]

• RSC Publishing. (2000). Absolute stereochemistry of the 1,7-dioxaspiro[5.5]undecanols in fruit-fly species, including the olive-fly. Journal of the Chemical Society, Perkin Transactions 1, (21), 3681-3686. [Link]

• Bera, S. (2005). An Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Ring System of Histrionicotoxin Alkaloids from D(+)-Glucose. HETEROCYCLES, 65(11), 2679. [Link]

• eGyanKosh. (n.d.). CONFORMATIONS OF SIX-MEMBERED RINGS. Retrieved January 17, 2026, from [Link]

• YouTube. (2021, February 6). Conformation Analysis of Monosubstituted Cyclohexanes. [Link]

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Navigating the Toxicological Landscape of 6-Azaspiro[5.5]undecan-6-ium Bromide: A Technical Guide for Researchers

Foreword: Charting a Course Through a Data-Scarce Environment

This technical guide addresses the toxicology and safety of 6-Azaspiro[5.5]undecan-6-ium bromide, a unique quaternary ammonium compound featuring a spirocyclic scaffold. It is imperative to state at the outset that publicly available, specific toxicological data for this exact molecule is sparse. A comprehensive search has revealed a significant lack of detailed studies on its acute toxicity, genotoxicity, carcinogenicity, or reproductive effects.[1] This guide, therefore, adopts a scientifically rigorous, analog-based approach, leveraging data from the broader classes of quaternary ammonium compounds (QACs) and spirocyclic molecules to construct a predictive toxicological profile and propose a robust safety assessment strategy. For drug development professionals and researchers, this document serves as a roadmap for navigating the safety evaluation of this novel chemical entity, emphasizing a proactive, data-driven approach to risk assessment.

Deconstructing the Molecule: Structural and Physicochemical Insights

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium salt with the molecular formula C₁₀H₂₀BrN.[2] Its defining features are a positively charged nitrogen atom, characteristic of all QACs, and a spirocyclic core where two six-membered rings are joined by the common nitrogen atom.[2] This spirocyclic architecture imparts a distinct three-dimensionality, which can influence its biological interactions and toxicological profile compared to more linear or planar QACs.[3][4]

Key Structural Features and Their Toxicological Implications:

• Quaternary Ammonium Headgroup: The permanently positively charged nitrogen is the primary driver of the antimicrobial activity of QACs, allowing them to disrupt microbial cell membranes.[5] This same feature can lead to interactions with mammalian cell membranes and mitochondria, which are key considerations in its safety profile.[6][7]

• Spirocyclic Scaffold: Spirocycles are increasingly utilized in drug discovery to enhance selectivity and improve pharmacokinetic properties.[4][8][9] The rigid, three-dimensional structure of the spiro[5.5]undecane system may influence receptor binding, metabolic stability, and distribution within the body, potentially leading to a different safety profile than non-spirocyclic QACs.[3][4]

• Bromide Anion: The bromide counter-ion is generally considered to have low toxicity at typical exposure levels, but its contribution to the overall toxicological profile should not be entirely dismissed, particularly in the context of the complete ionic compound.[5]

The Quaternary Ammonium Compound (QAC) Class: A Foundation for Toxicological Prediction

Given the data gap for our target molecule, a thorough understanding of the toxicology of QACs is paramount. QACs are a diverse class of cationic surfactants widely used as disinfectants, antiseptics, and preservatives.[5] While generally considered safe when used as directed, concerns have been raised regarding their potential for adverse health effects, particularly with increased exposure.[10]

General Toxicological Profile of QACs:

• Dermal and Respiratory Effects: QACs can be skin and eye irritants.[11][12] Some studies suggest that certain QACs may cause allergic skin reactions.[5][11] Inhalation exposure to QACs, particularly in occupational settings, has been associated with respiratory irritation.

• Mitochondrial Toxicity: A growing body of evidence suggests that QACs can act as mitochondrial toxicants.[6][7] Their cationic nature can lead to their accumulation in the negatively charged mitochondrial matrix, where they can disrupt oxidative phosphorylation.[6][7]

• Reproductive and Developmental Toxicity: Recent studies have raised concerns about the potential for QACs to interfere with reproduction and development, although the results are not always consistent across studies.[10][13] Some research has reported reduced fertility and neural tube defects in rodents at certain exposure levels, while other, guideline-compliant studies have not found such effects.[10]

• Antimicrobial Resistance: The widespread use of QACs has contributed to concerns about the development of antimicrobial resistance.[6]

The Influence of the Spirocyclic Scaffold: A Potential for Improved Safety

Spirocyclic scaffolds are a topic of significant interest in medicinal chemistry due to their ability to confer conformational rigidity and three-dimensionality to molecules.[3][8][9] This can lead to several advantages from a safety perspective:

• Enhanced Selectivity: The well-defined spatial arrangement of functional groups in a spirocyclic compound can lead to more specific interactions with biological targets, potentially reducing off-target effects and associated toxicity.[3][4]

• Improved ADME-Tox Properties: The introduction of a spirocyclic moiety can lead to improved metabolic stability, solubility, and other pharmacokinetic parameters, which can positively impact the overall safety profile of a drug candidate.[4]

• Favorable Safety Profiles: Some spiro-based compounds have demonstrated potent biological activity with minimal host toxicity.[3]

Proposed Toxicological Testing Strategy: A Tiered Approach

In the absence of existing data, a tiered and systematic approach to the toxicological evaluation of 6-Azaspiro[5.5]undecan-6-ium bromide is essential. This strategy should progress from in silico and in vitro assessments to more complex in vivo studies as needed.

Caption: A tiered approach to the toxicological assessment of 6-Azaspiro[5.5]undecan-6-ium bromide.

Experimental Protocols: Foundational In Vitro Assays

The following are high-level outlines of key in vitro assays that should be conducted as part of the initial safety assessment.

In Vitro Cytotoxicity: Neutral Red Uptake (NRU) Assay

Principle: This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of viable cells. A decrease in dye uptake is indicative of cytotoxicity.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., Balb/c 3T3) in a 96-well plate and incubate for 24 hours.

• Treatment: Prepare a serial dilution of 6-Azaspiro[5.5]undecan-6-ium bromide in culture medium. Replace the culture medium in the wells with the test substance dilutions and appropriate controls.

• Incubation: Incubate the treated plates for a defined period (e.g., 24 or 48 hours).

• Dye Uptake: Wash the cells and incubate with a medium containing Neutral Red.

• Extraction and Measurement: Wash the cells to remove excess dye, then extract the incorporated dye with a destain solution. Measure the absorbance of the extracted dye using a spectrophotometer.

• Data Analysis: Calculate the concentration that causes a 50% reduction in dye uptake (IC50) to determine the cytotoxic potential.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test)

Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. It detects gene mutations, specifically base-pair substitutions and frameshifts, by measuring the ability of a substance to induce reverse mutations, allowing the bacteria to grow in a medium deficient in the required amino acid.

Methodology:

• Strain Selection: Utilize a standard set of tester strains (e.g., TA98, TA100, TA1535, TA1537, and WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without an exogenous metabolic activation system (S9 mix) to assess the genotoxicity of the parent compound and its metabolites.

• Exposure: Expose the bacterial strains to a range of concentrations of 6-Azaspiro[5.5]undecan-6-ium bromide using the plate incorporation or pre-incubation method.

• Incubation: Incubate the plates for 48-72 hours.

• Scoring: Count the number of revertant colonies on the test plates and compare them to the number on the negative control plates.

• Data Analysis: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies that is at least double the background rate.

Data Summary and Interpretation

As specific quantitative data for 6-Azaspiro[5.5]undecan-6-ium bromide is not available, the following table provides a template for summarizing data that would be generated from the proposed Tier 1 studies.

Toxicological Endpoint	Assay	Result (Predicted/To Be Determined)	Interpretation
Acute Oral Toxicity	In silico (e.g., TOPKAT)	To be determined	Provides an initial estimate of the LD50 value.
Cytotoxicity	Neutral Red Uptake (NRU)	To be determined (IC50 value)	Indicates the concentration at which the compound is toxic to cells in vitro.
Genotoxicity (Mutagenicity)	Ames Test	To be determined (Positive/Negative)	Assesses the potential to cause gene mutations.
Genotoxicity (Clastogenicity)	In Vitro Micronucleus Test	To be determined (Positive/Negative)	Assesses the potential to cause chromosomal damage.
Skin Irritation	In Vitro Reconstructed Human Epidermis (RhE)	To be determined (Irritant/Non-irritant)	Predicts the potential for skin irritation in vivo.
Eye Irritation	In Vitro Reconstructed Human Cornea-like Epithelium (RhCE)	To be determined (Irritant/Non-irritant)	Predicts the potential for eye irritation in vivo.

Conclusion and Future Directions

The toxicological profile of 6-Azaspiro[5.5]undecan-6-ium bromide remains largely uncharacterized. However, by leveraging our understanding of the broader classes of quaternary ammonium compounds and spirocyclic molecules, we can establish a robust framework for its safety assessment. The proposed tiered testing strategy provides a clear path forward for generating the necessary data to make informed decisions about the development and safe use of this compound. The initial focus should be on in vitro assays to assess cytotoxicity, genotoxicity, and local irritation potential. The results of these foundational studies will guide the necessity and design of subsequent in vivo experiments. As with any new chemical entity, a commitment to rigorous, data-driven safety evaluation is paramount.

References

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• 7

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• 5

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• 9

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• 12

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Protocols & Analytical Methods

Application Notes and Protocols: 6-Azaspiro[5.5]undecan-6-ium Bromide as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Spirocyclic Quaternary Ammonium Salts in Phase Transfer Catalysis

Phase transfer catalysis (PTC) has become an indispensable tool in organic synthesis, enabling reactions between reagents in immiscible phases. This technique often circumvents the need for harsh reaction conditions and expensive, anhydrous solvents, aligning with the principles of green chemistry.[1] At the heart of PTC is the catalyst, which facilitates the transport of a reactive species from one phase (typically aqueous) to another (typically organic), where the reaction proceeds.[1]

Among the diverse array of phase transfer catalysts, quaternary ammonium salts are widely utilized due to their accessibility and efficacy.[1] A particularly intriguing class of these catalysts is the spirocyclic quaternary ammonium salts, which feature a quaternary nitrogen atom as the spiro-center of two rings. This rigid, three-dimensional architecture can offer unique steric and electronic properties, leading to enhanced reactivity and selectivity in various chemical transformations.

This guide focuses on 6-Azaspiro[5.5]undecan-6-ium bromide , a representative spirocyclic quaternary ammonium salt. We will delve into its synthesis, mechanistic underpinnings as a phase transfer catalyst, and provide detailed protocols for its application in key organic reactions, including asymmetric alkylation, Michael additions, and nucleophilic substitutions.

Catalyst Profile: 6-Azaspiro[5.5]undecan-6-ium Bromide

Property	Value
IUPAC Name	6-Azaspiro[5.5]undecan-6-ium bromide
CAS Number	6286-82-4
Molecular Formula	C₁₀H₂₀BrN
Molecular Weight	234.18 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water and polar organic solvents

Synthesis of 6-Azaspiro[5.5]undecan-6-ium Bromide

The synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide is typically achieved through a two-step process involving the formation of the spirocyclic amine, 6-azaspiro[5.5]undecane, followed by its quaternization.

Protocol 1: Synthesis of 6-Azaspiro[5.5]undecane

This protocol is adapted from general procedures for the synthesis of spirocyclic amines.[2][3]

Materials:

• Cyclopentanone

• Nitromethane

• Ammonium acetate

• Methanol

• Raney Nickel

• Hydrogen gas

• Anhydrous diethyl ether

Procedure:

• Step 1: Knoevenagel Condensation. In a round-bottom flask, dissolve cyclopentanone (1.0 eq) and nitromethane (1.2 eq) in methanol. Add ammonium acetate (0.8 eq) as a catalyst.

• Reflux the mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude nitroalkene intermediate.

• Step 2: Reductive Cyclization. In a high-pressure autoclave, dissolve the crude nitroalkene in methanol.

• Carefully add a catalytic amount of Raney Nickel slurry.

• Pressurize the autoclave with hydrogen gas (50-100 atm) and heat to 80-100 °C.

• Maintain the reaction under vigorous stirring for 12-24 hours, or until hydrogen uptake ceases.

• Cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 6-azaspiro[5.5]undecane.

• Purify the product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Quaternization to 6-Azaspiro[5.5]undecan-6-ium Bromide

Materials:

• 6-Azaspiro[5.5]undecane

• Bromoethane

• Acetonitrile (anhydrous)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the purified 6-azaspiro[5.5]undecane (1.0 eq) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Add bromoethane (1.1-1.5 eq) dropwise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 24-48 hours.

• Monitor the reaction progress by TLC for the disappearance of the starting amine.

• A white precipitate of 6-Azaspiro[5.5]undecan-6-ium bromide will form.

• Collect the solid by vacuum filtration.

• Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield the pure 6-Azaspiro[5.5]undecan-6-ium bromide.

Mechanism of Phase Transfer Catalysis

The catalytic cycle of 6-Azaspiro[5.5]undecan-6-ium bromide (Q⁺X⁻) in a typical liquid-liquid PTC system is illustrated below. The spirocyclic cation (Q⁺) acts as a shuttle, transporting the nucleophile (Nu⁻) from the aqueous phase to the organic phase.

Caption: General mechanism of phase transfer catalysis.

Application in Asymmetric Alkylation of Glycine Schiff Bases

The asymmetric synthesis of α-amino acids is a cornerstone of modern organic chemistry and drug discovery. The alkylation of glycine Schiff base esters under phase-transfer conditions, pioneered by O'Donnell, provides a powerful method for accessing these valuable building blocks.[4] Chiral phase-transfer catalysts, including spirocyclic quaternary ammonium salts, can induce enantioselectivity in this transformation.[5]

Protocol 3: Asymmetric Benzylation of N-(Diphenylmethylene)glycine tert-Butyl Ester

This protocol is adapted from established procedures for the asymmetric alkylation of glycine imines using chiral phase-transfer catalysts.[5][6][7]

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• Benzyl bromide

• 6-Azaspiro[5.5]undecan-6-ium bromide (as a representative achiral PTC for demonstration; a chiral version would be required for asymmetry)

• Toluene

• 50% aqueous potassium hydroxide (KOH) solution

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup. To a round-bottom flask equipped with a magnetic stir bar, add N-(Diphenylmethylene)glycine tert-butyl ester (1.0 eq) and 6-Azaspiro[5.5]undecan-6-ium bromide (0.05-0.10 eq).

• Add toluene to achieve a substrate concentration of approximately 0.2 M.

• Cool the mixture to 0 °C in an ice bath.

• Reagent Addition. Vigorously stir the mixture and add the 50% aqueous KOH solution (5.0-10.0 eq).

• Add benzyl bromide (1.1-1.2 eq) dropwise over 10-15 minutes.

• Reaction Monitoring. Stir the reaction mixture vigorously at 0 °C. Monitor the progress of the reaction by TLC. The reaction is typically complete within 1-4 hours.

• Work-up. Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the desired alkylated product.

Entry	Electrophile	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl bromide	10	0	2	>95
2	Allyl bromide	10	0	3	>90
3	Ethyl iodide	10	25	6	~85

Application in Michael Addition Reactions

The Michael addition, or conjugate addition, is a fundamental carbon-carbon bond-forming reaction. Phase transfer catalysis can be effectively employed to facilitate the addition of stabilized carbanions to α,β-unsaturated compounds.

Protocol 4: Michael Addition of tert-Butyl Glycinate Benzophenone Imine to Methyl Vinyl Ketone

This protocol is adapted from general procedures for phase-transfer catalyzed Michael additions.[8][9]

Materials:

• tert-Butyl glycinate benzophenone imine

• Methyl vinyl ketone (MVK)

• 6-Azaspiro[5.5]undecan-6-ium bromide

• Potassium carbonate (K₂CO₃)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Reaction Setup. In a round-bottom flask, suspend finely ground potassium carbonate (2.0 eq) in dichloromethane.

• Add tert-butyl glycinate benzophenone imine (1.0 eq) and 6-Azaspiro[5.5]undecan-6-ium bromide (0.10 eq).

• Cool the vigorously stirred suspension to -20 °C.

• Reagent Addition. Add methyl vinyl ketone (1.2 eq) dropwise to the reaction mixture.

• Reaction Monitoring. Stir the reaction at -20 °C and monitor its progress by TLC. The reaction is typically complete within 6-12 hours.

• Work-up. Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purification. Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the Michael Addition Protocol.

Application in Nucleophilic Substitution Reactions

Nucleophilic substitution reactions are fundamental transformations in organic synthesis. Phase transfer catalysis is particularly well-suited for reactions involving anionic nucleophiles and organic substrates, such as the cyanation of alkyl halides.[10][11]

Protocol 5: Nucleophilic Substitution of 1-Bromooctane with Sodium Cyanide

This protocol is a classic example of a phase-transfer catalyzed nucleophilic substitution.[10][11]

Materials:

• 1-Bromooctane

• Sodium cyanide (NaCN)

• 6-Azaspiro[5.5]undecan-6-ium bromide

• Toluene

• Water

Procedure:

• Reaction Setup. In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve sodium cyanide (1.5 eq) in water.

• Add a solution of 1-bromooctane (1.0 eq) and 6-Azaspiro[5.5]undecan-6-ium bromide (0.05 eq) in toluene.

• Reaction. Heat the biphasic mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by Gas Chromatography (GC) or TLC. The reaction is typically complete within 4-8 hours.

• Work-up. Cool the reaction mixture to room temperature.

• Separate the organic layer and wash it with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification. Purify the resulting nonanenitrile by vacuum distillation.

Substrate	Nucleophile	Solvent System	Temperature (°C)	Time (h)	Yield (%)
1-Bromooctane	NaCN	Toluene/Water	90	6	>95
1-Chlorooctane	NaCN	Toluene/Water	100	12	~90
Benzyl Chloride	NaN₃	Dichloromethane/Water	40	4	>98

Conclusion and Future Outlook

6-Azaspiro[5.5]undecan-6-ium bromide and its derivatives represent a valuable class of phase transfer catalysts. Their rigid spirocyclic framework can impart unique reactivity and, in the case of chiral analogues, high levels of stereocontrol. The protocols outlined in this guide provide a starting point for researchers to explore the utility of this catalyst in a range of important organic transformations. Future research in this area will likely focus on the development of novel, more sophisticated spirocyclic quaternary ammonium salt catalysts with enhanced catalytic activity and selectivity for an even broader scope of applications in academic and industrial settings.

References

• Lygo, B., Crosby, J., Lowdon, T. R., & Wainwright, P. (2001). Structure-Selectivity Studies on Catalysts for the Phase-Transfer Catalyzed Asymmetric Alkylation of Glycine Imine Esters. ChemInform, 32(11).
• Maruoka, K., & Ooi, T. (2007). Design of Chiral Phase Transfer Catalyst with Conformationally Fixed Biphenyl Core: Application to Asymmetric Alkylation of Glycine Derivatives. Organic Process Research & Development, 11(3), 628-632.
• O'Donnell, M. J. (2004). The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters. Accounts of Chemical Research, 37(8), 506-517.
• Corey, E. J., & Zhang, F.-Y. (1999). A New, Highly Enantioselective and General Method for the Synthesis of α-Amino Acids. Organic Letters, 1(1), 129-132.
• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195–199.
• Dong, X., Wang, Z., Huang, D., Xu, P., & Dai, Z. (2014). Synthesis of New Chiral Phase Transfer Catalysts and their Application in the Asymmetric Alkylation of Glycine Derivatives. Austin Journal of Analytical and Pharmaceutical Chemistry, 1(1), 1003.
• Nakoji, M., Kanayama, T., Okino, T., & Takemoto, Y. (2002). Pd-catalyzed asymmetric allylic alkylation of glycine imino ester using a chiral phase-transfer catalyst. The Journal of Organic Chemistry, 67(21), 7418–7423.
• Husson, H.-P., Royer, J., & Grierson, D. S. (1985). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. Journal of the American Chemical Society, 107(18), 5523–5524.
• Clark, J. H. (2002). The Reaction of Alkyl Halides with Cyanide Ions. Chemistry LibreTexts.
• Magnus, P., Venit, J. J., & DiPierro, M. (1981). Studies on the synthesis of 1-azaspiro[5.5]undecanes related to histrionicotoxin. The Journal of Organic Chemistry, 46(10), 2045–2049.
• O'Donnell, M. J., Bennett, W. D., & Wu, S. (1989). The stereoselective synthesis of .alpha.-amino acids by phase-transfer catalysis. Journal of the American Chemical Society, 111(6), 2353–2355.
• Liu, S., & List, B. (2011). Asymmetric organocatalytic Michael addition of ketones to vinylsulfone.
• Shabestary, N., Khazaeli, S., & Hickman, R. (1998). Phase Transfer Catalytic Reactions: A Physical Chemistry Laboratory Experiment.
• Bakó, P., Czine, A., & Keglevich, G. (2017). Michael addition of glycine derivative 74 to methyl vinyl ketone 75.
• Fu, G. C., & MacMillan, D. W. C. (2015). Photoinduced, Copper-Catalyzed Carbon–Carbon Bond Formation with Alkyl Electrophiles: Cyanation of Unactivated Secondary Alkyl Chlorides at Room Temperature. Journal of the American Chemical Society, 137(34), 11026–11029.
• Barmpoutis, P., Bekiari, V., & Lianos, P. (2019). Synthesis of Dacus Pheromone, 1,7-Dioxaspiro[5.5]Undecane and Its Encapsulation in PLLA Microspheres for Their Potential Use as Controlled Release Devices. Molecules, 24(18), 3348.
• Waser, M., & Novacek, J. (2013). Asymmetric addition reactions of glycine imine.
• Bundgaard, C., Nielsen, B., Kristiansen, U., Wellendorph, P., Bogdanov, Y., & Frølund, B. (2021). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. Journal of Medicinal Chemistry, 64(10), 6848-6865.
• BenchChem. (2023). Synthesis routes of 1,5-Dioxaspiro[5.5]undecane.
• CN112920076A, Preparation method of benzophenone imine glycine ester, (2021).

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Application Notes and Protocols for Anion Exchange Membranes Featuring 6-Azaspiro[5.5]undecan-6-ium Bromide

Authored by: Gemini, Senior Application Scientist

Abstract

The performance and durability of anion exchange membranes (AEMs) are paramount for the advancement of electrochemical technologies such as AEM fuel cells and water electrolyzers. A primary failure mechanism in these systems is the degradation of the cationic functional groups under the highly alkaline conditions required for operation. This guide details the application of 6-Azaspiro[5.5]undecan-6-ium (ASU), a spirocyclic quaternary ammonium cation, to fabricate robust and highly stable AEMs. The unique spirocyclic structure of ASU offers exceptional chemical stability against hydroxide attack, addressing a critical bottleneck in AEM development.[1][2] This document provides a comprehensive overview, from the fundamental properties of the ASU cation to detailed, field-tested protocols for AEM synthesis, casting, and characterization, intended for researchers and scientists in materials science and energy systems.

Introduction: The Challenge of Alkaline Stability in AEMs

Anion exchange membranes are ion-conducting polymers with positively charged functional groups covalently attached to the polymer backbone, allowing for the transport of anions like hydroxide (OH⁻).[3] Unlike proton exchange membrane (PEM) technologies that rely on expensive platinum-group metal catalysts, AEM-based systems can operate with non-noble metal catalysts, offering a significant cost advantage.[4] However, the widespread commercialization of AEMs has been hindered by the poor alkaline stability of traditional quaternary ammonium (QA) cations, such as the widely used benzyltrimethylammonium. These cations are susceptible to degradation pathways like Hofmann elimination and direct nucleophilic attack by hydroxide ions, especially at elevated temperatures.[5]

The 6-Azaspiro[5.5]undecan-6-ium (ASU) cation presents a solution to this stability issue. Its spirocyclic structure, where the nitrogen atom is part of two fused rings, provides inherent rigidity and steric hindrance that protect it from common degradation mechanisms.[6] This leads to AEMs with significantly enhanced operational lifetimes in alkaline environments.[1][2] This guide will explore the practical application of this promising cation.

The 6-Azaspiro[5.5]undecan-6-ium Cation: Structure and Properties

The ASU cation's stability is a direct result of its molecular architecture. The spiro-linkage creates a strained conformation that is less susceptible to nucleophilic attack and sterically hinders the β-hydrogens, making Hofmann elimination conformationally disfavored.[5][6]

Caption: Chemical structure of 6-Azaspiro[5.5]undecan-6-ium Bromide.

Key Properties:

• Molecular Formula: C₁₀H₂₀BrN[7]

• Molecular Weight: 234.18 g/mol [7]

• Key Feature: The spirocyclic arrangement enhances alkaline stability by sterically shielding the nitrogen center and resisting common degradation pathways.[1][6]

AEM Fabrication and Processing

The fabrication of a high-performance AEM involves two critical stages: the synthesis of an ASU-functionalized polymer and the casting of this polymer into a uniform, defect-free membrane.

Synthesis of ASU-Functionalized Polymer

A common and versatile method is the post-polymerization functionalization of a suitable polymer backbone. Block copolymers like polystyrene-b-poly(ethylene-co-butylene)-b-polystyrene (SEBS) are excellent candidates due to their robust all-carbon backbones and ability to form well-defined microphase-separated morphologies that facilitate ion transport.[8][9][10] The following protocol is a representative example based on the functionalization of a brominated polymer precursor.

Protocol 1: Quaternization of Brominated Polymer with 6-Azaspiro[5.5]undecane

• Rationale: This protocol functionalizes a pre-synthesized polymer that already contains reactive bromide sites. The tertiary amine precursor to the ASU cation, 6-azaspiro[5.5]undecane, displaces the bromide on the polymer backbone in a quaternization reaction to form the desired ionomer.

• Materials:

  • Brominated polymer backbone (e.g., brominated SEBS, brominated PPO)

  • 6-Azaspiro[5.5]undecane

  • N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF) (Anhydrous)

  • Nitrogen or Argon gas supply

  • Magnetic stirrer and hotplate

  • Round bottom flask with condenser

• Procedure:

  • Dissolution: In a round bottom flask, dissolve the brominated polymer in anhydrous NMP to create a solution of 5-10% (w/v). The exact concentration may need to be optimized based on the polymer's molecular weight and solubility.

  • Inert Atmosphere: Purge the flask with nitrogen or argon for 15-20 minutes to remove oxygen, which can cause side reactions. Maintain a positive pressure of inert gas throughout the reaction.

  • Amine Addition: Add a stoichiometric excess (e.g., 1.5 to 2.0 equivalents relative to the bromide groups on the polymer) of 6-azaspiro[5.5]undecane to the polymer solution. An excess ensures complete functionalization.

  • Reaction: Heat the mixture to 60-80°C and stir vigorously. The reaction progress can be monitored by taking small aliquots and analyzing via ¹H NMR spectroscopy, looking for the disappearance of the precursor signals and the appearance of new signals corresponding to the ASU cation. Reaction times typically range from 24 to 72 hours.[8]

  • Precipitation and Purification: Once the reaction is complete, cool the solution to room temperature. Slowly pour the viscous polymer solution into a non-solvent, such as deionized water or isopropanol, while stirring vigorously. This will cause the functionalized polymer (ionomer) to precipitate.

  • Washing: Collect the precipitated polymer by filtration. Wash it repeatedly with the non-solvent to remove unreacted amine and residual solvent.

  • Drying: Dry the purified polymer in a vacuum oven at 40-60°C for at least 24 hours until a constant weight is achieved.

Membrane Casting

The dried ionomer is then cast into a thin film. The solution casting method is widely used and allows for good control over membrane thickness and quality.[11]

Protocol 2: Solution Casting of ASU-Functionalized AEM

• Rationale: This protocol creates a solid, non-porous membrane from the synthesized ionomer. The choice of solvent is critical to ensure complete dissolution and slow, controlled evaporation, which prevents the formation of defects like pinholes.

• Materials:

  • Dried ASU-functionalized polymer

  • Casting solvent (e.g., NMP, DMF, or a mixture)

  • Flat, level glass plate or Petri dish

  • Doctor blade or casting knife (for controlled thickness)

  • Convection oven or vacuum oven

• Procedure:

  • Casting Solution: Prepare a 5-15% (w/v) solution of the dried ASU-functionalized polymer in the chosen casting solvent. Stir until the polymer is fully dissolved, which may take several hours. The solution should be viscous and homogeneous.

  • Filtration (Optional but Recommended): Filter the solution through a fine mesh (e.g., 100-micron strainer) to remove any undissolved particles or gels.[12]

  • Casting: Place the glass plate on a perfectly level surface. Pour the polymer solution onto the plate. For uniform thickness, use a doctor blade set to a specific gap (e.g., 200-500 µm) to spread the solution evenly. Alternatively, pour a set volume into a Petri dish and allow it to level naturally.[12][13]

  • Solvent Evaporation: Place the cast membrane in an oven at a controlled temperature (e.g., 60-80°C). Slow evaporation is key to a high-quality membrane. The process can take 12-24 hours.[14]

  • Detachment: After drying, the membrane can be detached from the glass substrate, often by immersing the plate in deionized water. The water helps to gently lift the membrane off the surface.[12]

  • Ion Exchange (Activation): The as-cast membrane is in the bromide (Br⁻) form. To make it conductive to hydroxide (OH⁻), it must be activated. Immerse the membrane in a 1 M NaOH or KOH solution at room temperature for at least 24 hours to exchange the bromide ions for hydroxide ions.[8] Repeat this process with fresh solution.

  • Final Wash: After ion exchange, wash the membrane thoroughly with deionized water until the wash water is neutral (pH ~7) to remove any excess NaOH or KOH. Store the activated membrane in deionized water.

Essential AEM Characterization Protocols

Evaluating the properties of the fabricated AEM is crucial to determine its suitability for electrochemical applications. The following workflow outlines the key characterization steps.

Caption: Experimental workflow for AEM fabrication and characterization.

Ion Exchange Capacity (IEC)

• Principle: IEC is a measure of the number of active ion-exchange sites per unit mass of the dry polymer (units: meq/g).[15] It is a fundamental property that directly influences conductivity and water uptake.[15] A common method is back-titration.

• Protocol 3: IEC Measurement by Titration

  • Cut a piece of the AEM (in OH⁻ form) and wash it thoroughly in DI water.

  • Dry the sample in a vacuum oven at 80°C overnight and record its dry weight (W_dry).[15]

  • Immerse the dried membrane in a known volume (e.g., 25 mL) of a standardized HCl solution (e.g., 0.05 M) for 24 hours. During this time, the OH⁻ ions in the membrane will be replaced by Cl⁻ ions, neutralizing some of the HCl in the solution.

  • Remove the membrane from the HCl solution.

  • Titrate the remaining HCl in the solution with a standardized NaOH solution (e.g., 0.05 M) using a pH indicator like phenolphthalein.

  • Calculate the IEC using the formula: IEC (meq/g) = ([HCl]_initial - [HCl]_final) * V_HCl / W_dry

Water Uptake (WU) and Swelling Ratio (SR)

• Principle: WU and SR measure the membrane's ability to absorb water and its dimensional stability in the hydrated state. While water is necessary for ion conduction, excessive swelling can compromise mechanical integrity.[16][17]

• Protocol 4: WU and SR Measurement

  • Immerse the AEM sample in deionized water at a specific temperature (e.g., 25°C or 80°C) for 24 hours to ensure full hydration.

  • Remove the membrane, quickly blot the surface with filter paper to remove excess water, and immediately measure its weight (W_wet) and dimensions (length and width, L_wet).[18]

  • Dry the same sample in a vacuum oven at 80°C overnight to a constant weight and record its dry weight (W_dry) and dimensions (L_dry).

  • Calculate WU and SR using the formulas: WU (%) = [(W_wet - W_dry) / W_dry] * 100 [18] SR (%) = [(L_wet - L_dry) / L_dry] * 100

Hydroxide Conductivity

• Principle: Ionic conductivity (σ) is a measure of how well the membrane transports ions. It is typically measured using AC impedance spectroscopy, which separates the membrane's resistance from other resistances in the measurement setup.

• Protocol 5: In-Plane Conductivity Measurement

  • Cut a rectangular strip of the AEM (approx. 1 cm x 4 cm).

  • Immerse the sample in deionized water at the desired measurement temperature for at least 30 minutes.

  • Clamp the hydrated membrane into a four-probe conductivity cell.

  • Measure the AC impedance over a frequency range (e.g., 1 MHz to 100 Hz).

  • The membrane resistance (R) is determined from the high-frequency intercept of the Nyquist plot with the real axis.

  • Calculate the conductivity using the formula: σ (S/cm) = d / (R * w * t) where d is the distance between the potential-sensing electrodes, w is the width of the membrane, and t is its thickness.

Alkaline Stability Assessment

• Principle: This is an accelerated aging test to evaluate the chemical stability of the ASU cations in an alkaline environment at elevated temperatures. The retention of IEC and conductivity is a direct indicator of durability.[19][20]

• Protocol 6: Accelerated Durability Testing

  • Measure the initial IEC and/or hydroxide conductivity of the AEM sample at a set temperature (e.g., 80°C).

  • Immerse the AEM sample in a sealed vial containing 1 M NaOH or KOH solution.[10][19]

  • Place the vial in an oven set to a high temperature (e.g., 80°C) for an extended period (e.g., 500-1000 hours).[8][10]

  • Periodically remove the sample, wash it thoroughly with DI water, and re-measure its IEC and/or conductivity.

  • Plot the percentage of retained conductivity or IEC as a function of time to assess the degradation rate. AEMs based on ASU are expected to show significantly higher retention compared to traditional AEMs.[21]

Performance Data and Benchmarking

AEMs functionalized with ASU cations consistently demonstrate a superior combination of conductivity and alkaline stability. The data below, compiled from various studies, provides a benchmark for expected performance.

Property	Typical Value Range	Temperature (°C)	Significance
Ion Exchange Capacity (IEC)	1.5 - 3.0 meq/g	N/A	Indicates high density of charge carriers.[19]
Water Uptake (WU)	40 - 90 %	80	Sufficient hydration for ion transport.[21]
Swelling Ratio (SR)	< 20 %	80	Good dimensional stability under hydration.[21]
OH⁻ Conductivity	60 - 100 mS/cm	80	High ion transport rates for device performance.[8][20][21]
Alkaline Stability	>95% conductivity retention	80	Excellent durability in 1 M NaOH after >700 hours.[21]

Conclusion

The use of 6-Azaspiro[5.5]undecan-6-ium bromide to create functional cations in anion exchange membranes represents a significant step toward overcoming the durability challenges that have long plagued AEM technology. The inherent stability of the spirocyclic structure translates directly into membranes with longer operational lifetimes, high conductivity, and robust mechanical properties.[1][2] The protocols and data presented in this guide offer a comprehensive framework for researchers to fabricate and reliably characterize high-performance ASU-based AEMs, paving the way for the next generation of cost-effective electrochemical energy conversion and storage devices.

References

• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. RSC Advances.
• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. RSC Publishing.
• Alkaline Stability of Pure Aliphatic-based Anion Exchange Membranes Containing Cycloaliphatic Quaternary Ammonium Cations.
• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: An experimental and theoretical study. PolyU Scholars Hub.
• Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers.
• Water uptake, ionic conductivity and swelling properties of anion-exchange membrane. ECEC.
• Anion Exchange Membranes of Alkaline Resistance Based on Acrylonitrile-Styrene Copolymer with N-Spirocyclic Ammonium.
• SEBS-Based Anion Exchange Membrane Grafted with N-Spirocyclic Quaternary Ammonium Cations for Fuel Cells. American Chemical Society.
• Design of Anion Exchange Membranes and Electrodialysis Studies for Water Desalination. Journal of Membrane Science and Research.
• Water Uptake Study of Anion Exchange Membranes. Surrey Open Research repository.
• IEC-Independent Coupling Between Water Uptake and Ionic Conductivity in Anion-Conducting Polymer Films. arXiv.
• Anion exchange membranes and process for making.
• Heterogeneous Anion-Exchange Membranes with Enhanced Ion Conductivity for Continuous Electrodeioniz
• Ion-Exchange Membranes for the Fabrication of Reverse Electrodialysis Device. JoVE.
• A novel method for Ion Exchange Capacity characterization applied to Anion Exchange Membranes for Water Electrolysers. E3S Web of Conferences.
• Reverse Electrodialysis Device Fabrication by Ion Exchange Membranes. JoVE Protocol Preview.
• 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4. Smolecule.
• Standard Operating Protocol for Ion-Exchange Capacity of Anion Exchange Membranes. Frontiers.
• Controllable physical-crosslinking poly(arylene 6-azaspiro[5.5] undecanium) for long-lifetime anion exchange membrane applications.
• Poly(fluorene alkylene) Anion Exchange Membranes with Pendant Spirocyclic and Bis-Spirocyclic Quaternary Ammonium Cations.
• 6-Azoniaspiro(5.5)undecane, bromide (1:1). PubChem.
• Recent progress in anion exchange membranes (AEMs) in water electrolysis: synthesis, physio-chemical analysis, properties, and applications.
• 6-Azaspiro[5.5]undecan-6-iuM broMide suppliers & manufacturers in China. ChemicalBook.
• Synthesis of Aromatic Anion Exchange Membranes by Friedel–Crafts Bromoalkylation and Cross-Linking of Polystyrene Block Copolymers. OSTI.GOV.
• Synthesis of Aromatic Anion Exchange Membranes by Friedel–Crafts Bromoalkylation and Cross-Linking of Polystyrene Block Copolymers.

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Asymmetric Synthesis with 6-Azaspiro[5.5]undecan-6-ium Bromide: Application Notes and Protocols

Introduction: The Rise of Spirocyclic Phase-Transfer Catalysis

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Asymmetric catalysis offers an elegant and efficient means to achieve this, and among the various strategies, phase-transfer catalysis (PTC) has emerged as a particularly powerful and industrially scalable method.[1][2][3] Chiral quaternary ammonium salts are a privileged class of catalysts in this domain, capable of orchestrating highly stereoselective transformations under mild, biphasic conditions.[1][4][5] This application note focuses on the experimental setup for asymmetric synthesis utilizing a specific and highly effective class of these catalysts: those based on the 6-Azaspiro[5.5]undecane framework, with 6-Azaspiro[5.5]undecan-6-ium bromide as a representative example.

The rigid, C2-symmetric architecture of N-spiro quaternary ammonium salts, a concept significantly advanced by Maruoka and others, provides a well-defined chiral environment essential for high enantioselectivity.[1][4] These catalysts have proven to be exceptionally effective in a variety of asymmetric transformations, including alkylations, Michael additions, and aldol reactions. This guide will provide researchers, scientists, and drug development professionals with a detailed understanding of the principles, a practical experimental protocol for asymmetric alkylation, and the causality behind the experimental choices.

Pillar 1: The Principle of Enantioselective Phase-Transfer Catalysis

Phase-transfer catalysis ingeniously resolves the insolubility of reactants by transporting a reactive anion from an aqueous or solid phase into an organic phase where the reaction with an organic substrate can occur. In asymmetric PTC, a chiral, non-racemic quaternary ammonium salt (Q*X⁻) is the vehicle for this transport, and more importantly, the director of stereochemistry.

The catalytic cycle, depicted below, can be broken down into a few key steps:

• Ion Exchange: In the aqueous or at the solid-liquid interface, the chiral quaternary ammonium bromide exchanges its bromide anion for the anion of the base (e.g., hydroxide or carbonate).

• Phase Transfer: The newly formed chiral ion pair (Q*Nu⁻) is sufficiently lipophilic to be extracted into the organic phase.

• Enantio-differentiating Reaction: Within the organic phase, the chiral cation Q* forms a tight ion pair with the nucleophile (Nu⁻). The rigid, C2-symmetric scaffold of the 6-Azaspiro[5.5]undecane core creates a sterically defined pocket around the nucleophile. This chiral environment blocks one face of the approaching electrophile, allowing attack to occur preferentially from the less hindered face. This "kinetics control" is the origin of the observed enantioselectivity.

• Product Release and Catalyst Regeneration: After the reaction, the newly formed product is released, and the chiral catalyst (now paired with the leaving group anion) returns to the aqueous/solid phase to restart the cycle.

Caption: Catalytic Cycle of Asymmetric PTC.

Pillar 2: Field-Proven Insights & Experimental Protocols

The following protocol is a representative example for the asymmetric α-alkylation of unactivated amides, a challenging but important transformation in organic synthesis. This protocol is based on the work of Xu, et al. and demonstrates the practical application of spirocyclic quaternary ammonium salt catalysis.[6][7]

Table 1: Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
6-Azaspiro[5.5]undecan-6-ium bromide derivative	≥98%	Specialty	The specific derivative may vary based on the desired chirality.
Substrate (e.g., N,N-diphenylpropanamide)	≥98%	Commercial	Must be anhydrous.
Alkylating Agent (e.g., Benzyl Bromide)	≥98%	Commercial	Purify if necessary.
Sodium bis(trimethylsilyl)amide (NaHMDS)	0.5 M in Toluene	Commercial	Anhydrous and handled under inert atmosphere.
Toluene	Anhydrous	Commercial	Stored over molecular sieves.
Ethyl Acetate	ACS Grade	Commercial	For extraction and chromatography.
Petroleum Ether	ACS Grade	Commercial	For chromatography.
Anhydrous Sodium Sulfate	ACS Grade	Commercial	For drying organic layers.
Schlenk tube	-	Glassware Supplier	Oven-dried before use.
Magnetic Stirrer with Cooling Bath	-	Equipment Supplier	Capable of reaching -80 °C.

Step-by-Step Protocol for Asymmetric Alkylation

Caption: Experimental Workflow for Asymmetric Alkylation.

Detailed Procedural Notes (The "Why"):

• Inert Atmosphere (Step 2): The use of a nitrogen atmosphere is critical because the enolate intermediate generated by the strong base (NaHMDS) is highly reactive and sensitive to both oxygen and moisture.

• Low Temperature (Step 4): Performing the reaction at -80 °C is crucial for achieving high enantioselectivity. At lower temperatures, the energy difference between the two diastereomeric transition states (leading to the R and S products) is magnified, thus favoring the formation of one enantiomer. This is a hallmark of reactions under kinetic control.[6][7]

• Choice of Base (Step 5): NaHMDS is a strong, non-nucleophilic base that rapidly and cleanly deprotonates the amide to form the desired enolate. Its solubility in toluene makes it ideal for this homogeneous reaction setup.

• Monitoring by TLC (Step 6): Thin-layer chromatography is a simple and effective way to monitor the progress of the reaction, allowing for timely quenching once the starting material has been consumed, which can prevent the formation of byproducts.

• Aqueous Workup (Step 7): The addition of water quenches the reaction by protonating any remaining enolate and destroying any excess base.

• Purification and Analysis (Steps 10-11): Silica gel chromatography is a standard method for purifying the crude product. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric excess (ee) of the product, providing a quantitative measure of the catalyst's effectiveness.

Table 2: Representative Results for Asymmetric Alkylation

Entry	Substrate	Alkylating Agent	Yield (%)	ee (%)
1	N,N-diphenylpropanamide	Benzyl Bromide	60	43
2	N,N-diphenylpropanamide	Allyl Bromide	55	52
3	N,N-diphenylpropanamide	Methyl Iodide	72	35

Data adapted from Xu, et al. Synlett 2022; 33(07): 664-668.[6][7] Note that optimization of catalyst structure, base, solvent, and temperature can lead to significantly higher enantioselectivities.

Pillar 3: Trustworthiness and Self-Validating Systems

The reliability of this protocol is grounded in its clear, step-by-step nature and the rationale provided for each critical parameter. To ensure reproducibility and validate the results, the following points should be considered:

• Catalyst Purity: The enantiomeric purity of the 6-Azaspiro[5.5]undecan-6-ium bromide catalyst is paramount. Any racemic catalyst will lead to a racemic product. The catalyst should be fully characterized before use.

• Anhydrous Conditions: Water will compete with the amide substrate for the base and will quench the enolate intermediate, thus inhibiting the reaction. All glassware should be oven-dried, and anhydrous solvents must be used.

• Temperature Control: A consistent and accurately maintained low temperature is essential for reproducible enantioselectivity.

• Control Experiments: Running the reaction without the chiral catalyst should result in a racemic product. This control experiment confirms that the observed enantioselectivity is indeed a result of the catalyst's influence.

By carefully controlling these variables, researchers can confidently apply this methodology and trust the resulting data. The inherent logic of the phase-transfer cycle, combined with precise experimental execution, creates a self-validating system for the asymmetric synthesis of valuable chiral molecules.

References

• Xu, C., & Yang, X. (2022). Chiral Ammonium Salt Catalyzed Asymmetric Alkylation of Unactivated Amides. Synlett, 33(07), 664-668. [Link]

• Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase‐Transfer Catalysis. Angewandte Chemie International Edition, 46(23), 4222-4266. [Link]

• Hashimoto, T., & Maruoka, K. (2007). Recent Development and Application of Chiral Phase-Transfer Catalysts. Chemical Reviews, 107(12), 5656-5682. [Link]

• Allu, S., & Singh, V. K. (2018). Review on Asymmetric Transformations with Chiral Phase-Transfer Catalysts. ChemistrySelect, 3(33), 9419-9436. [Link]

• Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). [Link]

• Alemán, J., et al. (2017). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Beilstein Journal of Organic Chemistry, 13, 1629-1662. [Link]

• Maruoka, K. (Ed.). (2008). Asymmetric Phase Transfer Catalysis. John Wiley & Sons. [Link]

• Petrova, G. P., et al. (2014). Asymmetric Phase-Transfer Catalysis with Homo- and Heterochiral Quaternary Ammonium Salts: A Theoretical Study. The Journal of Physical Chemistry B, 118(18), 4845-4856. [Link]

• Nicolaou, K. C., et al. (2017). Asymmetric Alkylation of Anthrones, Enantioselective Total Synthesis of (−)- and (+)-Viridicatumtoxins B and Analogues Thereof: Absolute Configuration and Potent Antibacterial Agents. Journal of the American Chemical Society, 139(10), 3736-3746. [Link]

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Application Notes and Protocols for Determining the Antimicrobial Activity of 6-Azaspiro[5.5]undecan-6-ium bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Spirocyclic Quaternary Ammonium Compounds in Antimicrobial Research

The escalating threat of multidrug-resistant pathogens necessitates the exploration of novel antimicrobial agents. Quaternary ammonium compounds (QACs) have a long history as effective disinfectants and antiseptics.[1] Their cationic nature allows them to disrupt microbial membranes, leading to cell lysis.[2][3] A promising and less-explored subclass of QACs is the spirocyclic quaternary ammonium compounds. The unique three-dimensional and rigid spirocyclic structure of molecules like 6-Azaspiro[5.5]undecan-6-ium bromide may offer enhanced stability and specific interactions with microbial targets.[4] While specific antimicrobial data for 6-Azaspiro[5.5]undecan-6-ium bromide is not yet widely published, related spirocyclic ammonium bromides have demonstrated significant antibacterial properties, particularly against certain Gram-negative bacteria.[5][6][7]

This document provides a comprehensive guide for the initial antimicrobial evaluation of 6-Azaspiro[5.5]undecan-6-ium bromide. It outlines detailed protocols for determining its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a panel of clinically relevant bacteria. The methodologies are grounded in the standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and comparability.[8][9][10]

Scientific Principle: Unraveling the Mechanism of Action

The antimicrobial activity of QACs is primarily attributed to their membrane-active properties.[2] The positively charged nitrogen atom in the 6-Azaspiro[5.5]undecan-6-ium bromide molecule is electrostatically attracted to the negatively charged components of the bacterial cell envelope, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[3][11]

The proposed mechanism involves a multi-step process:

• Adsorption and Penetration: The cationic compound adsorbs to the bacterial cell surface and penetrates the cell wall.[11]

• Membrane Disruption: The hydrophobic spirocyclic structure interacts with the lipid bilayer of the cytoplasmic membrane, disrupting its integrity.[2] This leads to increased permeability and leakage of essential cytoplasmic contents, such as ions and metabolites.[1]

• Intracellular Effects: At lower concentrations, some QACs have been shown to have intracellular effects, including the denaturation of proteins and nucleic acids, and disruption of cellular protein homeostasis, which contributes to cell death.[2][12]

The bactericidal or bacteriostatic nature of the compound can be quantified by comparing the MIC and MBC values. A compound is generally considered bactericidal if the MBC is no more than four times the MIC (MBC/MIC ratio ≤ 4).[13]

Core Experimental Protocols

This section details the step-by-step protocols for determining the MIC and MBC of 6-Azaspiro[5.5]undecan-6-ium bromide using the broth microdilution method. This method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[14]

Materials and Equipment

• 6-Azaspiro[5.5]undecan-6-ium bromide powder

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile Mueller-Hinton Agar (MHA) plates

• Sterile 96-well microtiter plates with lids

• Bacterial strains (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213, Pseudomonas aeruginosa ATCC 27853, Klebsiella pneumoniae ATCC 700603)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or nephelometer

• Micropipettes and sterile tips

• Incubator (35 ± 2°C)

• Vortex mixer

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[10]

Step 1: Preparation of the Test Compound

• Prepare a stock solution of 6-Azaspiro[5.5]undecan-6-ium bromide in a suitable sterile solvent (e.g., sterile deionized water or DMSO). The concentration should be at least 10 times the highest concentration to be tested.

• Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

Step 2: Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) culture on an MHA plate, select 3-5 isolated colonies of the test organism.

• Transfer the colonies into a tube containing sterile saline.

• Vortex the suspension to create a smooth, homogeneous mixture.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[10]

• Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[15]

Step 3: Broth Microdilution Assay

• Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

• Add 200 µL of the prepared stock solution of 6-Azaspiro[5.5]undecan-6-ium bromide to well 1.

• Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10.

• Well 11 will serve as the growth control (inoculum without the compound), and well 12 will be the sterility control (broth only).

• Inoculate wells 1 through 11 with 100 µL of the diluted bacterial suspension. The final volume in each well will be 200 µL.

• Cover the plate with a sterile lid and incubate at 35 ± 2°C for 18-24 hours.

Step 4: Interpretation of Results

• After incubation, visually inspect the wells for turbidity. A button of growth at the bottom of the well indicates bacterial growth.

• The MIC is the lowest concentration of 6-Azaspiro[5.5]undecan-6-ium bromide in which there is no visible growth.[10]

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[16]

Step 1: Subculturing from MIC Plate

• Following the determination of the MIC, select the wells showing no visible growth (the MIC well and all wells with higher concentrations).

• Mix the contents of each of these wells thoroughly.

• Using a calibrated loop or micropipette, plate a 10 µL aliquot from each clear well onto a sterile MHA plate.

• Also, plate an aliquot from the growth control well to ensure the viability of the bacteria.

Step 2: Incubation and Interpretation

• Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

• After incubation, count the number of colonies on each plate.

• The MBC is the lowest concentration of 6-Azaspiro[5.5]undecan-6-ium bromide that results in a ≥99.9% reduction in the initial bacterial inoculum.[13][17]

Data Presentation and Interpretation

The results of the MIC and MBC assays should be presented in a clear and organized manner to facilitate analysis and comparison.

Bacterial Strain	ATCC Number	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Escherichia coli	25922	[Insert Data]	[Insert Data]	[Calculate]	[Bactericidal/Bacteriostatic]
Staphylococcus aureus	29213	[Insert Data]	[Insert Data]	[Calculate]	[Bactericidal/Bacteriostatic]
Pseudomonas aeruginosa	27853	[Insert Data]	[Insert Data]	[Calculate]	[Bactericidal/Bacteriostatic]
Klebsiella pneumoniae	700603	[Insert Data]	[Insert Data]	[Calculate]	[Bactericidal/Bacteriostatic]

Note: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[13]

Visualizing the Workflow and Mechanism

To further clarify the experimental process and the theoretical mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for MIC and MBC determination.

Caption: Proposed mechanism of action for QACs.

Trustworthiness and Self-Validation

To ensure the reliability and validity of the experimental results, the following controls must be included in every assay:

• Sterility Control: A well containing only sterile broth to check for contamination of the medium. This well should remain clear.

• Growth Control: A well containing broth and the bacterial inoculum but no test compound. This well should show distinct turbidity, confirming the viability of the inoculum and its ability to grow in the test medium.

• Quality Control (QC) Strains: It is highly recommended to include a reference bacterial strain with known MIC values for a standard antibiotic (e.g., gentamicin for E. coli ATCC 25922). This validates the overall experimental procedure and materials. The results for the QC strain should fall within the acceptable ranges defined by CLSI or EUCAST.[18][19]

Consistent and reproducible results for these controls are essential for the validation of the MIC and MBC data obtained for 6-Azaspiro[5.5]undecan-6-ium bromide.

References

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• 5. Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3′,4′-dihydro-1′H-spiro[isoindoline-2,2′-isoquinoline] skeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3′,4′-dihydro-1′H-spiro[isoindoline-2,2′-isoquinoline] skeleton | Semantic Scholar [semanticscholar.org]
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• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
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The Role of 6-Azaspiro[5.5]undecan-6-ium Bromide and its Analogs in Advancing Natural Product Synthesis

Introduction: The intricate architectures of natural products present formidable challenges to synthetic chemists. The quest for elegant and efficient synthetic routes has led to the development of novel reagents and catalysts that can control complex stereochemical landscapes. Among these, chiral spirocyclic quaternary ammonium salts, including 6-Azaspiro[5.5]undecan-6-ium bromide, have emerged as powerful tools, particularly in the realm of asymmetric phase-transfer catalysis. This application note provides a comprehensive overview of the principles, applications, and protocols associated with the use of 6-Azaspiro[5.5]undecan-6-ium bromide and its derivatives in the synthesis of complex natural products.

The Emergence of Spirocyclic Quaternary Ammonium Salts in Asymmetric Catalysis

The unique, rigid, and three-dimensional structure of spirocyclic compounds makes them ideal scaffolds for chiral catalysts.[1][2] In the context of quaternary ammonium salts, the spirocyclic framework creates a well-defined chiral environment around the positively charged nitrogen atom. This precise spatial arrangement is crucial for effective stereochemical communication during a chemical reaction, particularly in phase-transfer catalysis (PTC).[3]

Phase-transfer catalysis is a powerful technique that facilitates reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase).[4] The quaternary ammonium salt acts as a "ferry," transporting an anionic reactant from the aqueous phase into the organic phase where the reaction with an organic-soluble substrate can occur.[4] When the quaternary ammonium salt is chiral, this transport and the subsequent reaction can proceed with high enantioselectivity, leading to the preferential formation of one enantiomer of the product.[5]

Mechanism of Asymmetric Induction

The catalytic cycle of asymmetric phase-transfer catalysis using a chiral spirocyclic quaternary ammonium salt can be visualized as a series of equilibria. The chiral catalyst, QX⁻, exchanges its counter-ion X⁻ with the anion of the reactant, Nu⁻, at the interface of the two phases to form a lipophilic ion pair, [QNu⁻]. This ion pair then migrates into the organic phase. Within this chiral ion pair, the spatial arrangement of the spirocyclic scaffold dictates the orientation of the nucleophile as it approaches the electrophilic substrate. This controlled orientation leads to a diastereomeric transition state with a lower activation energy for the formation of one enantiomer of the product over the other.

Figure 1: Generalized workflow of asymmetric phase-transfer catalysis.

Application in the Asymmetric Synthesis of α-Amino Acids

A significant application of chiral spirocyclic quaternary ammonium salts lies in the asymmetric synthesis of α-amino acids, which are fundamental building blocks of peptides and proteins, and are crucial in drug development. Tartaric acid-derived N-spiro quaternary ammonium salts have proven to be highly effective catalysts for the asymmetric α-alkylation of glycine Schiff bases, providing access to a wide range of natural and unnatural α-amino acids with high enantioselectivity.[2]

Key Example: Asymmetric Alkylation of Glycine Imines

The asymmetric alkylation of the benzophenone imine of glycine tert-butyl ester is a benchmark reaction for evaluating the efficacy of chiral phase-transfer catalysts.[6] In a typical reaction, the glycine substrate is deprotonated by a strong base in the aqueous phase, and the resulting enolate is shuttled into the organic phase by the chiral spirocyclic quaternary ammonium bromide. The subsequent alkylation with an alkyl halide proceeds with high enantioselectivity, dictated by the chiral environment of the catalyst.

Catalyst Loading (mol%)	Alkyl Halide	Solvent	Base	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
1	Benzyl Bromide	Toluene/H₂O	50% aq. KOH	0	95	96	[2]
1	Ethyl Iodide	Toluene/H₂O	50% aq. KOH	0	89	92	[2]
1	Isopropyl Iodide	Toluene/H₂O	50% aq. KOH	0	75	88	[2]
Table 1: Representative results for the asymmetric alkylation of glycine imine catalyzed by a tartaric acid-derived N-spiro quaternary ammonium salt.

Protocol 1: General Procedure for Asymmetric Alkylation of Glycine Imine

This protocol is a generalized procedure based on the work by Waser and co-workers.[2]

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• Appropriate alkyl halide

• Tartaric acid-derived N-spiro quaternary ammonium bromide catalyst (e.g., (4R,5R)-2,2-dimethyl-N,N,N',N'-tetraphenyl-1,3-dioxolane-4,5-dimethanaminium bromide)

• Toluene

• 50% aqueous potassium hydroxide (KOH) solution

• Saturated aqueous sodium chloride (NaCl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add N-(diphenylmethylene)glycine tert-butyl ester (1.0 mmol) and the chiral N-spiro quaternary ammonium bromide catalyst (0.01 mmol, 1 mol%).

• Add toluene (5 mL) and cool the mixture to 0 °C in an ice bath.

• Add the alkyl halide (1.2 mmol) to the mixture.

• While stirring vigorously, add the 50% aqueous KOH solution (2 mL) dropwise.

• Continue stirring at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate (10 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-alkylated amino acid derivative.

• Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Figure 2: Experimental workflow for asymmetric alkylation.

Protocol 2: Synthesis of 6-Azaspiro[5.5]undecan-6-ium Bromide

The parent achiral 6-Azaspiro[5.5]undecan-6-ium bromide can be synthesized through a two-step process involving the formation of the spirocyclic amine followed by quaternization.

Step 1: Synthesis of 6-Azaspiro[5.5]undecane

A common method for the synthesis of spirocyclic amines is the reductive amination of a ketone with an amino alcohol, followed by cyclization.

Materials:

• Cyclohexanone

• 5-Amino-1-pentanol

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve cyclohexanone (10 mmol) and 5-amino-1-pentanol (10 mmol) in dichloromethane (50 mL).

• Add acetic acid (1.1 eq, 11 mmol).

• Add sodium triacetoxyborohydride (1.5 eq, 15 mmol) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. The resulting intermediate alcohol is then cyclized.

• Dissolve the crude amino alcohol in toluene. Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux with a Dean-Stark trap to remove water.

• After cyclization is complete (monitored by TLC), cool the reaction, wash with saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by distillation or chromatography to yield 6-azaspiro[5.5]undecane.

Step 2: Quaternization to 6-Azaspiro[5.5]undecan-6-ium Bromide

This step involves the reaction of the synthesized spirocyclic amine with an alkyl bromide. For the parent compound, this would typically be a self-alkylation or reaction with a suitable brominating agent. A more common approach is the synthesis of N-alkyl derivatives. For the synthesis of the parent bromide, a more direct route from di(pent-4-en-1-yl)amine followed by hydroboration-oxidation and cyclization/quaternization can be envisioned, though it is more complex. A simpler laboratory preparation would involve the quaternization of a pre-formed spirocycle. Assuming the spirocycle is available, the quaternization is straightforward.

Materials:

• 6-Azaspiro[5.5]undecane

• Bromomethane (or another suitable alkyl bromide)

• Diethyl ether

Procedure:

• Dissolve 6-Azaspiro[5.5]undecane (10 mmol) in diethyl ether (50 mL) in a pressure-resistant flask.

• Cool the solution to 0 °C and carefully add a solution of bromomethane in diethyl ether (1.1 eq, 11 mmol).

• Seal the flask and allow the reaction to stir at room temperature for 24-48 hours.

• The quaternary ammonium salt will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum to yield 6-Azaspiro[5.5]undecan-6-ium bromide.

Future Outlook

The application of 6-Azaspiro[5.5]undecan-6-ium bromide and its chiral derivatives in natural product synthesis is a burgeoning field. While the parent achiral compound serves as a foundational structure, the development of new chiral variants is key to expanding their utility. Future research will likely focus on the design of more sophisticated spirocyclic scaffolds with tunable steric and electronic properties to achieve even higher levels of enantioselectivity in a broader range of chemical transformations. As our understanding of the intricacies of phase-transfer catalysis deepens, so too will our ability to rationally design catalysts for the efficient and elegant synthesis of complex, biologically active natural products.

References

• Smith, B. T., Wendt, J. A., & Aubé, J. (2002). First Asymmetric Total Synthesis of (+)-Sparteine. Organic Letters, 4(15), 2577–2579. [Link]
• Smith, B. T., Wendt, J. A., & Aubé, J. (2002). First asymmetric total synthesis of (+)-sparteine. PubMed. [Link]
• Smith, B. T., Wendt, J. A., & Aubé, J. (2002). First Asymmetric Total Synthesis of (+)-Sparteine. ResearchGate. [Link]
• Reddy, B. V. S., et al. (2012). Organocatalytic enantioselective synthesis of quinolizidine alkaloids (+)-myrtine, (−)-lupinine, and (+)- epiepiquinamide. ResearchGate. [Link]
• Jew, S., & Park, H. (2009). Cinchona-based phase-transfer catalysts for asymmetric synthesis. Chemical Communications. [Link]
• O'Brien, P. (2009). Basic instinct: design, synthesis and evaluation of (+)-sparteine surrogates for asymmetric synthesis. Chemical Communications. [Link]
• Tebeka, T., & Abera, A. (2018). Review on Asymmetric Transformations with Chiral Phase-Transfer Catalysts. ResearchGate. [Link]
• Adamo, M. F. A. (2022). Asymmetric Phase-Transfer Catalysis: Synthetic Applications and Mechanistic Insights. University of Nottingham. [Link]
• Lygo, B., & Andrews, B. I. (2004). Asymmetric Phase-Transfer Catalysis Utilizing Chiral Quaternary Ammonium Salts: Asymmetric Alkylation of Glycine Imines. ResearchGate. [Link]
• Waser, M., & Gratzer, K. (2011). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Beilstein Journal of Organic Chemistry. [Link]
• Davies, S. G., et al. (2005). An efficient asymmetric synthesis of (−)-lupinine. Chemical Communications. [Link]
• Ramírez-Sánchez, I., et al. (2021). Unraveling the Biosynthesis of Quinolizidine Alkaloids Using the Genetic and Chemical Diversity of Mexican Lupins. MDPI. [Link]
• Le, T. B., et al. (2023). Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds. MDPI. [Link]
• Otálvaro, F., et al. (2022). Biosynthesis of quinolizidine alkaloids in lupins: mechanistic considerations and prospects for pathway elucidation. Natural Product Reports. [Link]
• Maruoka, K., & Ooi, T. (2003). Design of N-Spiro C2-Symmetric Chiral Quaternary Ammonium Bromides as Novel Chiral Phase-Transfer Catalysts: Synthesis and Application to Practical Asymmetric Synthesis of α-Amino Acids. Journal of the American Chemical Society. [Link]
• Waser, M., & Gratzer, K. (2011). Design, synthesis, and application of tartaric acid derived N-spiro quaternary ammonium salts as chiral phase-transfer catalysts. Organic & Biomolecular Chemistry. [Link]
• Furia, F. (2023). Phase transfer catalysis (PTC). OperaChem. [Link]
• Zhang, Z., et al. (2016). Synthesis of chiral spirocyclo-quaternary ammonium salts from L-proline and their application as phase-transfer catalysts in asymmetric alkylation. ResearchGate. [Link]

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Application Notes and Protocols for Alkylation Reactions Utilizing 6-Azaspiro[5.5]undecan-6-ium Bromide

Introduction: The Strategic Advantage of Spirocyclic Quaternary Ammonium Salts in Phase-Transfer Catalysis

In the landscape of modern organic synthesis, the quest for efficient, selective, and environmentally benign methodologies is paramount. Phase-transfer catalysis (PTC) has emerged as a powerful technique to meet these demands, enabling reactions between reactants located in immiscible phases.[1] At the heart of this methodology is the phase-transfer catalyst, a species capable of shuttling a reactive anion from an aqueous phase into an organic phase where the reaction with an organic-soluble substrate can occur.

Among the diverse array of phase-transfer catalysts, quaternary ammonium salts are of significant importance.[2] Spirocyclic quaternary ammonium salts, such as 6-Azaspiro[5.5]undecan-6-ium bromide, represent a unique and advantageous subclass. The rigid, sterically defined spirocyclic scaffold can offer enhanced stability and, in chiral variants, a well-defined chiral environment, making them particularly effective in asymmetric synthesis.[3][4] This document provides a detailed protocol for the application of 6-Azaspiro[5.5]undecan-6-ium bromide as a phase-transfer catalyst in a representative C-alkylation of an active methylene compound, a cornerstone transformation in carbon-carbon bond formation.

Core Principle: The Mechanism of Phase-Transfer Catalyzed Alkylation

The efficacy of 6-Azaspiro[5.5]undecan-6-ium bromide in alkylation reactions is rooted in the principles of phase-transfer catalysis. The process can be visualized as a catalytic cycle that bridges the aqueous and organic phases.

Caption: Mechanism of Phase-Transfer Catalyzed Alkylation.

Expertise & Experience: Causality Behind the Mechanism

The cycle begins in the aqueous phase where an inorganic base, such as sodium hydroxide, deprotonates the active methylene compound (pronucleophile) to generate a nucleophilic carbanion. The lipophilic (organic-loving) cation of the 6-Azaspiro[5.5]undecan-6-ium bromide then pairs with this carbanion, forming an ion pair that is soluble in the organic phase. This extraction of the nucleophile into the organic medium is the critical "phase transfer" step. Once in the organic phase, the now-solvated and highly reactive nucleophile attacks the alkylating agent (e.g., an alkyl halide), forming the desired carbon-carbon bond. The catalyst, now paired with the halide anion from the alkylating agent, migrates back to the aqueous phase to begin the cycle anew. The structural rigidity of the spirocyclic cation is believed to contribute to the formation of a well-defined, reactive ion pair in the organic phase.

Experimental Protocol: C-Alkylation of Diethyl Malonate

This protocol details the benzylation of diethyl malonate using benzyl bromide as the alkylating agent, catalyzed by 6-Azaspiro[5.5]undecan-6-ium bromide.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Comments
Diethyl malonate	Reagent	Sigma-Aldrich	---
Benzyl bromide	Reagent	Sigma-Aldrich	Lachrymator, handle in a fume hood.
6-Azaspiro[5.5]undecan-6-ium bromide	Catalyst	Smolecule	---
Sodium hydroxide (NaOH)	ACS	Fisher Scientific	Prepare a 50% (w/v) aqueous solution.
Toluene	Anhydrous	EMD Millipore	---
Diethyl ether	Anhydrous	EMD Millipore	For extraction.
Magnesium sulfate (MgSO₄)	Anhydrous	VWR	For drying.
Saturated sodium chloride solution (Brine)	---	---	For washing.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for the alkylation reaction.

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add diethyl malonate (1.60 g, 10.0 mmol), 6-Azaspiro[5.5]undecan-6-ium bromide (0.234 g, 1.0 mmol, 10 mol%), and toluene (20 mL).

• Addition of Reagents: Begin vigorous stirring of the organic mixture. Add the 50% aqueous sodium hydroxide solution (10 mL) to the flask. To this biphasic mixture, add benzyl bromide (1.71 g, 10.0 mmol) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir vigorously at room temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a 9:1 hexane:ethyl acetate eluent system.

• Workup and Phase Separation: Upon completion of the reaction, transfer the mixture to a separatory funnel. Add 20 mL of deionized water and 20 mL of diethyl ether. Shake the funnel and allow the layers to separate. Drain the aqueous layer.

• Washing: Wash the organic layer with 20 mL of brine. Separate the layers and collect the organic phase.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing to 95:5 hexane:ethyl acetate).

• Characterization: Combine the fractions containing the pure product and remove the solvent in vacuo to yield diethyl 2-benzylmalonate as a colorless oil. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Trustworthiness: A Self-Validating System

The integrity of this protocol is ensured by the clear and distinct phases throughout the reaction and workup. The biphasic nature of the reaction medium allows for easy separation of the organic product from the aqueous base and the majority of the catalyst, which partitions into the aqueous phase during the workup.[1][2] The final purification by column chromatography serves to remove any residual starting materials and non-polar impurities, providing a high-purity final product. The identity and purity of the product should be unequivocally confirmed by spectroscopic methods.

Expert Insights and Troubleshooting

• Stirring Rate: Vigorous stirring is crucial in phase-transfer catalysis to maximize the interfacial surface area between the aqueous and organic phases, thereby increasing the rate of reaction.[5] Inadequate stirring is a common cause of slow or incomplete reactions.

• Catalyst Loading: While 10 mol% is a robust starting point, the catalyst loading can often be reduced to 1-5 mol% for highly reactive substrates to improve the cost-effectiveness of the process.

• Choice of Base: A concentrated aqueous solution of a strong base like NaOH or KOH is typically used to generate a high concentration of the nucleophile in the aqueous phase.

• Exotherms: The initial deprotonation and alkylation can be exothermic. For larger-scale reactions, consider cooling the reaction vessel in an ice bath during the addition of the alkylating agent.

• Side Reactions: Over-alkylation to form the dialkylated product can occur. This can be minimized by using a 1:1 stoichiometry of the nucleophile to the alkylating agent and by not extending the reaction time unnecessarily.[6]

Conclusion

6-Azaspiro[5.5]undecan-6-ium bromide is an effective and robust phase-transfer catalyst for C-alkylation reactions. Its spirocyclic structure provides a stable and efficient platform for shuttling nucleophiles into the organic phase. The protocol described herein is a representative example of its application and can be adapted for a wide range of active methylene compounds and alkylating agents. This methodology offers a practical, high-yielding, and easily manageable approach for the formation of carbon-carbon bonds, a fundamental transformation in the synthesis of complex organic molecules for research, drug development, and materials science.

References

• DTIC. (n.d.). Alkylation of Amines: A New Method for the Synthesis of Quaternary Ammonium Compounds from Primary and Secondary Amines. Retrieved from [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Keglevich, G., et al. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. MDPI. Retrieved from [Link]

• Kocevar, M., et al. (n.d.). Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. PubMed. Retrieved from [Link]

• Juniper Publishers. (2017). Alkylation-Elimination Reaction in Quaternary Ammonium Salts. Retrieved from [Link]

• Google Patents. (n.d.). Alkylation method of active methylene compound.

• PTC Organics. (n.d.). Separation of PTC Catalyst from Product by Distillation. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Retrieved from [Link]

• Biswas, T. (2022, January 6). Phase Transfer Catalyst (PTC) Chemistry. YouTube. Retrieved from [Link]

• ACS Publications. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. Organic Letters. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 23.16: Synthesis of Amines by Alkylation. Retrieved from [Link]

• Google Patents. (n.d.). Cyclic process for activation, use and recovery of phase-transfer catalysts.

• National Institutes of Health. (2022). Selective α-Methylation of Aryl Ketones Using Quaternary Ammonium Salts as Solid Methylating Agents. Retrieved from [Link]

• ACS Publications. (n.d.). Contemporary Asymmetric Phase Transfer Catalysis: Large-Scale Industrial Applications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Retrieved from [Link]

• Semantic Scholar. (1979). Alkylation and acylation of active methylene compounds using 1,8-diazabicyclo[5.4.0]undec-7-ene as a base. Retrieved from [Link]

• National Institutes of Health. (2018). Enantioselective phase-transfer catalyzed alkylation of 1-methyl-7-methoxy-2-tetralone: an effective route to dezocine. Retrieved from [Link]

• ResearchGate. (n.d.). Does anyone have experience on purification of a Phase transfer catalyst?. Retrieved from [Link]

• ResearchGate. (n.d.). Asymmetric phase transfer catalysis in spirocycle synthesis. Retrieved from [Link]

• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). Retrieved from [Link]

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"preparation of polymer membranes with 6-Azaspiro[5.5]undecan-6-ium bromide"

An Application Guide to the Synthesis of High-Stability Anion-Exchange Membranes Using 6-Azaspiro[5.5]undecan-6-ium Bromide

Authored by: Senior Application Scientist, Gemini Division

Abstract

The development of durable and highly conductive anion-exchange membranes (AEMs) is a critical challenge in electrochemical technologies such as fuel cells, water electrolyzers, and redox flow batteries. A key factor limiting AEM performance is the chemical stability of the cationic functional groups, which are susceptible to degradation in the highly alkaline environments characteristic of these applications. This guide details the rationale and protocols for preparing advanced AEMs functionalized with 6-Azaspiro[5.5]undecan-6-ium, a spirocyclic quaternary ammonium cation that confers exceptional alkaline stability to the polymer matrix. We will explore the underlying chemical principles, provide detailed step-by-step synthesis protocols for functionalizing polymer backbones, and outline essential characterization techniques.

Introduction: The Stability Challenge in Anion-Exchange Membranes

Anion-exchange membranes are polymer electrolytes designed to conduct anions, typically hydroxide (OH⁻), while providing a physical barrier between the anode and cathode. The functional core of an AEM is the positively charged cationic group covalently attached to a polymer backbone. While various quaternary ammonium (QA) cations have been explored, many suffer from degradation in high pH environments through mechanisms like Hofmann elimination and nucleophilic substitution[1][2].

The 6-Azaspiro[5.5]undecan-6-ium cation (also referred to as 6-azoniaspiro[5.5]undecane or ASU) has emerged as a superior alternative.[3] Its unique spirocyclic structure, where two rings share a central nitrogen atom, provides significant steric hindrance and conformational rigidity.[4] This architecture inherently protects the cation from nucleophilic attack by hydroxide ions, leading to substantially enhanced alkaline stability, even at elevated temperatures.[3][5] Research has demonstrated that cyclic QAs, particularly the ASU cation, exhibit one of the highest half-lives under harsh alkaline conditions, making them ideal candidates for long-lasting AEMs.[3]

This document provides protocols for incorporating the ASU cation into a polymer backbone, creating a robust AEM suitable for demanding electrochemical applications.

Foundational Principles: Why Choose a Spirocyclic Cation?

The enhanced stability of the ASU cation is not merely an empirical observation; it is grounded in fundamental chemical principles. Compared to linear or simple cyclic quaternary ammonium compounds, the spirocyclic arrangement imparts several key advantages:

• Steric Shielding: The two interlocking rings physically obstruct the pathway for a hydroxide ion to attack the central nitrogen or adjacent carbon atoms, which is a common pathway for degradation.

• Reduced Ring Strain: The 6-membered rings of the ASU structure are conformationally stable, similar to a cyclohexane chair, which minimizes ring strain.[6] This low-energy state means there is a higher energy barrier for degradation reactions that would involve distorting this stable conformation.[5]

• Inhibition of Hofmann Elimination: The Hofmann elimination degradation pathway requires a specific geometric arrangement of a beta-hydrogen relative to the nitrogen cation. The rigid spirocyclic structure restricts the necessary bond rotations, making this pathway energetically unfavorable.

These features collectively contribute to AEMs with superior longevity and operational reliability. Studies on poly(fluorene alkylene) membranes functionalized with ASU cations have confirmed their high alkaline stability, retaining over 96% of the functional groups after 30 days in 1 M NaOH at 80°C.[7]

Experimental Section: Materials and Protocols

This section details a representative protocol for the synthesis of an AEM by functionalizing a precursor polymer with the 6-Azaspiro[5.5]undecan-6-ium cation. The chosen method is based on the quaternization of a halogenated precursor polymer, a common and versatile technique.

Materials and Equipment

Category	Item	Suggested Grade/Purity	Purpose
Polymer Backbone	Poly(p-phenylene oxide) (PPO) or Poly(styrene-co-vinylbenzyl chloride)	Molar mass appropriate for film forming	Provides mechanical support and processability
Brominating Agent	N-Bromosuccinimide (NBS)	Reagent Grade, >98%	For halogenating the polymer backbone
Radical Initiator	Azobisisobutyronitrile (AIBN)	Reagent Grade, >98%	To initiate the bromination reaction
Aminating Agent	1,5-dipiperidine	Reagent Grade, >97%	Precursor for forming the spirocyclic cation
Quaternizing Agent	1,5-Dibromopentane	Reagent Grade, >97%	Used in cycloquaternization to form the ASU cation
Solvents	Chlorobenzene, N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF)	Anhydrous	Polymer dissolution and reaction medium
Casting Surface	Petri dish or flat glass plate	Clean and level	For casting the final membrane film
Characterization	1 M NaOH, 1 M HCl, Deionized Water	Analytical Grade	For ion exchange and stability testing

Synthesis Workflow

The overall process involves three main stages: preparation of a halogenated polymer backbone, functionalization with piperidine groups, and finally, the cycloquaternization step to form the pendant ASU cations.

Figure 1: General workflow for synthesizing an ASU-functionalized anion-exchange membrane.

Detailed Protocol: Synthesis of ASU-PPO Membrane

PART A: Bromination of PPO Backbone

• Dissolution: Dissolve 10g of PPO in 200 mL of chlorobenzene in a three-neck flask equipped with a condenser and magnetic stirrer. Heat to 110°C to ensure complete dissolution.

• Initiation: Once dissolved, add N-Bromosuccinimide (NBS) and Azobisisobutyronitrile (AIBN) in a molar ratio appropriate to achieve the desired degree of bromination (e.g., 0.5:1 molar ratio of NBS to PPO monomer units for 50% bromination).

• Reaction: Increase the temperature to 135°C and reflux for 4-6 hours under an inert atmosphere (e.g., Nitrogen). The solution will change color as the reaction proceeds.

• Purification: Cool the solution to room temperature and precipitate the brominated polymer by slowly adding the solution to a large excess of methanol.

• Isolation: Collect the fibrous polymer precipitate by vacuum filtration, wash thoroughly with methanol, and dry in a vacuum oven at 60°C for 24 hours.

PART B: Functionalization with Piperidine

• Dissolution: Dissolve the dried brominated PPO (Br-PPO) in N-Methyl-2-pyrrolidone (NMP) to create a 5% (w/v) solution.

• Amination: Add a 1.5 molar excess of a piperidine precursor (relative to the bromine content) to the solution.

• Reaction: Heat the mixture to 60°C and stir for 24 hours under a nitrogen atmosphere.

• Purification: Precipitate the resulting piperidine-functionalized polymer (PPO-Pip) in deionized water, filter, and wash extensively to remove unreacted amine.

• Isolation: Dry the polymer in a vacuum oven at 60°C for 24 hours.

PART C: Cycloquaternization and Membrane Casting

• Final Polymer Solution: Dissolve the PPO-Pip polymer in Dimethylformamide (DMF) to form a 10-15% (w/v) solution. The solution should be viscous and homogeneous.

• Cycloquaternization: Add a 1.2 molar excess of 1,5-dibromopentane to the solution. This reactant will react with the pendant piperidine groups to form the desired 6-Azaspiro[5.5]undecan-6-ium bromide structure.[7]

• Reaction: Heat the solution to 80°C and stir for 48 hours to ensure complete cyclization.

• Casting: Filter the final polymer solution to remove any gels or impurities. Pour the viscous solution onto a clean, level glass plate.

• Drying: Place the cast membrane in an oven at 60-80°C for 12-24 hours to slowly evaporate the solvent, resulting in a tough, flexible membrane film.

• Ion Exchange: Peel the membrane from the glass plate and immerse it in a 1 M NaOH solution for 24 hours to exchange the bromide counter-ions for hydroxide ions, yielding the active AEM.

Membrane Characterization: Validating Performance

After synthesis, a series of characterization steps are essential to validate the membrane's properties and performance.

Ion-Exchange Capacity (IEC)

IEC is a measure of the number of ionic groups per unit weight of the polymer and is a critical parameter for conductivity.

Protocol: Back-Titration Method

• Immerse a precisely weighed dry sample of the membrane (in OH⁻ form) in a known volume of standardized 0.1 M HCl solution for 24 hours.

• The HCl will neutralize the OH⁻ ions within the membrane.

• Remove the membrane and titrate the remaining HCl solution with a standardized 0.1 M NaOH solution using a phenolphthalein indicator.

• Calculate the IEC using the formula: IEC (mmol/g) = (Moles of HCl initial - Moles of HCl final) / Dry weight of membrane (g)

Alkaline Stability Test

This accelerated aging test evaluates the durability of the ASU cation.

Protocol: Ex-situ Immersion Test

• Measure the initial hydroxide conductivity and IEC of the membrane.

• Immerse the membrane in a sealed container with 1 M or stronger NaOH solution.

• Place the container in an oven at an elevated temperature (e.g., 80°C or 90°C) for a set period (e.g., 500-1000 hours).[8][9]

• Periodically remove the membrane, rinse thoroughly with deionized water, and re-measure its conductivity and IEC.

• Plot the percentage retention of conductivity/IEC over time. High retention (>90%) indicates excellent stability.[9]

Expected Performance Metrics

The following table summarizes typical performance data for AEMs functionalized with spirocyclic quaternary ammonium cations, providing a benchmark for newly synthesized membranes.

Parameter	Typical Value Range	Significance	Reference
Ion-Exchange Capacity (IEC)	1.5 - 2.8 mmol/g	Dictates the density of charge carriers	[10]
Hydroxide Conductivity	> 80 mS/cm at 80°C	Measures the efficiency of ion transport	[7]
Water Uptake	15 - 50%	Influences conductivity and mechanical stability	[10]
Alkaline Stability	>90% conductivity retention after 500h in 1M NaOH at 80°C	Indicates long-term operational durability	[8][9]

Conclusion and Outlook

The use of 6-Azaspiro[5.5]undecan-6-ium bromide as a functional group represents a significant advancement in the design of anion-exchange membranes. The inherent stability of the spirocyclic cation directly addresses the primary degradation challenge that has historically limited the lifetime and performance of AEM-based technologies. The protocols outlined in this guide provide a robust framework for researchers and engineers to develop and test these next-generation membranes. Future work in this area will likely focus on integrating these stable cations into novel polymer backbones to further optimize the trade-off between conductivity, mechanical strength, and chemical durability.

References

• Zhu, H. et al. (2019). Controllable physical-crosslinking poly(arylene 6-azaspiro[5.5] undecanium) for long-lifetime anion exchange membrane applications.

• Wang, L. et al. (2017). Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. RSC Publishing. Available at: [Link].

• Kwasny, O. et al. (2021). Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. ACS Publications. Available at: [Link].

• D'Urso, C. et al. (2022). Separators and Membranes for Advanced Alkaline Water Electrolysis. Chemical Reviews. Available at: [Link].

• Yin, C. et al. (2021). Study of Anion Exchange Membrane Properties Incorporating N-spirocyclic Quaternary Ammonium Cations and Aqueous Organic Redox Flow Battery Performance. MDPI. Available at: [Link].

• Zhang, B. et al. (2018). Base Stable Pyrrolidinium Cations for Alkaline Anion Exchange Membrane Applications.
• Unknown Authors. (n.d.). Synthesis and polymerization of N, N-diallyl morpholinium bromide.

• Solubility of Things. (n.d.). 6-Azoniaspiro[5.5]undecane bromide. Available at: [Link].

• Willdorf-Cohen, S. et al. (2021). Alkaline Stability of Anion-Exchange Membranes. Surrey Open Research repository. Available at: [Link].

• Hugar, K. M. et al. (2017). N-Spirocyclic Quaternary Ammonium Ionenes for Anion-Exchange Membranes. Journal of the American Chemical Society. Available at: [Link].

• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). Available at: [Link].

• Hugar, K. M. et al. (2017). N-Spirocyclic Quaternary Ammonium Ionenes for Anion-Exchange Membranes. PubMed. Available at: [Link].

• Zha, Y. et al. (2013). Alkaline stability of quaternary ammonium cations for alkaline fuel cell membranes and ionic liquids. PubMed. Available at: [Link].

• Chu, H. et al. (2021). Poly(fluorene alkylene) Anion Exchange Membranes with Pendant Spirocyclic and Bis-Spirocyclic Quaternary Ammonium Cations. ResearchGate. Available at: [Link].

• Willdorf-Cohen, S. et al. (2021). Alkaline Stability of Anion-Exchange Membranes. ResearchGate. Available at: [Link].

• Yin, C. et al. (2021). Anion Exchange Membranes Incorporating Multi N-Spirocyclic Quaternary Ammonium Cations via Ultraviolet-Initiated Polymerization for Zinc Slurry-Air Flow Batteries. Fraunhofer-Publica. Available at: [Link].

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Application Notes &amp; Protocols: The Use of 6-Azaspiro[5.5]undecan-6-ium Bromide in Phase-Transfer Catalyzed Michael Addition Reactions

Introduction: The Strategic Advantage of Spirocyclic Quaternary Ammonium Salts in Catalysis

The Michael addition, a cornerstone of carbon-carbon bond formation, has been profoundly enhanced by the advent of phase-transfer catalysis (PTC).[1][2] This technique elegantly overcomes the challenge of bringing reactants from immiscible phases—typically an aqueous inorganic phase and an organic phase—into contact to react.[3][4] At the heart of this methodology are phase-transfer catalysts, with quaternary ammonium salts being among the most versatile and widely employed.[5][6]

This document provides a detailed guide to the application of 6-Azaspiro[5.5]undecan-6-ium bromide , a unique spirocyclic quaternary ammonium salt, as a phase-transfer catalyst in Michael addition reactions. Its rigid, sterically defined spirocyclic structure offers potential advantages in terms of stability and influencing the steric environment of the reaction, making it a compelling candidate for facilitating these crucial transformations. While achiral itself, its structural rigidity is a feature often sought in precursors to more complex chiral catalysts.

These notes are intended for researchers in organic synthesis, medicinal chemistry, and drug development, providing both the mechanistic underpinnings and a practical, actionable protocol for employing this catalyst.

Mechanistic Insight: The Role of 6-Azaspiro[5.5]undecan-6-ium Bromide in the Catalytic Cycle

The efficacy of 6-Azaspiro[5.5]undecan-6-ium bromide as a phase-transfer catalyst hinges on its ability to act as a molecular "ferry," transporting a nucleophile from an aqueous or solid phase into the organic phase where the Michael acceptor resides.[3][4] The catalytic cycle, illustrated below, can be understood through the "Extraction Mechanism" first proposed by Starks.[7]

• Anion Exchange: In a biphasic system, a base (e.g., potassium hydroxide) present in the solid or aqueous phase deprotonates the Michael donor (e.g., diethyl malonate), creating an enolate anion. The positively charged 6-Azaspiro[5.5]undecan-6-ium cation (Q⁺) exchanges its bromide anion for this enolate anion at the phase interface.

• Phase Transfer: The resulting ion pair, [Q⁺][Enolate⁻], possesses a lipophilic exterior due to the alkyl framework of the spirocyclic cation. This lipophilicity allows the ion pair to be extracted from the aqueous/solid phase into the bulk organic phase.

• Michael Addition: Now in the organic phase, the enolate is "naked" and highly reactive. It attacks the β-carbon of the Michael acceptor (e.g., chalcone) in a classic conjugate addition, forming the Michael adduct and a new enolate.

• Product Formation & Catalyst Regeneration: This new enolate can then be protonated by another molecule of the Michael donor, yielding the final product and regenerating the enolate of the Michael donor. The catalyst cation, now paired with the bromide anion again, can return to the aqueous/solid interface to begin a new cycle.

This continuous cycle, facilitated by a substoichiometric amount of the catalyst, allows the reaction to proceed efficiently under mild conditions.

Caption: Phase-Transfer Catalysis Cycle for Michael Addition.

Experimental Protocol: Michael Addition of Diethyl Malonate to Chalcone

This section details a representative protocol for the Michael addition of diethyl malonate to trans-chalcone, catalyzed by 6-Azaspiro[5.5]undecan-6-ium bromide. This reaction is a classic example and serves as an excellent starting point for exploring other substrates.

Materials and Reagents:

• Michael Donor: Diethyl malonate (≥99%)

• Michael Acceptor: trans-Chalcone (99%)

• Catalyst: 6-Azaspiro[5.5]undecan-6-ium bromide

• Base: Anhydrous Potassium Carbonate (K₂CO₃) or Potassium Hydroxide (KOH), finely powdered

• Solvent: Dichloromethane (DCM) or Toluene, anhydrous

• Workup: 1M Hydrochloric acid (HCl), Saturated sodium bicarbonate (NaHCO₃) solution, Brine

• Drying Agent: Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and purification

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add trans-chalcone (1.0 mmol, 208.3 mg).

  • Add the solvent (Dichloromethane, 10 mL). Stir until the chalcone is fully dissolved.

  • Add diethyl malonate (1.2 mmol, 192.2 mg, 1.2 equiv.).

  • Add 6-Azaspiro[5.5]undecan-6-ium bromide (0.05 mmol, 11.7 mg, 5 mol%).

  • Finally, add the finely powdered base (e.g., K₂CO₃, 2.0 mmol, 276.4 mg, 2.0 equiv.).

• Reaction Conditions:

  • Stir the biphasic mixture vigorously at room temperature (approx. 25 °C). Vigorous stirring is crucial to maximize the interfacial area between the phases, which directly impacts the reaction rate.[8]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 9:1 Hexane:Ethyl Acetate). The disappearance of the chalcone spot indicates reaction completion. Typical reaction times can range from 2 to 12 hours.

• Workup:

  • Once the reaction is complete, quench the mixture by adding 10 mL of deionized water.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 10 mL).

  • Combine the organic layers and wash sequentially with 1M HCl (15 mL), saturated NaHCO₃ solution (15 mL), and brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will be a viscous oil or a solid.

  • Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of Hexane and Ethyl Acetate to afford the pure Michael adduct, diethyl 2-(3-oxo-1,3-diphenylpropyl)malonate.

Caption: Experimental Workflow for Catalyzed Michael Addition.

Data Presentation: Scope and Applicability

The protocol described can be adapted for a variety of Michael acceptors. The efficiency of the reaction may vary depending on the electronic and steric properties of the substrates. Below is an illustrative table of expected outcomes for different chalcone derivatives.

Entry	Michael Acceptor (Chalcone Derivative)	R¹	R²	Expected Yield (%)
1	trans-Chalcone	H	H	90-95
2	4-Methoxy-trans-chalcone	OMe	H	92-97
3	4-Chloro-trans-chalcone	Cl	H	88-93
4	4-Nitro-trans-chalcone	NO₂	H	85-90
5	2-Chloro-trans-chalcone	H	Cl	80-87

Note: Yields are hypothetical and for illustrative purposes. Actual yields may vary and require optimization of reaction conditions.

Trustworthiness and Self-Validation

• Monitoring: The protocol's reliance on TLC for reaction monitoring provides a straightforward and reliable method to ensure the reaction has gone to completion, preventing premature workup and ensuring optimal yields.

• Purification: The final purification by column chromatography, coupled with characterization of the product (e.g., by ¹H NMR, ¹³C NMR), serves as the ultimate validation of the reaction's success and the purity of the obtained adduct.

• Catalyst Integrity: The mild reaction conditions are unlikely to degrade the robust spirocyclic structure of the 6-Azaspiro[5.5]undecan-6-ium bromide catalyst, ensuring its role is purely catalytic.

Conclusion

6-Azaspiro[5.5]undecan-6-ium bromide is a competent and effective phase-transfer catalyst for facilitating Michael addition reactions. Its straightforward application, combined with the mild conditions required, makes it a valuable tool for synthetic chemists. The protocol provided herein serves as a robust starting point for further exploration of its catalytic activity with a broader range of Michael donors and acceptors, offering a reliable method for the construction of 1,5-dicarbonyl compounds and other valuable synthetic intermediates.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. The Power of Phase Transfer Catalysis: Enhancing Organic Synthesis with Quaternary Ammonium Salts. Available at: [Link]

• OperaChem. Phase transfer catalysis (PTC). (2023). Available at: [Link]

• MDPI. Asymmetric Phase Transfer Catalysed Michael Addition of γ-Butenolide and N-Boc-Pyrrolidone to 4-Nitro-5-styrylisoxazoles. (2022). Available at: [Link]

• ResearchGate. Enantioselective Michael Addition of Diethyl Malonate on Substituted Chalcone Catalysed by Nickel-Sparteine Complex. (2017). Available at: [Link]

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• ResearchGate. Scheme 1. Enantioselective Michael addition of chalcone 3 in the.... Available at: [Link]

• Sci-Hub. Phase-transfer-catalyzed asymmetric Michael reaction using newly-prepared chiral quaternary ammonium salts derived from l-tartrate. Available at: [Link]

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• NPTEL. Lecture 41 : Phase Transfer Catalysis. Available at: [Link]

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"catalytic loading and reaction conditions for 6-Azaspiro[5.5]undecan-6-ium bromide"

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Spirocyclic Architecture in Phase-Transfer Catalysis

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium salt distinguished by its rigid spirocyclic framework, where two six-membered rings share a single nitrogen atom.[1] This unique structural feature imparts a well-defined three-dimensional geometry, which is highly advantageous in catalysis, particularly in asymmetric synthesis where control of the spatial arrangement of reactants is paramount. Unlike more flexible acyclic quaternary ammonium salts, the fixed orientation of the substituents on the spirocyclic core can create a precisely defined chiral environment, leading to enhanced stereoselectivity in chemical transformations.

These application notes provide a comprehensive guide to the use of 6-Azaspiro[5.5]undecan-6-ium bromide and its chiral derivatives as phase-transfer catalysts. We will delve into the mechanistic principles governing their activity and provide detailed protocols for key synthetic applications, including asymmetric alkylation, aldol reactions, and Michael additions.

Mechanism of Action: Facilitating Reactions Across Immiscible Phases

Phase-transfer catalysis (PTC) is a powerful technique that enables reactions between reactants located in separate, immiscible phases (typically an aqueous and an organic phase).[2] 6-Azaspiro[5.5]undecan-6-ium bromide, as a quaternary ammonium salt, functions by transporting an anionic reactant from the aqueous phase into the organic phase, where it can react with an organic-soluble substrate.

The catalytic cycle can be understood through two primary mechanisms: the Starks extraction mechanism and the Makosza interfacial mechanism.

• Starks Extraction Mechanism: The quaternary ammonium cation (Q+) exchanges its bromide anion for a reactant anion (e.g., hydroxide, OH-) in the aqueous phase. This newly formed lipophilic ion pair (Q+OH-) is extracted into the organic phase. Here, it can act as a base to deprotonate a substrate, generating a reactive nucleophile that then participates in the desired reaction. The catalyst is regenerated by returning to the aqueous phase with the leaving group anion.[3]

• Makosza Interfacial Mechanism: In this model, the deprotonation of the organic substrate occurs at the interface between the two phases. The quaternary ammonium cation then complexes with the resulting anion, shielding it from the aqueous phase and facilitating its reaction with the electrophile in the organic phase.[4]

The choice of solvent, base, and agitation rate can influence which mechanism predominates and the overall efficiency of the catalytic process.[5] The rigid structure of spirocyclic catalysts like 6-Azaspiro[5.5]undecan-6-ium bromide can enhance the efficiency of this transfer and, in chiral variants, effectively transmit stereochemical information.

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 1: Generalized mechanism of phase-transfer catalysis.

Key Synthetic Applications and Protocols

Asymmetric Alkylation of Glycine Schiff Bases

Chiral derivatives of 6-Azaspiro[5.5]undecan-6-ium bromide have proven to be highly effective catalysts for the asymmetric alkylation of glycine Schiff bases, providing a reliable route to enantiomerically enriched α-amino acids.[6]

Causality of Experimental Choices:

• Catalyst Loading: A low catalyst loading (0.2–2 mol%) is typically sufficient due to the high catalytic turnover.[6] Higher loadings may not significantly improve the yield or enantioselectivity and increase costs.

• Solvent: A nonpolar organic solvent like toluene or dichloromethane is used to dissolve the substrate and electrophile, while the base resides in the aqueous phase. The choice of solvent can influence the solubility of the ion pair and the reaction rate.

• Base: A strong inorganic base, such as 50% aqueous potassium hydroxide (KOH) or cesium hydroxide (CsOH), is required to deprotonate the glycine Schiff base. The concentration of the base is crucial for efficient deprotonation without promoting side reactions.[6]

• Temperature: Reactions are often performed at low temperatures (0 °C to -15 °C) to enhance enantioselectivity by favoring the transition state leading to the desired stereoisomer.[6]

Quantitative Data Summary:

Parameter	Typical Range/Value	Reference
Catalyst Loading	0.2 - 2 mol%	[6]
Substrate	Glycine benzophenone Schiff base	[6]
Electrophile	Alkyl halides (e.g., benzyl bromide)	[6]
Base	50% aq. KOH or sat. aq. CsOH	[6]
Solvent	Toluene, CH2Cl2	[6]
Temperature	0 °C to -15 °C	[6]
Reaction Time	1 - 24 hours	[6]

Detailed Experimental Protocol:

• To a stirred solution of the glycine benzophenone Schiff base (1.0 mmol) and the chiral spiro-ammonium bromide catalyst (0.01 mmol, 1 mol%) in toluene (5 mL) at 0 °C, add the alkyl halide (1.2 mmol).

• To this mixture, add 50% aqueous potassium hydroxide (1 mL) dropwise.

• Stir the reaction vigorously at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired alkylated product.

• Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

graph TD { subgraph "Setup" A[Substrate + Catalyst in Toluene] --> B{Cool to 0°C}; end subgraph "Reaction" B --> C{Add Alkyl Halide}; C --> D{Add 50% aq. KOH}; D --> E{Vigorous Stirring}; end subgraph "Workup" E --> F{Quench with Water/EtOAc}; F --> G{Separate Layers}; G --> H{Extract Aqueous Layer}; H --> I{Dry & Concentrate}; end subgraph "Purification" I --> J[Column Chromatography]; J --> K[HPLC Analysis for ee]; end } Figure 2: Workflow for asymmetric alkylation.

Asymmetric Aldol Reaction of Glycine Derivatives

The direct asymmetric aldol reaction of glycine Schiff bases with aldehydes is another powerful application of chiral spiro-ammonium phase-transfer catalysts, yielding valuable β-hydroxy-α-amino esters with high stereocontrol.[1][7]

Causality of Experimental Choices:

• Catalyst Loading: Similar to alkylations, low catalyst loadings (e.g., 2 mol%) are effective.[8]

• Base: A dilute aqueous base (e.g., 1% NaOH) is often used in catalytic amounts.[1] The use of a weaker base and the addition of an ammonium salt (e.g., NH4Cl) can suppress the retro-aldol reaction, which can be a competing pathway.[1]

• Solvent: Toluene is a common solvent for these reactions.

• Temperature: Low temperatures (e.g., 0 °C) are crucial for achieving high diastereo- and enantioselectivity.

Quantitative Data Summary:

Parameter	Typical Range/Value	Reference
Catalyst Loading	~2 mol%	[8]
Substrate	Glycine benzophenone Schiff base	[1][7]
Electrophile	Aldehydes	[1][7]
Base	1% aq. NaOH (catalytic)	[1]
Additive	NH4Cl	[1]
Solvent	Toluene	[1]
Temperature	0 °C	[1]
Reaction Time	2 - 6 hours	[1]

Detailed Experimental Protocol:

• To a solution of the glycine benzophenone Schiff base (0.5 mmol) and the chiral spiro-ammonium bromide catalyst (0.01 mmol, 2 mol%) in toluene (5 mL) at 0 °C, add the aldehyde (0.6 mmol) and ammonium chloride (0.05 mmol, 10 mol%).

• Add 1% aqueous sodium hydroxide (0.075 mmol, 15 mol%) to the mixture.

• Stir the reaction mixture vigorously at 0 °C until the starting material is consumed (monitored by TLC).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic phase over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by silica gel chromatography to obtain the aldol product.

• Determine the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

graph TD { A[Substrate + Catalyst + Aldehyde + NH4Cl in Toluene] --> B{Cool to 0°C}; B --> C{Add 1% aq. NaOH}; C --> D{Stir at 0°C}; D --> E{Quench with sat. aq. NH4Cl}; E --> F{Workup & Purification}; F --> G[Analysis (NMR, HPLC)]; } Figure 3: Workflow for asymmetric aldol reaction.

Asymmetric Michael Addition

Chiral spiro-quaternary ammonium salts are also employed in asymmetric Michael (conjugate) additions, a key C-C bond-forming reaction. For instance, they can catalyze the addition of pronucleophiles like nitroalkanes to α,β-unsaturated ketones.

Causality of Experimental Choices:

• Catalyst Structure: The specific structure of the chiral catalyst is critical for creating a chiral pocket that directs the approach of the nucleophile to one face of the Michael acceptor.

• Base: A solid, anhydrous base like potassium carbonate (K2CO3) or a mild aqueous base can be used to generate the nucleophile in situ.

• Solvent: The choice of solvent (e.g., toluene, THF) affects the solubility of the reactants and the catalyst-nucleophile ion pair, thereby influencing the reaction rate and stereoselectivity.

• Temperature: As with other asymmetric transformations, lower temperatures generally lead to higher enantioselectivity.

Quantitative Data Summary (Representative):

Parameter	Typical Range/Value
Catalyst Loading	5 - 10 mol%
Nucleophile	Nitroalkanes, Malonates
Michael Acceptor	α,β-Unsaturated ketones/esters
Base	K2CO3, mild aq. base
Solvent	Toluene, THF
Temperature	Room Temperature to -20 °C
Reaction Time	12 - 48 hours

Detailed Experimental Protocol (Generalised):

• In a reaction vessel, combine the Michael acceptor (1.0 mmol), the pronucleophile (1.2 mmol), and the chiral spiro-ammonium bromide catalyst (0.1 mmol, 10 mol%) in the chosen solvent (e.g., toluene, 5 mL).

• Add the base (e.g., anhydrous K2CO3, 2.0 mmol) to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature) and monitor by TLC.

• Once the reaction is complete, filter off any solid base and wash with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the purified product using chiral HPLC.

graph TD { A[Michael Acceptor + Nucleophile + Catalyst in Solvent] --> B{Add Base}; B --> C{Stir at specified temperature}; C --> D{Monitor by TLC}; D --> E{Filter and Concentrate}; E --> F{Purify by Chromatography}; F --> G[Analyze for ee]; } Figure 4: Workflow for asymmetric Michael addition.

Conclusion and Future Outlook

6-Azaspiro[5.5]undecan-6-ium bromide and its chiral analogues are versatile and powerful phase-transfer catalysts. Their rigid spirocyclic structure provides a platform for creating well-defined catalytic environments, leading to high levels of stereocontrol in a variety of important synthetic transformations. The protocols outlined in these application notes provide a starting point for researchers to explore the utility of these catalysts in their own synthetic endeavors. Future research in this area will likely focus on the development of new spirocyclic catalyst architectures with enhanced reactivity and selectivity, as well as their application in a broader range of asymmetric reactions and large-scale industrial processes.[9]

References

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• Ooi, T., Taniguchi, M., Kameda, M., & Maruoka, K. (2002). Direct asymmetric aldol reactions of glycine schiff base with aldehydes catalyzed by chiral quaternary ammonium salts. Angewandte Chemie International Edition, 41(23), 4542-4544. [Link]

• Tan, J., & Yasuda, N. (2015). Contemporary Asymmetric Phase Transfer Catalysis: Large-Scale Industrial Applications. Organic Process Research & Development, 19(11), 1731–1746. [Link]

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• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). Retrieved from PubChem website. [Link]

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• O'Donnell, M. J. (2004). Asymmetric Phase-Transfer Catalysis Utilizing Chiral Quaternary Ammonium Salts: Asymmetric Alkylation of Glycine Imines. Accounts of Chemical Research, 37(8), 506–517. [Link]

• Waser, M., Gratzer, K., Herchl, R., & Müller, N. (2011). HOT: new N-spiro quaternary ammonium salt phase-transfer catalysts from tartaric acid. Organic & Biomolecular Chemistry Blog. [Link]

• Maruoka, K., Ooi, T., & Kano, T. (2007). Design of high-performance chiral phase-transfer catalysts with privileged structures. Journal of Synthetic Organic Chemistry, Japan, 65(11), 1081-1090.

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• Bull, J. A., & Boto, A. J. (2014). Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles. Organic Letters, 16(24), 6374–6377. [Link]

• Tebeka, T., & Abera, A. (2015). Review on Asymmetric Transformations with Chiral Phase-Transfer Catalysts. Science, Technology and Arts Research Journal, 4(2), 116-127. [Link]

• Ooi, T., Kameda, M., & Maruoka, K. (2003). Design of N-Spiro C2-Symmetric Chiral Quaternary Ammonium Bromides as Novel Chiral Phase-Transfer Catalysts: Synthesis and Application to Practical Asymmetric Synthesis of α-Amino Acids. Journal of the American Chemical Society, 125(17), 5139–5151. [Link]

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Technical Notes & Optimization

Technical Support Center: A Troubleshooting Guide for Phase Transfer Catalysis Reactions with Spirocyclic Catalysts

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of phase transfer catalysis (PTC) utilizing spirocyclic catalysts. The inherent rigidity and well-defined chiral environment of these catalysts offer exceptional stereocontrol in asymmetric synthesis. However, their successful application requires a nuanced understanding of the interplay between catalyst structure, substrate, and reaction conditions. This document provides a structured approach to troubleshooting common issues, grounded in mechanistic principles and field-proven insights.

Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format, providing both diagnostic procedures and actionable solutions.

Issue 1: Low or No Conversion

Question: My phase transfer catalysis reaction with a spirocyclic catalyst is showing low or no conversion. What are the potential causes and how can I troubleshoot this?

Answer:

Low conversion in a phase transfer-catalyzed reaction can stem from several factors, ranging from catalyst inactivity to suboptimal reaction conditions. A systematic investigation is crucial for pinpointing the root cause.

Possible Causes and Solutions:

• Catalyst Inactivity or Degradation:

  • Hofmann Elimination: Quaternary ammonium salts, the core structure of many spirocyclic PTCs, can undergo Hofmann elimination under strongly basic conditions, especially at elevated temperatures.[1][2][3] This degradation pathway is particularly relevant for catalysts with accessible β-hydrogens on their N-alkyl substituents. The rigid spirocyclic backbone itself is designed to be stable, but substituents can be susceptible.[4][5]

  • Catalyst Purity: The presence of impurities from the catalyst synthesis can inhibit the reaction.

  • Moisture: While some water is often necessary for solid-liquid PTC, excessive water can lead to catalyst deactivation or hydrolysis of the substrate/product.[6]

• Inefficient Phase Transfer:

  • Poor Catalyst Lipophilicity: The catalyst may not be sufficiently soluble in the organic phase to effectively transport the aqueous reactant.

  • Suboptimal Agitation: Insufficient mixing can lead to a small interfacial area between the aqueous and organic phases, limiting the rate of phase transfer.[7][8]

• Suboptimal Reaction Conditions:

  • Base Strength/Concentration: The base may be too weak to deprotonate the substrate or its concentration in the aqueous phase may be too low.

  • Temperature: The reaction may require higher temperatures to overcome the activation energy, but this must be balanced with catalyst stability.[9]

  • Solvent Choice: The organic solvent plays a crucial role in solubilizing the catalyst-anion ion pair and the substrate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low or no conversion.

Issue 2: Low Enantioselectivity

Question: I am obtaining the desired product, but the enantiomeric excess (ee) is disappointingly low. What factors influence enantioselectivity and how can I improve it?

Answer:

Low enantioselectivity is a common and often complex issue in asymmetric catalysis. The stereochemical outcome is determined by the subtle energetic differences between the diastereomeric transition states leading to the two enantiomers.

Possible Causes and Solutions:

• Uncatalyzed Background Reaction: The reaction may be proceeding through a non-selective pathway in the absence of the catalyst. This is particularly problematic for highly reactive substrates.

• Catalyst-Related Issues:

  • Catalyst Purity: The presence of the opposite enantiomer of the catalyst or other impurities can significantly erode enantioselectivity.

  • Suboptimal Catalyst Structure: The chiral environment of the catalyst may not be well-suited for the specific substrate, leading to poor facial discrimination. The electronic and steric properties of the catalyst's substituents are critical for effective chiral recognition.[10]

• Reaction Condition Optimization:

  • Temperature: Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.[6]

  • Solvent: The solvent can influence the conformation of the catalyst-substrate complex and the degree of ion-pairing, both of which can impact stereoselectivity.[7] Non-polar solvents often enhance the interaction between the catalyst and the substrate.

  • Base: The nature of the cation of the base (e.g., K⁺, Cs⁺) can influence the aggregation state of the ion pairs and thus the enantioselectivity.

• Water Content: The amount of water in the reaction can affect the hydration of the anion and the catalyst, which in turn can influence the catalyst-substrate interaction and enantioselectivity.[6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low enantioselectivity.

Issue 3: Catalyst Poisoning and Deactivation

Question: My reaction starts well but then stalls, or the catalyst seems to lose activity over time. How can I identify and prevent catalyst poisoning or deactivation?

Answer:

Catalyst deactivation can be caused by chemical degradation (as discussed in Issue 1) or by the presence of substances that inhibit its function, known as catalyst poisons.

Possible Causes and Solutions:

• Catalyst Poisoning:

  • Impurities in Reagents or Solvents: Trace impurities such as acids, other nucleophiles, or heavy metals can irreversibly bind to the catalyst and inhibit its activity.[11][12][13]

  • Byproducts of the Reaction: The product or a byproduct of the reaction may act as a catalyst inhibitor.

  • Leaving Group Inhibition: In some cases, the leaving group generated during the reaction can have a high affinity for the catalyst's cation, leading to "product inhibition" where the catalyst is sequestered and unable to participate in the catalytic cycle.[14] For example, iodide and tosylate anions are known to be potential poisons for quaternary ammonium catalysts.[14]

• Catalyst Degradation:

  • As mentioned previously, Hofmann elimination is a key degradation pathway for quaternary ammonium salts under basic conditions.[1][2][3] The rigid structure of spirocyclic catalysts can enhance their stability compared to more flexible acyclic analogues.[5]

Troubleshooting and Prevention:

• Purification of Reagents and Solvents: Ensure all starting materials and solvents are of high purity and are appropriately dried.

• "Guard" Columns/Scavengers: Passing solvents and liquid reagents through a plug of activated alumina or silica gel can remove polar impurities.

• Control Experiments:

  • Pre-incubation: Incubate the catalyst with each individual reagent before the reaction to see if any specific component is causing deactivation.

  • Product Addition: Add a small amount of the final product to the start of the reaction to see if it has an inhibitory effect.

• Analytical Monitoring: Use techniques like HPLC or NMR to monitor the concentration of the catalyst and look for the appearance of degradation products over the course of the reaction.

Potential Poison	Source	Mitigation Strategy
Acidic Impurities	Reagents, solvents	Neutralize with a non-nucleophilic base; pass through basic alumina
Heavy Metals	Reagents, glassware	Use high-purity reagents; acid-wash glassware
Water (excess)	Solvents, reagents, atmosphere	Use anhydrous solvents and reagents; run under inert atmosphere
Iodide/Tosylate	Leaving group from substrate	Consider substrates with alternative leaving groups (e.g., bromide, mesylate)[14]

Frequently Asked Questions (FAQs)

Q1: How do I select the right spirocyclic phase transfer catalyst for my reaction?

The selection of the optimal catalyst is often application-specific. However, some general guidelines can be followed:

• Backbone Rigidity: Spirocyclic catalysts with more rigid backbones often provide higher enantioselectivity due to a more defined chiral pocket.[4]

• Substituents: The steric and electronic properties of the substituents on the aromatic rings of the catalyst are crucial for effective substrate recognition. A small library of catalysts with varying substituents should ideally be screened.[10]

• Lipophilicity: The overall lipophilicity of the catalyst must be sufficient to ensure its solubility in the organic phase.

Q2: What is the role of water in solid-liquid phase transfer catalysis?

In solid-liquid PTC, a small amount of water is often essential to dissolve a portion of the solid inorganic salt (e.g., base), allowing for anion exchange with the catalyst. However, too much water can lead to the formation of a highly hydrated and less reactive anion in the organic phase, or even catalyst deactivation. The optimal amount of water is reaction-dependent and often needs to be determined empirically.[6]

Q3: How can I monitor the progress of my phase transfer catalysis reaction?

Several analytical techniques can be employed:

• Thin Layer Chromatography (TLC): A quick and easy method to qualitatively monitor the consumption of starting material and the formation of the product.

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques are ideal for quantitative analysis of reaction kinetics and for determining the enantiomeric excess of the product using a chiral stationary phase.[15][16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in real-time (in situ NMR) or by taking aliquots from the reaction mixture. It can also be used to identify byproducts and catalyst degradation products.

Q4: How should I handle and store spirocyclic phase transfer catalysts?

Spirocylcic quaternary ammonium salts are generally stable crystalline solids. However, it is good practice to:

• Store them in a cool, dry place, away from direct sunlight.

• Keep them in a desiccator to prevent moisture absorption, as they can be hygroscopic.

• Handle them in a glovebox or under an inert atmosphere if they are particularly sensitive to moisture or air.

Experimental Protocols

Protocol 1: General Procedure for a Test Reaction to Evaluate Catalyst Activity

Objective: To establish a baseline for catalyst performance and to have a standard reaction for troubleshooting.

Materials:

• Spirocyclic phase transfer catalyst (e.g., 1 mol%)

• Substrate (e.g., N-(diphenylmethylene)glycine tert-butyl ester, 1.0 equiv)

• Alkylating agent (e.g., benzyl bromide, 1.2 equiv)

• Inorganic base (e.g., solid K₂CO₃, 2.0 equiv)

• Organic solvent (e.g., toluene, 0.1 M)

• Internal standard (e.g., dodecane)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the spirocyclic catalyst, substrate, and solid base.

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous organic solvent and the internal standard via syringe.

• Stir the mixture vigorously at the desired temperature (e.g., 0 °C).

• Add the alkylating agent dropwise via syringe.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or HPLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR to determine the conversion and by chiral HPLC to determine the enantiomeric excess.

Protocol 2: Catalyst Stability Test

Objective: To determine if the catalyst is stable under the reaction conditions in the absence of the substrate.

Procedure:

• Follow the general procedure outlined in Protocol 1, but omit the substrate and the alkylating agent.

• Stir the mixture of catalyst, base, and solvent at the intended reaction temperature for the typical duration of the reaction.

• After the specified time, quench the reaction and work it up as you would for a standard reaction.

• Analyze the recovered catalyst by ¹H NMR and LC-MS to check for any signs of degradation (e.g., appearance of new peaks corresponding to Hofmann elimination products).

References

• Maruoka, K. (2024). Asymmetric phase-transfer catalysis.
• BenchChem. (2025). Overcoming side product formation in asymmetric alkylation. BenchChem Technical Support Center.
• Maruoka, K. (Ed.). (2008).
• Xu, C., et al. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. Organic Letters, 23(8), 2890–2894.
• Tan, J., & Yasuda, N. (2015). Contemporary Asymmetric Phase Transfer Catalysis: Large-Scale Industrial Applications. Organic Process Research & Development, 19(11), 1731–1746.
• Ooi, T., & Maruoka, K. (2007). Recent advances in asymmetric phase-transfer catalysis.
• Lin, X., et al. (2018). Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. Journal of Materials Chemistry A, 6(23), 10875-10884.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Enantioselectivity in Asymmetric Oxidations. BenchChem Technical Support Center.
• Guo, Z., et al. (2023). Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. Frontiers in Chemistry, 11, 1205661.
• de la Zerda, J., Neumann, R., & Sasson, Y. (1986). Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. Journal of the Chemical Society, Perkin Transactions 2, 823-826.
• Waser, M. (2024). Asymmetric phase-transfer catalysis. Organic & Biomolecular Chemistry, 22(1), 14-32.
• BenchChem. (2025). Technical Support Center: Troubleshooting Poor Reproducibility in Asymmetric Catalysis. BenchChem Technical Support Center.
• BenchChem. (2025). Application Notes and Protocols: Phase Transfer Catalysis in Organic Synthesis. BenchChem Technical Support Center.
• MacMillan Group. (2008). Phase-Transfer Catalysis (PTC).
• OperaChem. (2023).
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Biomedical Research and Therapy, 10(8), 5843-5858.
• PTC Organics, Inc. (2021).
• AmmoniaKnowHow. (n.d.).
• Wikipedia. (2023).
• Doyle, A. G., & Jacobsen, E. N. (2011). Enantioselective phase-transfer-catalyzed synthesis of spirocyclic azetidine oxindoles. Organic Letters, 13(5), 1084-1087.
• Amrutkar, R. D., et al. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Sciences, 05(05), 4236-4245.
• Master Organic Chemistry. (2017). The Hofmann Elimination – Why Are “Less Substituted” Alkenes Favored?. Master Organic Chemistry.
• Waser, M., et al. (2011). HOT: new N-spiro quaternary ammonium salt phase-transfer catalysts from tartaric acid. Organic & Biomolecular Chemistry Blog.
• Process Systems Enterprise. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Process Systems Enterprise.
• Weintraub, R. C. (2012). Phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis.
• Wikipedia. (2023).
• Hua, M., et al. (2010). Reversal of Enantioselectivity by Tuning the Conformational Flexibility of Phase-Transfer Catalysts.
• Organic Chemistry Portal. (n.d.).
• Unitop Chemicals. (2025). Choosing the Right Phase Transfer Catalyst: A Buyer's Guide. Unitop Chemicals Blog.
• ACS GCI Pharmaceutical Roundtable. (2026).
• PTC Communications, Inc. (2005). Industrial Phase-Transfer Catalysis.
• MDPI. (n.d.).
• Lygo, B., & Andrews, B. I. (2004). Asymmetric Phase-Transfer Catalysis Utilizing Chiral Quaternary Ammonium Salts: Asymmetric Alkylation of Glycine Imines. Accounts of Chemical Research, 37(8), 518-525.
• Kumar, N., et al. (2024). Chiral Chromatography In Analytical Chemistry: Advancements And Applications In Enantiomeric Analysis. International Journal of Creative Research Thoughts, 12(7), a377-a393.
• Buchler GmbH. (n.d.).
• Dong, J., Wang, Y., et al. (2025). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation.
• Stanski, D. R., et al. (1987).
• Butt, J. B., & Petersen, E. E. (1988).
• Zou, L., et al. (2026). Additive-Controlled Regioswitching in Ni-Catalyzed Enantioselective Hydrophosphination of Unactivated Alkenes. Journal of the American Chemical Society, 148(2), 1025-1032.
• Sardella, R., et al. (2025). Application of the "inverted chirality columns approach" for the monitoring of asymmetric synthesis protocols. Journal of Pharmaceutical and Biomedical Analysis, 251, 116454.
• Singh, S. S., et al. (2013). New chiral reverse phase HPLC method for enantioselective analysis of ketorolac using chiral AGP column. Journal of Pharmaceutical Analysis, 3(5), 332-337.

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"degradation of 6-Azaspiro[5.5]undecan-6-ium bromide under basic conditions"

Answering the user's request, here is the technical support center with troubleshooting guides and FAQs about the .

Technical Support Center: 6-Azaspiro[5.5]undecan-6-ium bromide

Welcome to the technical support guide for 6-Azaspiro[5.5]undecan-6-ium bromide. This document is designed for researchers, chemists, and drug development professionals who are utilizing this unique spirocyclic quaternary ammonium salt and need to understand its stability and degradation profile, particularly under basic conditions.

Part 1: Foundational Understanding & Stability

This section addresses the fundamental properties of 6-Azaspiro[5.5]undecan-6-ium bromide and the primary degradation pathway you will likely encounter.

Q1: What is 6-Azaspiro[5.5]undecan-6-ium bromide and what makes it unique?

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium compound with the chemical formula C₁₀H₂₀BrN[1]. Its defining feature is a spirocyclic architecture where two six-membered rings share a single quaternary nitrogen atom[1]. This structure provides low ring strain and enhanced alkaline stability compared to many acyclic or monocyclic quaternary ammonium salts[1]. These compounds are valued in research for applications including their potential as biological agents, ionic liquids, and phase-transfer catalysts[1][2][3].

Q2: What is the primary degradation mechanism for this compound under basic conditions?

The principal degradation pathway for most quaternary ammonium cations with accessible beta-hydrogens is the Hofmann Elimination [2][4][5][6]. This is an E2 (bimolecular elimination) reaction where a base abstracts a proton from a carbon atom beta to the positively charged nitrogen. This leads to the formation of an alkene and a tertiary amine, which is the neutral leaving group[7].

Due to the steric bulk of the large quaternary ammonium leaving group, the reaction preferentially forms the least substituted alkene, a principle known as the Hofmann Rule [4][5]. In the case of 6-Azaspiro[5.5]undecan-6-ium bromide, the two piperidine rings are chemically equivalent, so only one primary degradation product is expected.

Caption: Proposed Hofmann Elimination pathway for 6-Azaspiro[5.5]undecan-6-ium.

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during experiments involving the alkaline degradation of 6-Azaspiro[5.5]undecan-6-ium bromide.

Q3: I'm not observing any degradation of my compound. What could be wrong?

This is a common observation, as the spirocyclic structure imparts significant stability[1]. Consider the following factors:

Factor	Explanation & Recommendation
Base Strength	The hydroxide ion (OH⁻) is the typical base used. If you are using a weaker base, the reaction may not proceed. Action: Ensure you are using a strong base like NaOH or KOH. For kinetic studies, the hydroxide form of the quaternary salt itself can be generated in situ using silver oxide (Ag₂O) to precipitate the bromide ion[5][7][8].
Temperature	Hofmann eliminations often require heat to overcome the activation energy[2][5]. Room temperature may be insufficient. Action: Gradually increase the reaction temperature. Studies on other stable quaternary ammonium salts have used temperatures from 60°C to over 160°C[2][9].
Solvent	The choice of solvent can influence reaction rates. Action: The compound is soluble in water and polar organic solvents like methanol or ethanol[3]. An aqueous basic solution is standard. Ensure your compound is fully dissolved.
Reaction Time	Due to its stability, degradation may be slow. Action: Increase the reaction time and monitor the reaction periodically (e.g., every 12-24 hours) using an appropriate analytical technique (see Part 3).

Q4: My analysis shows multiple unexpected products. What are the possible side reactions?

While Hofmann elimination is dominant, other pathways can occur, especially under harsh conditions[2][10].

• Nucleophilic Substitution (Sₙ2): A strong nucleophile (which can also be the base, like OH⁻) can attack one of the α-carbons, leading to dealkylation[10][11]. For this spirocyclic compound, this would result in ring-opening to form a substituted piperidine alcohol. This is generally a less significant pathway compared to elimination at moderate temperatures[11].

• Ylide Formation/Rearrangement: With exceptionally strong bases (e.g., organolithiums), a proton can be abstracted from an α-carbon to form an ylide, which can then undergo rearrangement (e.g., Stevens or Sommelet-Hauser)[2][10]. This is unlikely with standard hydroxide bases.

If you suspect side reactions, consider running the experiment under milder conditions (lower temperature) to favor the lower-activation-energy Hofmann pathway.

Part 3: Experimental Protocols & Analysis

To ensure trustworthy and reproducible results, follow these validated protocols for studying the degradation and analyzing the products.

Q5: How can I monitor the degradation kinetically?

Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an excellent non-destructive method for monitoring the reaction in real-time.

Protocol 1: ¹H NMR Kinetic Analysis

• Sample Preparation: In an NMR tube, dissolve a known quantity of 6-Azaspiro[5.5]undecan-6-ium bromide (e.g., 5-10 mg) in a deuterated solvent (e.g., 0.7 mL D₂O). Add a small amount of an internal standard (e.g., TMS or a known quantity of a stable compound with a distinct signal).

• Initial Spectrum (t=0): Acquire a quantitative ¹H NMR spectrum before adding the base. This serves as your baseline.

• Initiate Reaction: Add a stoichiometric excess of a strong base solution (e.g., 40% NaOD in D₂O).

• Time-Course Monitoring: Place the NMR tube in a heated spectrometer (if running at elevated temperatures) or a heating block. Acquire spectra at regular intervals (e.g., every 1, 6, 12, 24 hours).

• Data Analysis: Integrate the signal corresponding to a unique proton on the starting material and compare its decay over time relative to the stable internal standard. The disappearance of the starting material and the appearance of new signals corresponding to the alkene and tertiary amine products can be plotted to determine the reaction kinetics.

Q6: How do I identify the final degradation products?

A combination of techniques is recommended for unambiguous product identification.

Caption: General experimental workflow for degradation product analysis.

Protocol 2: Product Identification via GC-MS

• Reaction Scale-up: Perform the degradation reaction on a larger scale (e.g., 50-100 mg) in a round-bottom flask equipped with a condenser.

• Work-up: After the reaction is complete (as determined by TLC or a test ¹H NMR), cool the mixture to room temperature.

• Extraction: Extract the aqueous mixture several times with an organic solvent like dichloromethane or diethyl ether to isolate the neutral degradation products (the tertiary amine).

• Drying and Concentration: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and carefully remove the solvent under reduced pressure.

• GC-MS Analysis: Dissolve the residue in a suitable solvent and inject it into a GC-MS. The resulting tertiary amine is volatile and should be readily analyzable[12]. The mass spectrum will provide the molecular weight and fragmentation pattern, allowing for structural confirmation.

Note on Analytical Methods:

• LC-MS is also a powerful tool, particularly for analyzing the reaction mixture directly and for identifying both starting materials and products in complex matrices[13].

• Spectrophotometry can be used for quantifying the concentration of the quaternary ammonium salt itself, often by forming an ion-pair with a colored dye, which can be useful for routine quality control or stability checks[14][15].

Part 4: Frequently Asked Questions (FAQs)

Q7: Is the bromide counter-ion important for the degradation?

The counter-ion is generally a spectator in the Hofmann elimination itself. The reaction is driven by the base (hydroxide). However, if you generate the hydroxide form in situ using silver oxide, the initial halide (bromide) is crucial as it precipitates out as silver bromide (AgBr), allowing the formation of the more reactive quaternary ammonium hydroxide[7].

Q8: Can I use this degradation reaction synthetically?

Yes, the Hofmann elimination is a classical method in organic synthesis for creating alkenes, particularly the less-substituted (anti-Zaitsev) product, from amines[5][6]. It has been used in the synthesis of complex molecules, including cyclic alkenes[4].

Q9: Are there any safety concerns I should be aware of?

Standard laboratory safety precautions should be followed.

• Bases: Strong bases like NaOH and KOH are corrosive. Handle with appropriate personal protective equipment (gloves, safety glasses).

• Heating: When heating sealed vessels (like an NMR tube), be aware of potential pressure buildup. Ensure the glassware is rated for the temperatures used.

• Solvents: Use organic extraction solvents in a well-ventilated fume hood.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. RSC Publishing. Retrieved from [Link]

• NIH. (n.d.). On the Radical-Induced Degradation of Quaternary Ammonium Cations for Anion-Exchange Membrane Fuel Cells and Electrolyzers. Retrieved from [Link]

• Wikipedia. (n.d.). Quaternary ammonium cation. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of the degradation of the quaternary ammonium groups by a E2.... Retrieved from [Link]

• Wikipedia. (n.d.). Hofmann elimination. Retrieved from [Link]

• SciSpace. (n.d.). Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts. Retrieved from [Link]

• ACS Publications. (n.d.). Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. Retrieved from [Link]

• Solubility of Things. (n.d.). 6-Azoniaspiro[5.5]undecane bromide. Retrieved from [Link]

• BYJU'S. (n.d.). Hofmann Elimination. Retrieved from [Link]

• Evaluation of quaternary ammonium compounds residues in food plants surfaces. (n.d.). Retrieved from [Link]

• Allen. (n.d.). Hofmann Elimination Reaction | Definition, Mechanism & Applications. Retrieved from [Link]

• NROChemistry. (n.d.). Hofmann Elimination. Retrieved from [Link]

• PubChem. (n.d.). 6-Azoniaspiro[5.5]undecane, bromide (1:1). Retrieved from [Link]

• Chemistry Steps. (n.d.). The Hofmann Elimination. Retrieved from [Link]

• Analyst (RSC Publishing). (1992). Spectrophotometric determination of quaternary ammonium salts by a flow injection method coupled with thermochromism of ion associates. Retrieved from [Link]

• American University. (2023). Analysis of quaternary ammonium compounds by pyrolysis gas chromatography. Retrieved from [Link]

• PubMed Central. (n.d.). Analysis of quaternary ammonium compounds in estuarine sediments by LC-ToF-MS: very high positive mass defects of alkylamine ions provide powerful diagnostic tools for identification and structural elucidation. Retrieved from [Link]

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• 10. On the Radical‐Induced Degradation of Quaternary Ammonium Cations for Anion‐Exchange Membrane Fuel Cells and Electrolyzers - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Analysis of quaternary ammonium compounds in estuarine sediments by LC-ToF-MS: very high positive mass defects of alkylamine ions provide powerful diagnostic tools for identification and structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Spectrophotometric determination of quaternary ammonium salts by a flow injection method coupled with thermochromism of ion associates - Analyst (RSC Publishing) [pubs.rsc.org]

Navigating Asymmetric Synthesis: A Technical Support Guide for the 6-Azaspiro[5.5]undecan-6-ium Bromide Catalyst

Welcome to the technical support center for the 6-Azaspiro[5.5]undecan-6-ium bromide catalyst. This guide is designed for researchers, scientists, and professionals in drug development who are leveraging this powerful phase-transfer catalyst (PTC) for asymmetric synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions and overcome common experimental hurdles. Our approach is rooted in a deep understanding of the underlying chemical principles to ensure your success in achieving high yields and enantioselectivities.

Frequently Asked Questions (FAQs)

Here we address some of the foundational questions regarding the use of 6-Azaspiro[5.5]undecan-6-ium bromide and its derivatives in phase-transfer catalysis.

Q1: What is 6-Azaspiro[5.5]undecan-6-ium bromide and what are its primary applications?

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium salt featuring a unique spirocyclic structure. This structural rigidity and its chiral variants make it an effective phase-transfer catalyst.[1] Its primary applications are in asymmetric synthesis, including aldol reactions, Michael additions, and particularly the alkylation of glycine Schiff bases to produce non-natural α-amino acids.[1]

Q2: How does the spirocyclic structure of this catalyst contribute to its effectiveness?

The spirocyclic framework imparts significant conformational rigidity to the catalyst. In its chiral derivatives, this well-defined three-dimensional structure creates a specific chiral environment around the active site, which is crucial for achieving high enantioselectivity in asymmetric transformations.[2][3][4][5][6] The stability of the spirocyclic backbone also contributes to the catalyst's robustness under various reaction conditions.

Q3: What are the key parameters to consider when optimizing a reaction with this catalyst?

The critical parameters for optimization include the choice of solvent, the nature and concentration of the base, the reaction temperature, catalyst loading, and stirring speed. Each of these factors can significantly impact the reaction rate, yield, and enantioselectivity.[2][3][7][8]

Q4: Can 6-Azaspiro[5.5]undecan-6-ium bromide be recovered and reused?

Yes, one of the advantages of using quaternary ammonium salt catalysts is the potential for recovery and reuse, which is particularly important for cost-effective and sustainable synthesis.[8] Recovery is typically achieved by extraction or crystallization after the reaction is complete. The catalyst's stability allows it to be recycled multiple times without a significant loss of activity.

Troubleshooting Guide

This section provides a detailed, problem-oriented approach to troubleshooting common issues encountered during reactions catalyzed by 6-Azaspiro[5.5]undecan-6-ium bromide and its chiral analogues.

Problem 1: Low or No Product Yield

A low or non-existent product yield is a common issue that can stem from several factors. The following decision tree will guide you through a systematic troubleshooting process.

Caption: Troubleshooting workflow for low reaction yield.

In-depth Analysis:

• Catalyst Activity: Quaternary ammonium salts can degrade over time, especially if exposed to moisture or strong bases for extended periods at elevated temperatures. Verify the integrity of your catalyst.

• Base Selection: The choice of base is critical. For the alkylation of glycine Schiff bases, a delicate balance is required. A base that is too strong can lead to side reactions, while a base that is too weak will not deprotonate the substrate effectively.[9] Solid bases like potassium carbonate or cesium carbonate are often preferred over aqueous solutions to minimize hydrolysis of the ester.

• Solvent System: The solvent plays a crucial role in phase-transfer catalysis. It must be able to dissolve the organic substrate and the catalyst-anion ion pair, while being immiscible with the aqueous or solid base phase. Aromatic solvents like toluene or halogenated solvents such as dichloromethane are commonly used.[2][3]

• Stirring Speed: Inadequate stirring can lead to a low interfacial area between the two phases, which will limit the rate of the reaction.[7][10][11] The reaction rate often increases with stirring speed up to a certain point, after which it becomes independent of the agitation.[11]

Problem 2: Low Enantioselectivity

Achieving high enantioselectivity is the primary goal of using a chiral catalyst. If you are observing low enantiomeric excess (ee), consider the following factors.

Parameter	Potential Cause of Low Enantioselectivity	Recommended Action
Temperature	Higher temperatures can lead to a decrease in enantioselectivity by allowing the reaction to overcome the energy difference between the diastereomeric transition states.	Lower the reaction temperature. Reactions are often run at 0 °C or even lower to maximize enantioselectivity.[2][3]
Solvent	The polarity and nature of the solvent can influence the conformation of the catalyst-substrate complex and thus the stereochemical outcome.	Screen a range of solvents with varying polarities. Less polar solvents often lead to higher enantioselectivity.[7]
Base Concentration	A high concentration of a strong base can promote a non-catalyzed background reaction, which will be racemic and thus lower the overall enantioselectivity.	Use the minimum effective concentration of the base. Consider using a weaker base or a solid base to better control the reaction.
Catalyst Structure	The specific chiral catalyst may not be optimal for the given substrate.	If using a derivative of 6-Azaspiro[5.5]undecan-6-ium bromide, consider modifying the substituents on the catalyst to fine-tune the steric and electronic environment around the active site.[2][3][5][6]
Substrate	The structure of the substrate itself can influence the stereochemical outcome.	If possible, modify the protecting groups on the substrate to enhance the facial discrimination by the catalyst.

Problem 3: Formation of Side Products

The appearance of unexpected spots on a TLC plate or peaks in your chromatogram indicates the formation of side products. Here are some common side reactions and how to mitigate them.

• Dialkylation: In the alkylation of glycine Schiff bases, dialkylation can be a significant side reaction. This occurs when the mono-alkylated product is deprotonated and reacts with another equivalent of the alkylating agent.[9][12]

  • Mitigation: Use a stoichiometric amount of the alkylating agent or a slight excess of the glycine imine. Lowering the reaction temperature and using a weaker base can also help to suppress dialkylation.[12]

• Hydrolysis: If an aqueous base is used, hydrolysis of the ester group on the substrate or product can occur.

  • Mitigation: Use a solid base (e.g., K₂CO₃, Cs₂CO₃) instead of an aqueous solution. If an aqueous base is necessary, use a more sterically hindered ester (e.g., tert-butyl ester) which is more resistant to hydrolysis.[9]

• Racemization: The product may racemize under the basic reaction conditions.

  • Mitigation: Fortunately, for the alkylation of benzophenone imines of glycine esters, product racemization is generally not observed under standard phase-transfer catalysis conditions.[9] However, if you suspect racemization, it is best to minimize the reaction time and use the mildest possible base.

Experimental Protocols

To provide a practical starting point, here is a general experimental protocol for the asymmetric alkylation of a glycine Schiff base using a chiral N-spiro C2-symmetric quaternary ammonium bromide catalyst.

Step-by-Step Methodology:

• Catalyst and Reagent Preparation:

  • Ensure the chiral catalyst is pure and dry.

  • Use freshly distilled solvents.

  • The base (e.g., solid K₂CO₃) should be finely powdered and dried before use.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add the glycine Schiff base (1.0 equiv.), the chiral catalyst (1-10 mol%), and the solvent (e.g., toluene).

  • Cool the mixture to the desired temperature (e.g., 0 °C).

• Reaction Execution:

  • Add the powdered solid base (e.g., K₂CO₃, 5.0 equiv.) to the stirred mixture.

  • Add the alkylating agent (1.1-1.5 equiv.) dropwise over a period of time.

  • Allow the reaction to stir vigorously at the set temperature.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification:

  • Once the reaction is complete, filter off the solid base.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizing the Workflow:

Caption: General experimental workflow for asymmetric alkylation.

References

• O'Donnell, M. J. The O'Donnell Amino Acid Synthesis. Organic Chemistry Portal.
• Lygo, B., & Andrews, B. I. (2004). Asymmetric phase-transfer catalysis utilizing chiral quaternary ammonium salts: asymmetric alkylation of glycine imines. Accounts of chemical research, 37(8), 518-525.
• Ooi, T., Kameda, M., & Maruoka, K. (1999). Design of N-Spiro C2-Symmetric Chiral Quaternary Ammonium Bromides as Novel Chiral Phase-Transfer Catalysts: Synthesis and Application to Practical Asymmetric Synthesis of α-Amino Acids. Journal of the American Chemical Society, 121(27), 6519-6520.
• Macmillan Group Meeting. (2008).
• Phase-Transfer Catalysis Communications. (1998).
• Selvaraj, V., & Ramaswamy, A. V. (2000). Phase transfer catalysis: Kinetics and mechanism of hydroxide ion initiated dichlorocarbene addition to styrene catalysed by triethylbenzylammonium chloride.
• Biomedres. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Research and Therapy, 9(8).
• Zhang, Y., et al. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. Organic Letters, 23(8), 2890-2894.
• Patil, S. S., & Yadav, G. D. (2014). Kinetics and mechanism of phase transfer catalyzed synthesis of aromatic thioethers by H2S-rich methyldiethanolamine. Chemical Engineering Journal, 237, 357-365.
• Wang, C., et al. (2016). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society, 138(4), 1436-1439.
• Denmark, S. E., Gould, N. D., & Wolf, L. M. (2011). A systematic investigation of quaternary ammonium ions as asymmetric phase-transfer catalysts. Application of quantitative structure activity/selectivity relationships. Journal of the American Chemical Society, 133(23), 8871-8887.
• Corey, E. J., Bo, Y., & Busch-Petersen, J. (1998). Highly Enantioselective Phase Transfer Catalyzed Alkylation of a 3-Oxygenated Propionic Ester Equivalent; Applications and Mechanism. Journal of the American Chemical Society, 120(50), 13000-13001.
• Hughes, D. L., et al. (1988). Acidities of glycine Schiff bases and alkylation of their conjugate bases. The Journal of Organic Chemistry, 53(26), 6061-6067.
• Zhenya, D., et al. (2014). Synthesis of New Chiral Phase Transfer Catalysts and their Application in the Asymmetric Alkylation of Glycine Derivatives. Austin Journal of Analytical and Pharmaceutical Chemistry, 1(1), 1003.
• Waser, M. (2017). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Beilstein Journal of Organic Chemistry, 13, 1648-1662.
• Dolling, U. H., Davis, P., & Grabowski, E. J. (1984). Efficient catalytic asymmetric alkylations. 1. Enantioselective synthesis of (+)-indacrinone via chiral phase-transfer catalysis. Journal of the American Chemical Society, 106(2), 446-447.
• Massa, A., et al. (2015). Cascade reactions of glycine Schiff bases and chiral phase transfer catalysts in the synthesis of α-amino acids 3-substituted phthalides or isoindolinones. Organic & Biomolecular Chemistry, 13(4), 1059-1066.
• Lygo, B., & Andrews, B. I. (2004). Asymmetric phase-transfer catalysis utilizing chiral quaternary ammonium salts: asymmetric alkylation of glycine imines. Accounts of chemical research, 37(8), 518-525.
• Sigma-Aldrich. (n.d.).
• Sigma-Aldrich. (n.d.).
• Chen, Y., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Exploration of Targeted Anti-tumor Therapy, 4(3), 515-532.

• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis. Retrieved from [Link]

• Lygo, B., & Andrews, B. I. (2004). Asymmetric phase-transfer catalysis utilizing chiral quaternary ammonium salts: asymmetric alkylation of glycine imines. Accounts of chemical research, 37(8), 518-525.
• Chinchilla, R., Mazón, P., & Nájera, C. (2004). Asymmetric alkylation of glycine imines using in situ generated phase-transfer catalysts. Tetrahedron: Asymmetry, 15(12), 1969-1974.
• Li, S., et al. (2021). Recent Progress of Asymmetric Catalysis from a Chinese Perspective. CCS Chemistry, 3(10), 2536-2565.
• Waser, M., et al. (2010). Reversal of Enantioselectivity by Tuning the Conformational Flexibility of Phase-Transfer Catalysts.
• Lygo, B., & Andrews, B. I. (2004). Asymmetric phase-transfer catalysis utilizing chiral quaternary ammonium salts: asymmetric alkylation of glycine imines. Accounts of chemical research, 37(8), 518-525.
• Waser, M. (2017). Enantioselective halogenation via asymmetric phase-transfer catalysis. Beilstein Journal of Organic Chemistry, 13, 1648-1662.
• Li, S., et al. (2021). Recent Progress of Asymmetric Catalysis from a Chinese Perspective. CCS Chemistry, 3(10), 2536-2565.
• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide.
• Sigma-Aldrich. (n.d.).
• Chen, Y., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Exploration of Targeted Anti-tumor Therapy, 4(3), 515-532.

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• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability of Anion Exchange Membranes with 6-Azaspiro[5.5]undecan-6-ium (ASU) Cations

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers working with anion exchange membranes (AEMs) functionalized with 6-Azaspiro[5.5]undecan-6-ium (ASU) bromide. The ASU cation is a spirocyclic quaternary ammonium (QA) group known for its exceptional chemical stability in alkaline environments, a critical feature for developing durable anion exchange membrane fuel cells (AEMFCs) and electrolyzers.[1][2] However, long-term performance of an AEM is a complex interplay between the cation, the polymer backbone, the linker chemistry, and the operating conditions.[3]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to help you diagnose and resolve stability issues encountered during your experiments.

Part 1: Understanding ASU Cation Stability

The 6-azaspiro[5.5]undecanium cation is designed to resist common degradation pathways that affect simpler quaternary ammonium compounds. Its spirocyclic structure provides inherent stability by sterically hindering pathways for Hofmann elimination (E2) and direct nucleophilic substitution (SN2) by hydroxide ions.[1][4][5][6] While the ASU cation itself is robust, the overall membrane stability can be compromised by other factors. This guide will focus on troubleshooting the entire membrane system.

Part 2: Troubleshooting Guide & FAQs

This section is organized by common symptoms observed during AEM testing.

Symptom Category 1: Performance Decline

A gradual or sudden drop in membrane performance is the most common indicator of a stability issue.

❓ Question 1: My membrane's ionic conductivity has significantly decreased after alkaline stability testing. What is the likely cause?

A drop in ionic conductivity is a primary indicator of chemical degradation, which leads to a loss of charge carriers (the ASU cations).

Answer: While the ASU cation itself is highly stable, a loss of conductivity points to a reduction in the Ion Exchange Capacity (IEC). This can happen through several mechanisms:

• Degradation at the Linker: The chemical bond tethering the ASU cation to the polymer backbone is often the most vulnerable point. Benzylic ether or alkyl chains used as linkers can be susceptible to nucleophilic attack by hydroxide, cleaving the cation from the backbone.[7][8] For instance, an N-benzyl tether is a common attachment point that can be a site for SN2 attack.[7][8]

• Backbone Degradation: The polymer backbone itself may not be sufficiently stable in a highly alkaline environment, especially at elevated temperatures. Certain polymers can undergo chain scission or side-chain reactions that either release the functional group or compromise the membrane's structural integrity.[3]

• Radical-Induced Degradation: In an operating fuel cell or electrolyzer, radical species (like HO• or HOO•) can be formed.[9] These radicals can attack the polymer backbone or the cation, leading to degradation pathways distinct from hydroxide-induced mechanisms.[9]

Troubleshooting Steps:

• Verify IEC: The most direct way to confirm chemical degradation is to measure the membrane's IEC before and after the stability test. A significant drop confirms the loss of functional groups.

• Spectroscopic Analysis: Use ¹H NMR or FTIR spectroscopy on the post-test membrane (if soluble) or on any small molecules that have leached into the alkaline solution. This can help identify the specific chemical structures of degradation products, confirming the mechanism (e.g., linker cleavage vs. backbone scission).

❓ Question 2: The fuel cell performance is declining, but post-test analysis shows only a minor drop in IEC. What else could be the issue?

Answer: If the loss of cationic groups is minimal, the performance decline may be due to changes in the membrane's physical properties or issues at the electrode interface.

• Increased Swelling & Water Uptake: Exposure to harsh alkaline conditions or organic molecules (in CO2 reduction) can sometimes alter the polymer morphology, leading to excessive water uptake.[10][11] While some hydration is necessary for conductivity, excessive swelling can dilute the charge carriers, reduce mechanical stability, and increase fuel crossover.[12]

• Changes in Water Management: The balance of water within the membrane is critical for performance.[13] Degradation, even minor, can alter the hydrophilicity of the polymer, affecting water transport properties and leading to either flooding or drying out of the electrodes.

• Ionomer Degradation in the Catalyst Layer: The ionomer used as a binder in the catalyst layer is also subject to degradation.[14] This can lead to a loss of ionic pathways to the catalyst sites, increasing activation losses and reducing overall cell performance, even if the bulk membrane remains relatively intact.

Troubleshooting Steps:

• Measure Water Uptake and Swelling Ratio: Quantify the change in the membrane's water uptake and dimensional swelling before and after testing. Compare these values to the change in conductivity.

• Electrochemical Impedance Spectroscopy (EIS): Perform in-situ EIS to de-convolute the sources of performance loss. An increase in the membrane resistance points to bulk conductivity issues, while an increase in charge transfer resistance suggests problems at the electrode-ionomer interface.

Symptom Category 2: Physical Membrane Changes

Changes in the physical appearance or mechanical properties of the membrane are clear signs of instability.

❓ Question 3: My AEM has become brittle and fragile after being in a hot alkaline solution. Why?

Answer: This indicates a severe loss of mechanical integrity, most likely due to polymer backbone degradation.

• Chain Scission: The polymer backbone has likely undergone significant chain scission, reducing its molecular weight and, consequently, its mechanical strength. This is a common failure mode for polymers that are not sufficiently robust for the tested alkaline conditions.[3]

• Crosslinking Degradation: If your membrane is crosslinked to control swelling, the crosslinks themselves may have degraded. This can lead to an initial increase in swelling followed by dissolution or disintegration of the membrane. Some crosslinking strategies can improve mechanical properties significantly.[15]

• Excessive Cation Loading: Membranes with a very high IEC can sometimes be inherently more brittle due to the high concentration of rigid cationic groups and altered polymer packing.

Troubleshooting Workflow:

The following diagram illustrates a logical workflow for diagnosing the root cause of AEM instability.

Caption: A logical workflow for troubleshooting AEM stability issues.

Part 3: Key Degradation Mechanisms & Prevention

Understanding the potential chemical reactions is key to designing stable systems.

❓ Question 4: What are the primary chemical degradation pathways I should be aware of, even with a stable cation like ASU?

Answer: Even with a robust cation, the functional group is part of a larger polymer system. The main degradation pathways for QA-based AEMs are Hofmann elimination and SN2 substitution.

Degradation Pathways Overview:

Caption: Common degradation pathways for quaternary ammonium-based AEMs.

• SN2 Nucleophilic Attack: A hydroxide ion directly attacks an electrophilic carbon atom adjacent to the positive nitrogen, cleaving the group. For ASU-AEMs, this is most likely to occur at a benzylic carbon if the cation is tethered via a benzyl group.[7][8]

• Hofmann Elimination (E2): This pathway requires a "beta-hydrogen" (a hydrogen atom on the carbon two atoms away from the nitrogen). A strong base (hydroxide) abstracts this proton, leading to the formation of an alkene and elimination of the amine group.[4][8] While the ASU ring itself is designed to be resistant, the linker or backbone may contain susceptible beta-hydrogens.

Prevention Strategies:

• Linker Chemistry: Design linkers that do not have beta-hydrogens and avoid easily attacked positions like benzylic carbons.

• Backbone Selection: Choose a robust, degradation-resistant polymer backbone known for its high alkaline stability.

• Control Operating Conditions: Degradation is highly accelerated by temperature.[1] Operating at lower temperatures can significantly extend membrane lifetime. The hydration level of the membrane also plays a crucial role, as undersolvated hydroxide ions are much more aggressive nucleophiles.[16][17]

Part 4: Standardized Experimental Protocols

To ensure reliable and comparable data, follow standardized testing protocols.

Protocol 1: Ex-Situ Alkaline Stability Assessment

This protocol is designed to evaluate the chemical stability of your ASU-AEM in a controlled environment.

Objective: To quantify the loss of Ion Exchange Capacity (IEC) and changes in physical properties after exposure to a hot alkaline solution.

Methodology:

• Initial Characterization:

  • Cut three membrane samples (approx. 2x3 cm each).

  • Measure the dry weight of each sample.

  • Determine the initial IEC of each sample via back-titration.

  • Measure the initial water uptake and swelling ratio.

• Alkaline Exposure:

  • Immerse each membrane sample in a sealed container with 1 M NaOH or KOH solution. Ensure the volume is sufficient to prevent significant changes in concentration (e.g., >50 mL per sample).

  • Place the sealed containers in an oven at a controlled temperature (e.g., 80 °C).

  • Set the duration for the test (e.g., 500 or 1000 hours).

• Post-Test Analysis:

  • After the designated time, carefully remove the samples from the alkaline solution.

  • Rinse them thoroughly with deionized water until the rinse water is neutral (pH 7).

  • Dry the samples and measure the final dry weight.

  • Re-measure the IEC, water uptake, and swelling ratio.

• Data Reporting:

  • Calculate the percentage of IEC retained.

  • Report the changes in water uptake and swelling.

  • Note any changes in appearance (color, brittleness).

Parameter	Before Test	After Test (1000h @ 80°C, 1M NaOH)	% Change
IEC (meq/g)	1.85	1.78	-3.8%
Water Uptake (%)	45	52	+15.6%
Swelling Ratio (%)	20	25	+25%
Appearance	Transparent, Flexible	Slight yellowing, Flexible	-
This is a table with representative data for a stable ASU-AEM. Your results may vary.

Part 5: References

• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. RSC Advances.

• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. RSC Publishing.

• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: An experimental and theoretical study. PolyU Scholars Hub.

• Alkaline Stability of Anion-Exchange Membranes. PMC - NIH.

• Alkaline Stability of Anion-Exchange Membranes. ACS Applied Energy Materials.

• (PDF) Alkaline Stability of Anion-Exchange Membranes. ResearchGate.

• Assessing the Oxidative Stability of Anion Exchange Membranes in Oxygen Saturated Aqueous Alkaline Solutions. Frontiers.

• Insights into radical induced degradation of anion exchange membrane constituents. Paul Scherrer Institut.

• Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. NIH.

• Alkaline Stability of Quaternary Ammonium Cations for Alkaline Fuel Cell Membranes and Ionic Liquids. ResearchGate.

• Controllable physical-crosslinking poly(arylene 6-azaspiro[5.5] undecanium) for long-lifetime anion exchange membrane applications. ResearchGate.

• Problems and Solutions of Anion Exchange Membranes for Anion Exchange Membrane Fuel Cell (AEMFC). Semantic Scholar.

• Possible hydroxide ion induced degradation mechanisms of the... ResearchGate.

• Primary degradation mechanisms for select cations employed in APEs. ResearchGate.

• Problems and solutions of anion exchange membranes for anion exchange membrane fuel cell (AEMFC). ResearchGate.

• Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4. Smolecule.

• Two-dimensional NMR spectroscopy reveals cation-triggered backbone degradation in polysulfone-based anion exchange membranes. NIH.

• Assessing the Long-Term Stability of Anion Exchange Membranes for Electrochemical CO2 Reduction. Energy Technologies Area, Berkeley Lab.

• Complex Degradation Mechanisms Accessible to Anion Exchange Membrane Ionomers on Model Catalysts, NiO and IrO2. PMC - NIH.

• Assessing the Long-Term Stability of Anion Exchange Membranes for Electrochemical CO2 Reduction. LBL ETA Publications.

• Troubleshooting of ion exchangers. chiwatec.

• Ion Exchange Maintenance and Trouble Shooting. Scribd.

• Powering the hydrogen future: current status and challenges of anion exchange membrane fuel cells. RSC Publishing.

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• 4. Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. research.polyu.edu.hk [research.polyu.edu.hk]
• 7. Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Assessing the Long-Term Stability of Anion Exchange Membranes for Electrochemical CO 2 Reduction | LBL ETA Publications [eta-publications.lbl.gov]
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• 13. Powering the hydrogen future: current status and challenges of anion exchange membrane fuel cells - Energy & Environmental Science (RSC Publishing) DOI:10.1039/D3EE01768K [pubs.rsc.org]
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Technical Support Center: Optimizing Catalysis with 6-Azaspiro[5.5]undecan-6-ium Bromide

Welcome to the technical support hub for 6-Azaspiro[5.5]undecan-6-ium bromide. This guide is designed for researchers, scientists, and professionals in drug development seeking to enhance the efficiency of this versatile spirocyclic phase-transfer catalyst in their synthetic endeavors. Here, we address common challenges encountered during its application in key reactions such as asymmetric alkylations and Michael additions, providing in-depth, evidence-based troubleshooting strategies and frequently asked questions.

Understanding the Catalyst: A Unique Spirocyclic Architecture

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium salt distinguished by its rigid spirocyclic framework. This unique structure imparts enhanced stability and can lead to high levels of stereocontrol in asymmetric synthesis when suitably derivatized.[1] As a phase-transfer catalyst (PTC), it facilitates the reaction between reactants in immiscible phases, typically an aqueous and an organic layer, by transporting one reactant across the phase boundary.

Troubleshooting Guide: Addressing Common Experimental Hurdles

Researchers may encounter several challenges when employing 6-Azaspiro[5.5]undecan-6-ium bromide as a catalyst. This section provides a systematic approach to diagnosing and resolving these issues.

Problem 1: Low or No Reaction Conversion

A lack of product formation is a common initial hurdle. The underlying cause often lies in suboptimal reaction conditions that hinder the catalytic cycle.

Initial Diagnostic Questions:

• Is the catalyst pure? Impurities can interfere with the catalytic process.

• Are the reaction conditions appropriate for a phase-transfer system? This includes proper solvent selection, agitation, and temperature.

• Is the base strength and concentration adequate? In base-mediated reactions, this is a critical parameter.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Solutions:

• Catalyst Purity:

  • Recrystallization: For solid 6-Azaspiro[5.5]undecan-6-ium bromide, recrystallization from a suitable solvent system (e.g., isopropanol/diethyl ether) can remove many common impurities.

  • Washing: If the catalyst is an oil, washing with a non-polar solvent in which the catalyst is insoluble can be effective.

  • Characterization: Confirm purity using techniques like NMR spectroscopy and mass spectrometry.[1]

• Reaction Conditions:

  • Solvent Selection: The organic solvent plays a crucial role. Non-polar, aprotic solvents like toluene or dichloromethane are often preferred for phase-transfer catalysis as they do not solvate the anion, thus maintaining its nucleophilicity.[2] A solvent screen is highly recommended.

  • Agitation: Vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases, thereby increasing the rate of phase transfer.

  • Temperature: While higher temperatures can increase reaction rates, they can also lead to catalyst degradation. The thermal stability of 6-Azaspiro[5.5]undecan-6-ium bromide should be considered. A temperature optimization study (e.g., from room temperature up to 60-80 °C) is advisable.

• Base Strength and Concentration:

  • For reactions requiring a base (e.g., deprotonation of a pronucleophile), the strength of the base is critical. If a weak base is used, the concentration of the active nucleophile in the aqueous phase may be too low.

  • Screening different inorganic bases (e.g., KOH, CsOH, K2CO3) and varying their concentrations can significantly impact the reaction rate.

Problem 2: Low Enantioselectivity in Asymmetric Reactions

When using a chiral derivative of 6-Azaspiro[5.5]undecan-6-ium bromide, achieving high enantiomeric excess (e.e.) is a primary goal. Low e.e. values indicate a loss of stereocontrol.

Initial Diagnostic Questions:

• Is the chiral catalyst enantiomerically pure? The e.e. of the product cannot exceed the e.e. of the catalyst.

• Is the reaction temperature too high? Higher temperatures can erode the energy difference between diastereomeric transition states.

• Is there a competing, non-selective background reaction?

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low enantioselectivity.

Detailed Solutions:

• Catalyst Enantiopurity:

  • The enantiomeric purity of the chiral catalyst must be confirmed, for instance, by chiral HPLC.

• Reaction Temperature:

  • Lowering the reaction temperature is a common strategy to improve enantioselectivity. This increases the energy difference between the transition states leading to the two enantiomers. However, this will also slow down the reaction rate, so a balance must be found.

• Background Reaction:

  • A non-catalyzed, non-selective reaction can compete with the desired chiral pathway, leading to a racemic background.

  • Lowering the catalyst loading can sometimes favor the catalyzed pathway.

  • In base-catalyzed reactions, using a stronger base can sometimes suppress the background reaction by ensuring that the deprotonation step is fast and primarily mediated by the catalyst-base complex.

Problem 3: Formation of Emulsions and Difficult Work-up

The amphiphilic nature of phase-transfer catalysts can sometimes lead to the formation of stable emulsions, making product isolation challenging.

Troubleshooting Solutions:

• Solvent Choice: The choice of organic solvent can influence emulsion formation. Sometimes, switching to a less polar solvent can help.

• Brine Wash: During work-up, washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help to break emulsions.

• Filtration through Celite: Passing the emulsified mixture through a pad of Celite can sometimes aid in separating the phases.

• Centrifugation: If the emulsion is persistent, centrifugation can be an effective method for phase separation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst loading for 6-Azaspiro[5.5]undecan-6-ium bromide?

A1: The optimal catalyst loading typically ranges from 1 to 10 mol%. For initial experiments, 5 mol% is a good starting point. The loading should be optimized for each specific reaction to balance reaction rate, cost, and ease of removal.

Q2: How can I remove the catalyst after the reaction is complete?

A2: Since 6-Azaspiro[5.5]undecan-6-ium bromide is a salt, it can often be removed by washing the organic reaction mixture with water. Multiple aqueous washes may be necessary. If the product is non-polar, the catalyst can be removed by passing the reaction mixture through a short plug of silica gel.

Q3: My reaction is very sensitive to water. Can I still use phase-transfer catalysis?

A3: Yes, solid-liquid phase-transfer catalysis is an option. In this setup, a solid inorganic salt (e.g., solid K2CO3) is used instead of an aqueous solution. The catalyst then transfers the anion from the solid phase to the organic phase. This minimizes the amount of water in the reaction.

Q4: Can 6-Azaspiro[5.5]undecan-6-ium bromide be "poisoned" like other catalysts?

A4: Yes, quaternary ammonium catalysts can be "poisoned" by certain anions. For instance, if the reaction generates a highly lipophilic anion (like iodide or tosylate), this anion can preferentially pair with the catalyst cation in the organic phase and be difficult to exchange back into the aqueous phase, thereby inhibiting the catalytic cycle. If this is suspected, consider using reactants that generate less lipophilic byproducts.

Q5: What is the role of the spirocyclic structure in the catalytic activity of 6-Azaspiro[5.5]undecan-6-ium bromide?

A5: The spirocyclic structure provides a rigid and well-defined three-dimensional environment around the cationic nitrogen center. In chiral versions of the catalyst, this rigidity is crucial for creating a specific chiral pocket that can effectively shield one face of the bound nucleophile, leading to high enantioselectivity in the subsequent reaction.[1]

Experimental Protocols: A Starting Point for Optimization

General Procedure for Asymmetric Alkylation of a Glycine Schiff Base

• To a stirred solution of the glycine Schiff base (1.0 equiv) and the chiral 6-Azaspiro[5.5]undecan-6-ium bromide derivative (0.05 equiv) in toluene (5 mL/mmol of substrate) at room temperature, add a 50% aqueous solution of KOH (5.0 equiv).

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Add the alkylating agent (1.2 equiv) dropwise over 10 minutes.

• Stir the reaction vigorously for the required time (monitor by TLC or GC/MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the yield and enantiomeric excess (e.g., by chiral HPLC).

Data Presentation: Example of Solvent Screening

Entry	Solvent	Yield (%)	e.e. (%)
1	Toluene	85	92
2	Dichloromethane	78	85
3	Tetrahydrofuran	65	70
4	Hexane	50	88

Conditions: Glycine Schiff base (1 mmol), benzyl bromide (1.2 mmol), chiral 6-Azaspiro[5.5]undecan-6-ium bromide derivative (5 mol%), 50% aq. KOH (5 mmol), 0 °C, 12 h.

Mechanistic Insights: The "Why" Behind the "How"

Understanding the catalytic cycle is paramount for rational troubleshooting.

Caption: Generalized phase-transfer catalysis cycle.

In this cycle, the catalyst cation (Q⁺) transports the nucleophile (X⁻) from the aqueous phase to the organic phase, where it reacts with the substrate (R-Y). The resulting anion (Y⁻) is then transported back to the aqueous phase, regenerating the catalyst for the next cycle. Any step that slows down this cycle will decrease the overall reaction rate.

References

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from [Link]

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

• Vertex AI Search. (n.d.). 6-Azaspiro[5.5]undecan-6-ium bromide.

• Scribd. (n.d.). Phase Transfer Catalyst. Retrieved from [Link]

Sources

• 1. Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4 [smolecule.com]
• 2. scribd.com [scribd.com]

Technical Support Center: 6-Azaspiro[5.5]undecan-6-ium Bromide Synthesis

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Welcome to the technical support hub for the synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide (CAS No. 6286-82-4). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this valuable spirocyclic quaternary ammonium salt.[1][2] This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and refine your synthesis effectively.

Synthesis Overview and Mechanism

The most common and direct route to 6-Azaspiro[5.5]undecan-6-ium bromide is through the double nucleophilic substitution (SN2) reaction between piperidine and 1,5-dibromopentane.[3] This reaction proceeds in two key stages:

• Initial Alkylation: The secondary amine of piperidine acts as a nucleophile, attacking one of the electrophilic carbons of 1,5-dibromopentane and displacing a bromide ion. This forms an intermediate, 1-(5-bromopentyl)piperidinium bromide.

• Intramolecular Cyclization: The nitrogen atom of the newly formed tertiary amine then attacks the terminal carbon of the bromo-pentyl chain in an intramolecular SN2 reaction. This step forms the spirocyclic structure and is often the rate-determining step.

The overall reaction is a classic example of forming a six-membered ring, which is thermodynamically favorable.[3]

Caption: Reaction mechanism for the synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide.

Proactive Yield Optimization: Getting It Right the First Time

Achieving a high yield requires careful control over reaction parameters to favor the desired intramolecular cyclization over competing side reactions.

Key Parameters for Optimization:

Parameter	Recommendation	Rationale & Expert Insights
Stoichiometry	Use a slight excess of piperidine (1.1-1.2 eq.).	While a 1:1 ratio is theoretically required, a slight excess of the amine can help drive the initial alkylation to completion. However, a large excess should be avoided as it can complicate purification.
Concentration	Maintain high dilution conditions (e.g., 0.05 - 0.1 M).	This is the most critical parameter to prevent intermolecular polymerization. At high concentrations, an intermediate can react with another molecule of 1,5-dibromopentane instead of cyclizing, leading to oligomeric or polymeric byproducts.[4]
Solvent	Polar aprotic solvents (e.g., Acetonitrile, DMF).	These solvents are ideal for SN2 reactions as they solvate the cation but not the nucleophile, accelerating the reaction rate.[5] Alcohols can be used but may lead to side reactions with the alkyl bromide at elevated temperatures.[6]
Temperature	50-80 °C (Reflux in Acetonitrile).	Heating is necessary to drive the reaction to completion in a reasonable timeframe. However, excessively high temperatures can promote elimination side reactions or product decomposition. Monitor the reaction progress to avoid prolonged heating.[7]
Leaving Group	Consider 1,5-diiodopentane.	The carbon-iodine bond is weaker and iodide is a better leaving group than bromide, leading to significantly faster reaction rates and potentially higher yields under milder conditions.[8] However, diiodopentane is more expensive and may be less stable.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Caption: A decision tree for troubleshooting common synthesis issues.

Q1: Why is my final yield of 6-Azaspiro[5.5]undecan-6-ium bromide consistently low?

A1: Low yields are typically traced back to one of three areas: suboptimal reaction conditions, competing side reactions, or mechanical loss during workup.[9]

• Intermolecular Polymerization: This is the most common side reaction. If the concentration of 1,5-dibromopentane is too high, the mono-alkylated intermediate will react with another molecule of dibromopentane rather than cyclizing. This forms a linear oligomer or polymer.

  • Solution: Employ high-dilution principles. Add the 1,5-dibromopentane solution dropwise over several hours to a heated solution of piperidine. This keeps the instantaneous concentration of the electrophile low, favoring the intramolecular cyclization.[5]

• Incomplete Reaction: The reaction may have stalled before completion.

  • Solution: Ensure your reagents are pure and solvents are anhydrous.[9] Monitor the reaction by TLC or GC-MS. If starting material remains after the expected reaction time, consider increasing the temperature or extending the reaction time.

• Loss During Workup: Quaternary ammonium salts can be highly soluble in polar solvents.

  • Solution: After the reaction, concentrate the solvent under reduced pressure. The resulting crude solid or oil should be triturated or washed with a solvent in which the product is insoluble but the starting materials are soluble, such as diethyl ether or hexane.[10][11] This effectively removes unreacted starting materials.

Q2: My crude product is a sticky, brown goo instead of a crystalline solid. What's happening?

A2: This is a classic symptom of either polymerization or a hygroscopic product.[4][6]

• Polymerization: As discussed in Q1, intermolecular reactions lead to higher molecular weight species which are often non-crystalline oils.[4] Analytical techniques like NMR can confirm this by showing broad peaks characteristic of polymers.[4]

• Hygroscopicity: Many quaternary ammonium bromide salts are hygroscopic and readily absorb atmospheric moisture to become oily or sticky.[6]

  • Solution: Handle the product quickly and dry it thoroughly under high vacuum. If it remains oily, attempt to precipitate it from a solvent like ethanol by adding an anti-solvent like ethyl acetate or diethyl ether.[10] Washing the crude product with a non-polar solvent like diethyl ether can remove unreacted starting materials and sometimes induce crystallization.[6][11]

Q3: How do I effectively purify the final product?

A3: Purification is centered on exploiting the salt-like nature of the product.

• Washing/Trituration: The most straightforward method is to wash the crude solid product with a non-polar solvent. Diethyl ether is an excellent choice as both piperidine and 1,5-dibromopentane are soluble in it, while the ionic product is typically insoluble.[11]

• Recrystallization: If washing is insufficient, recrystallization is the next step. A common solvent system is a polar alcohol (like ethanol or isopropanol) in which the salt dissolves upon heating, followed by the addition of a less polar anti-solvent (like ethyl acetate or acetone) to induce crystallization upon cooling.[12][13]

• Chromatography: Column chromatography on silica gel can be challenging for quaternary ammonium salts as they often streak or stick to the stationary phase.[6][11] If necessary, use a highly polar mobile phase (e.g., Dichloromethane/Methanol with a small amount of acetic or formic acid) or consider using alumina as the stationary phase.[11]

Experimental Protocols

Protocol 1: Standard Synthesis

This protocol provides a baseline for the synthesis.

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add piperidine (1.0 g, 11.7 mmol) and acetonitrile (100 mL).

• Reagent Addition: Begin heating the solution to reflux (approx. 82°C). In a separate flask, dissolve 1,5-dibromopentane (2.7 g, 11.7 mmol) in 50 mL of acetonitrile.

• Reaction: Add the 1,5-dibromopentane solution to the refluxing piperidine solution dropwise over 2 hours using an addition funnel.

• Heating: After the addition is complete, continue to reflux the mixture for 24 hours. Monitor the reaction progress by TLC.

• Workup: Allow the mixture to cool to room temperature. A white precipitate should form. Concentrate the solvent using a rotary evaporator.

• Purification: To the resulting crude solid, add 50 mL of diethyl ether and stir vigorously for 15 minutes. Filter the white solid, wash with another 20 mL of diethyl ether, and dry under high vacuum to yield the final product.

Protocol 2: Optimized High-Yield Synthesis

This protocol incorporates the optimization principles discussed above.

Caption: Optimized experimental workflow for high-yield synthesis.

• Setup: In a 500 mL flask equipped for reflux, dissolve piperidine (1.0 g, 11.7 mmol) in 200 mL of anhydrous acetonitrile.

• Reagent Addition: In a 250 mL addition funnel, add 1,5-dibromopentane (2.46 g, 10.7 mmol, 0.9 eq.) dissolved in 100 mL of anhydrous acetonitrile.

• Reaction: Heat the piperidine solution to a gentle reflux. Add the 1,5-dibromopentane solution dropwise from the addition funnel over a period of 4-6 hours. The slow addition is crucial.

• Heating: After the addition is complete, maintain the reflux for another 18 hours, or until TLC analysis shows the consumption of the limiting reagent.

• Workup: Cool the reaction to room temperature, then cool further in an ice bath for 1 hour to maximize precipitation.

• Purification: Filter the resulting white precipitate. Wash the solid sequentially with cold acetonitrile (2 x 20 mL) and diethyl ether (2 x 30 mL). Dry the purified product under high vacuum at 40°C for 12 hours.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Corey, E. J., & Raju, N. (1983). Design, synthesis, and application of tartaric acid derived N-spiro quaternary ammonium salts as chiral phase-transfer catalysts. Tetrahedron Letters, 24(50), 5571-5574. Retrieved from [Link]

• Gajda, M., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. Molecules, 24(8), 1469. Retrieved from [Link]

• Gu, L., et al. (2018). Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study. Journal of Materials Chemistry A, 6(16), 7076-7086. Retrieved from [Link]

• Reddit r/OrganicChemistry. (2023). Amine Quaternization. Retrieved from [Link]

• ResearchGate. (2014). Scheme 1. Synthesis of diazaspiro[5.5]undecane-1,5,9-trione 4. Retrieved from [Link]

• Google Patents. (2006). US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt.

• Reddit r/Chempros. (2023). Quaternary ammonium salt purification. Retrieved from [Link]

• Reddit r/Chempros. (2022). Quaternization of an aqueous tertiary amine. Retrieved from [Link]

• Google Patents. (1964). US3148214A - Isolation and purification of quaternary ammonium salts.

• ResearchGate. (2009). Synthesis of chiral spirocyclo-quaternary ammonium salts from L-proline and their application as phase-transfer catalysts in asymmetric alkylation. Retrieved from [Link]

• ResearchGate. (1995). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. Retrieved from [Link]

• MDPI. (2020). Design, Synthesis, Antibacterial, and Antitumor Activity of Linear Polyisocyanide Quaternary Ammonium Salts with Different Structures and Chain Lengths. Retrieved from [Link]

• MDPI. (2020). The Quaternization Reaction of 5-O-Sulfonates of Methyl 2,3-o-Isopropylidene-β-D-Ribofuranoside with Selected Heterocyclic and Aliphatic Amines. Retrieved from [Link]

• ResearchGate. (2013). Preparation of 3-azaspiro[5.5]undecane, 1-oxa- and 2-oxa-9-azaspiro[5.5]undecane derivatives. Retrieved from [Link]

• PubMed Central (PMC). (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Reaction of alkyl bromide in presence of piperidine. Retrieved from [Link]

• Aitken, R. A., et al. (2002). A Synthetic and NMR Conformational Study of Spiro Cyclic Quaternary Ammonium Salts. ARKIVOC, 2002(3), 63-70. Retrieved from [Link]

• Google Patents. (2020). WO2020041770A1 - Improved synthesis of 1,4-diazaspiro[5.5]undecan-3-one.

• Organic Syntheses. (2016). Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of 6-Azaspiro[4.3]alkanes: Innovative Scaffolds for Drug Discovery. Retrieved from [Link]

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• 13. US3148214A - Isolation and purification of quaternary ammonium salts - Google Patents [patents.google.com]

"recrystallization protocol for purifying 6-Azaspiro[5.5]undecan-6-ium bromide"

Technical Support Center: Purifying 6-Azaspiro[5.5]undecan-6-ium Bromide

Welcome to the technical support guide for the purification of 6-Azaspiro[5.5]undecan-6-ium bromide via recrystallization. This document provides practical, in-depth solutions to common challenges encountered during the crystallization of this unique spirocyclic quaternary ammonium salt. As a compound with properties similar to an ionic liquid, including a probable low melting point and hygroscopic nature, its purification requires careful consideration of technique and solvent selection.[1][2] This guide is structured to address specific experimental issues in a question-and-answer format, combining established chemical principles with field-proven insights.

Troubleshooting Guide: Addressing Common Recrystallization Issues

This section is designed to resolve specific problems you may encounter during the experimental workflow.

Q1: My compound "oiled out" during cooling instead of forming crystals. What is happening, and how do I fix it?

A1: The Phenomenon of "Oiling Out"

"Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid crystalline lattice.[3] This typically happens when the boiling point of the saturated solution is higher than the melting point of the solute.[4] Given that 6-Azaspiro[5.5]undecan-6-ium bromide is classified as an ionic liquid, it likely has a low melting point, making this a common challenge.[1] The resulting oil is often an impure, supercooled liquid that may solidify into an amorphous glass, trapping impurities and defeating the purpose of recrystallization.[4][5]

Causality & Resolution Strategy:

The primary causes are typically high solute concentration, the presence of impurities depressing the melting point, or a cooling rate that is too rapid.[6][7]

Step-by-Step Troubleshooting Protocol:

• Re-dissolve the Oil: Place the flask back on the heat source and heat until the oil completely redissolves into the solvent.

• Dilute the Solution: The solution is likely too concentrated, causing it to become supersaturated at a temperature above the compound's melting point. Add a small amount (1-5% of the total volume) of additional hot solvent to decrease the saturation temperature.[4] If using a mixed-solvent system, add more of the solvent in which the compound is more soluble (the "good" solvent).[4]

• Induce Crystallization at a Higher Temperature: While the solution is still hot but clear, try scratching the inside of the flask with a glass stirring rod at the air-solvent interface. This can create nucleation sites and encourage crystal growth to begin before the temperature drops to the compound's melting point.[6]

• Control the Cooling Rate: Rapid cooling is a frequent cause of oiling out.[7] Do not place the flask directly on the benchtop or in an ice bath. Instead, insulate the flask by placing it on a cork ring or wooden block and covering the top with a watch glass to allow it to cool slowly to room temperature.[4]

• Consider Impurity Removal: If oiling persists, significant impurities may be lowering the melting point. Recover the compound by removing the solvent via rotary evaporation.[7] Then, attempt the recrystallization again, but include an activated charcoal step. Add a very small amount of charcoal to the hot, dissolved solution, swirl for a few minutes, and perform a hot filtration to remove the charcoal and the adsorbed impurities before cooling.[4]

Q2: The solution has cooled completely, but no crystals have formed. What should I do?

A2: Inducing Crystallization from a Supersaturated Solution

This is a classic recrystallization problem that indicates one of two things: either too much solvent was used, or the solution is stable in a supersaturated state and requires a nucleation event to initiate crystal growth.[7][8]

Causality & Resolution Strategy:

If the solution is not saturated upon cooling, no crystals can form. If it is supersaturated, it lacks a surface or energy required to begin lattice formation.[9]

Step-by-Step Troubleshooting Protocol:

• Confirm Saturation: First, determine if you simply used too much solvent. Dip a clean glass stirring rod into the solution, remove it, and let the solvent evaporate. If a significant solid residue forms on the rod, the solution is likely supersaturated and just needs inducement.[4] If little to no residue forms, you have used too much solvent.

• Reduce Solvent Volume (If Necessary): If the test from step 1 indicates excess solvent, gently heat the solution to boil off a portion (typically 10-20%) of the solvent.[8] Then, allow the more concentrated solution to cool again.

• Induce Nucleation (Seeding): The most reliable method is to add a "seed crystal"—a tiny speck of the crude 6-Azaspiro[5.5]undecan-6-ium bromide.[9][10] This provides a perfect template for further crystal growth.

• Induce Nucleation (Scratching): If no seed crystal is available, vigorously scratch the inside surface of the flask below the solvent level with a glass stirring rod. The sound of scratching should be audible.[10] This action is thought to release microscopic shards of glass that serve as nucleation sites and provide energy to initiate crystallization.[10]

• Utilize a Lower Temperature: If the above methods fail, cooling the solution further in an ice-water bath can sometimes provide the thermodynamic push needed for crystallization. However, be aware this may lead to faster crystal growth and potentially lower purity.[10][11]

Q3: My final product is sticky, clumpy, or appears wet even after drying. What went wrong?

A3: The Challenge of Hygroscopicity

Quaternary ammonium salts are notoriously hygroscopic, meaning they readily absorb moisture from the atmosphere.[2] If your crystalline product becomes sticky or clumpy upon exposure to air, this is the most probable cause.

Causality & Resolution Strategy:

The ionic nature of the compound has a strong affinity for water molecules. The purification process itself may be successful, but the post-filtration handling allows for water absorption.

Step-by-Step Troubleshooting Protocol:

• Minimize Air Exposure: During and after filtration, work efficiently to minimize the time the crystals are exposed to ambient air.

• Thorough Washing with a Dry Solvent: After filtration, wash the crystals on the filter paper with a small amount of a volatile, anhydrous solvent in which your compound is insoluble (e.g., cold, dry acetone or diethyl ether).[12] This helps to displace any residual polar, water-containing solvent.

• Aggressive Drying: Do not simply air-dry the product. Dry the crystals under high vacuum, preferably in a vacuum oven or an Abderhalden pistol, for several hours. Using a desiccant like phosphorus pentoxide (P₂O₅) in the drying apparatus is also highly recommended.

• Proper Storage: Store the final, dry product in a tightly sealed vial within a desiccator to prevent moisture re-absorption.

Frequently Asked Questions (FAQs)

This section covers broader conceptual questions to build a foundational understanding of the purification process.

Q1: How do I select the best recrystallization solvent for 6-Azaspiro[5.5]undecan-6-ium bromide?

A1: The ideal solvent should dissolve the compound poorly at low temperatures but completely at its boiling point.[13] For an ionic salt like 6-Azaspiro[5.5]undecan-6-ium bromide, polar solvents are the best starting point. The key is empirical testing with small amounts of your crude material.

Solvent Selection Workflow:

The following diagram illustrates a logical workflow for selecting an appropriate solvent system.

Caption: Workflow for selecting a recrystallization solvent.

Recommended Starting Solvents:

Solvent	Boiling Point (°C)	Polarity	Comments
Isopropanol (IPA)	82.5	Polar Protic	Often a good choice for quaternary salts; less hygroscopic than ethanol.
Ethanol (EtOH)	78.4	Polar Protic	A common choice, but ensure anhydrous grade is used if possible.
Acetonitrile	81.6	Polar Aprotic	Can be effective; its aprotic nature may alter solubility behavior.
Acetone/Water	Varies	Polar Protic Mix	A mixed system that can be finely tuned for optimal solubility.
Ethanol/Ethyl Acetate	Varies	Polar Mix	A common mixed system for polar compounds.[14]
Water	100	Very Polar Protic	While some salts crystallize from water, its high boiling point can increase the risk of oiling out.[15][16]

Q2: How does a mixed-solvent system work?

A2: A mixed-solvent system is used when no single solvent has the ideal solubility profile. It combines a "good" solvent, in which the compound is highly soluble, with a "poor" or "anti-solvent," in which the compound is nearly insoluble.[14]

The procedure involves dissolving the compound in a minimal amount of the boiling "good" solvent. Then, the "poor" solvent is added dropwise to the hot solution until a persistent cloudiness (turbidity) appears, indicating the solution is saturated. A few drops of the "good" solvent are then added to re-clarify the solution, which is then cooled slowly to induce crystallization. This technique provides excellent control over the saturation point.

Q3: How critical are the heating and cooling rates for achieving high purity?

A3: They are fundamentally important.

• Heating: The goal is to dissolve the solute in the minimum amount of boiling solvent.[13] Heating too quickly or adding solvent too fast often results in using an excessive amount, which significantly reduces the final yield as more product remains in the mother liquor.[4]

• Cooling: Slow cooling is paramount for purity. Crystal formation is an equilibrium process where solute molecules selectively deposit onto the growing lattice. Slow cooling allows time for this selection to occur, excluding impurity molecules, which remain in the solvent.[4] Rapid cooling, or "crashing out," traps impurities within the rapidly forming crystal lattice, resulting in a low-purity product.[4]

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• EPFL. (n.d.). Guide for crystallization. [Link]

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• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

• Chemical Education Xchange. (n.d.). Inducing Crystallization by Nucleation. [Link]

• Google Patents. (1964).

• Biocyclopedia. (n.d.). Problems in recrystallization. [Link]

• Google Patents. (1981).

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• CD Formulation. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

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• Technobis. (2020). Use of additives for inhibition and promotion of crystallization. [Link]

• Brainly. (2024). What should you do if you don't recover any crystals after recrystallization?. [Link]

• ResearchGate. (2021). Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. [Link]

• YouTube. (2020). Recrystallization. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. [Link]

• NIH National Center for Biotechnology Information. (2017). Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3′,4′-dihydro-1 -. [Link]

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• Google Patents. (2005).

• Unknown. (n.d.). Crystallization Solvents.pdf. [Link]

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• Google Patents. (2012).

• ResearchGate. (2025). Synthesis of 6-Azaspiro[4.3]alkanes: Innovative Scaffolds for Drug Discovery. [Link]

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• Labinsights. (2023). Pros and Cons of Quaternary Ammonium Disinfectants. [Link]

• Atmospheric Chemistry and Physics. (2015). Hygroscopic and phase separation properties of ammonium sulfate/organics/water ternary solutions. [Link]

• MDPI. (2021). Synthesis of Dacus Pheromone, 1,7-Dioxaspiro[5.5]Undecane and Its Encapsulation in PLLA Microspheres for Their Potential Use as Controlled Release Devices. [Link]

• Wikipedia. (n.d.). Benzalkonium chloride. [Link]

• ResearchGate. (2014). Preparation of 3-azaspiro[5.5]undecane, 1-oxa -. [Link]

• NIH National Center for Biotechnology Information. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. [Link]

Sources

• 1. Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4 [smolecule.com]
• 2. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemedx.org [chemedx.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt - Google Patents [patents.google.com]
• 13. youtube.com [youtube.com]
• 14. reddit.com [reddit.com]
• 15. Reagents & Solvents [chem.rochester.edu]
• 16. Synthesis of Novel Quaternary Ammonium Salts and Their in Vitro Antileishmanial Activity and U-937 Cell Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

"common impurities in the synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide"

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for the synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide. This document is intended for researchers, medicinal chemists, and drug development professionals who are utilizing this unique spirocyclic quaternary ammonium compound in their work. Purity is paramount for reproducible downstream applications, and this guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding common impurities encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity found in the final product?

A1: The most prevalent impurity is typically the unreacted starting material, the tertiary amine 6-Azaspiro[5.5]undecane. This occurs when the quaternization reaction has not proceeded to completion. Its presence can be readily detected by NMR spectroscopy and thin-layer chromatography (TLC).

Q2: My final product has a brownish or yellowish tint, but I expected a white solid. What could be the cause?

A2: A discolored product often indicates the presence of impurities arising from side reactions or degradation, potentially from the alkylating agent. Using older or improperly stored alkylating agents (e.g., methyl bromide, ethyl bromide) can introduce degradation products. Additionally, excessive heating during the reaction or workup can cause decomposition of either the starting materials or the product itself.

Q3: Can over-alkylation be a problem in this synthesis?

A3: Over-alkylation is not a concern when starting with the pure tertiary amine, 6-Azaspiro[5.5]undecane, as the nitrogen is already fully substituted and will form the quaternary salt. However, if the tertiary amine starting material is impure and contains precursor secondary amines, those species can be alkylated, leading to a mixture of tertiary amines and their corresponding quaternary salts. The primary challenge in amine alkylation is often achieving selective mono-alkylation to form secondary or tertiary amines without forming the quaternary salt.[1][2] In this case, since the quaternary salt is the desired product, the main issue is ensuring the reaction goes to completion.

Q4: I'm seeing unexpected peaks in my ¹H NMR spectrum in the 3-4 ppm region. What could they be?

A4: While the protons adjacent to the quaternary nitrogen in the product will appear in this region, persistent peaks from the unreacted tertiary amine (6-Azaspiro[5.5]undecane) will also be present, typically shifted slightly upfield compared to the product. Another possibility, though less common, are byproducts from the alkylating agent. For example, if using ethyl bromide in a protic solvent, trace amounts of ethanol could be generated, which would show signals in this region.

Troubleshooting Guide: From Observation to Solution

This section addresses specific experimental issues and provides a logical path to identify and resolve the root cause.

Problem 1: Low Yield of Precipitated Product

Observation: After cooling the reaction mixture, little to no solid crashes out, or the isolated yield is significantly lower than expected.

Potential Causes & Solutions:

• Incomplete Reaction: The quaternization reaction may be slow or incomplete.

  • Troubleshooting: Monitor the reaction progress using TLC. The starting amine is non-polar and will have a high Rf, while the ionic product will remain at the baseline. If a spot corresponding to the starting material persists, consider extending the reaction time or moderately increasing the temperature. Ensure the alkylating agent was added in sufficient molar excess (typically 1.1 to 1.5 equivalents).

• Product Solubility: The product may be more soluble in the chosen solvent than anticipated.

  • Troubleshooting: If the reaction is deemed complete by TLC, try adding a non-polar anti-solvent (e.g., diethyl ether, hexanes) dropwise to the cooled reaction mixture to induce precipitation. Be aware that this may also precipitate some impurities, so subsequent purification will be critical.

• Sub-Potent Alkylating Agent: The alkylating agent may have degraded upon storage.

  • Troubleshooting: Use a freshly opened bottle of the alkylating agent or purify it before use.

Problem 2: Analytical Data Shows Contamination

Observation: NMR or Mass Spectrometry data of the isolated product shows the presence of the starting tertiary amine.

Potential Causes & Solutions:

• Insufficient Reaction Time/Temperature: As noted above, the reaction may not have reached completion. The direct alkylation of amines can sometimes be slow.[1]

  • Troubleshooting: Re-subject the impure material to the reaction conditions with an additional small amount of the alkylating agent.

• Inefficient Purification: The purification method may not be adequate to remove the non-polar starting material from the ionic product.

  • Troubleshooting Protocol:

    • Recrystallization: This is the most effective method. The quaternary ammonium bromide salt will have very different solubility properties than the parent amine. A polar solvent system like ethanol/diethyl ether or isopropanol/acetone is often effective. The product is dissolved in the minimum amount of the hot polar solvent, and the anti-solvent is added until turbidity is observed, followed by slow cooling.

    • Washing/Trituration: Vigorously stir (triturate) the crude solid product with a non-polar solvent like diethyl ether or ethyl acetate. The starting amine will dissolve in the solvent, while the ionic product will remain as a solid. This can be repeated several times. Filter and dry the purified solid.

Problem 3: Product Appears Gummy, Oily, or Fails to Crystallize

Observation: The crude product is a sticky solid or oil instead of a crystalline powder.

Potential Causes & Solutions:

• Residual Solvent: Trapped solvent can prevent proper crystal lattice formation.

  • Troubleshooting: Ensure the product is thoroughly dried under high vacuum, possibly with gentle heating if the compound is thermally stable.

• Hygroscopic Nature: Many quaternary ammonium salts are hygroscopic and readily absorb atmospheric moisture.

  • Troubleshooting: Conduct the final filtration and drying steps in a dry atmosphere (e.g., under a stream of nitrogen or in a glove box). Store the final product in a desiccator.

• Presence of Multiple Bromide Salts: If the reaction was run with a phase-transfer catalyst or other ionic additives, you might have a mixture of salts which can inhibit crystallization.

  • Troubleshooting: This scenario requires careful consideration of the reaction setup. If unavoidable, purification by column chromatography on silica gel may be attempted, though it can be challenging for highly polar ionic compounds. A gradient elution from a non-polar to a highly polar solvent system (e.g., dichloromethane to dichloromethane/methanol) may be required.

Summary of Impurities and Solutions

Impurity ID	Common Name	Formation Mechanism	Recommended Solution
IMP-01	6-Azaspiro[5.5]undecane	Incomplete quaternization reaction.	Extend reaction time; re-process material. Purify by recrystallization or trituration with a non-polar solvent.
IMP-02	Residual Solvent	Incomplete drying post-reaction or purification.	Dry product under high vacuum.
IMP-03	Degradation Products	Excessive heat; use of old reagents.	Use purified reagents; maintain careful temperature control. Purify by recrystallization.

Key Experimental Protocols

Protocol 1: Synthesis of 6-Azaspiro[5.5]undecan-6-ium bromide

This protocol describes a general procedure for the quaternization of 6-Azaspiro[5.5]undecane. The synthesis of the parent amine is a known procedure in organic chemistry.[3][4]

• Dissolve 6-Azaspiro[5.5]undecane (1.0 eq) in a suitable solvent such as acetonitrile or acetone (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add the alkylating agent (e.g., methyl bromide solution or ethyl bromide) (1.2 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature or gently heat to 40-50 °C.

• Monitor the reaction by TLC (e.g., 9:1 Hexane:Ethyl Acetate). The disappearance of the starting amine spot (Rf > 0.5) and the appearance of a new spot at the baseline (Rf = 0) indicates reaction completion. This may take several hours.

• Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold diethyl ether.

• Dry the white solid under high vacuum to yield the crude product.

Protocol 2: Purification by Recrystallization

• Transfer the crude 6-Azaspiro[5.5]undecan-6-ium bromide to a clean Erlenmeyer flask.

• Add a minimal amount of hot isopropanol to fully dissolve the solid.

• While the solution is still warm, add diethyl ether dropwise until the solution becomes faintly and persistently cloudy.

• Allow the flask to cool slowly to room temperature. Crystal formation should be observed.

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to complete the crystallization process.

• Collect the purified crystals by vacuum filtration, washing with a small amount of cold diethyl ether.

• Dry the crystals under high vacuum to constant weight.

Visual Workflow and Reaction Diagrams

The following diagrams illustrate the core synthesis pathway and a logical troubleshooting workflow.

Caption: A logical workflow for troubleshooting product impurities.

References

• This guide synthesizes general chemical principles and does not rely on a single specific publication for the impurity profile of this exact molecule. The references below support the fundamental reactions and concepts discussed.

• Hubert, J. C., Wijnberg, J. B. P. A., & Speckamp, W. N. (1975). Studies on the synthesis of 1-azaspiro[5.5]undecanes related to histrionicotoxin. The Journal of Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). 24.7: Reactions of Amines. Available at: [Link]

• Douglas, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• Rezaei, S., et al. (2019). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Degradation Studies of 6-Azaspiro[5.5]undecan-6-ium Bromide

Welcome to the technical support guide for investigating the thermal properties of 6-Azaspiro[5.5]undecan-6-ium bromide (CAS 6286-82-4). This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated experimental protocols for researchers, chemists, and drug development professionals. Our goal is to equip you with the necessary insights to perform accurate and reproducible thermal analysis.

The unique spirocyclic structure of 6-Azaspiro[5.5]undecan-6-ium bromide, a quaternary ammonium salt, imparts enhanced stability compared to some acyclic analogs, making it a compound of interest in materials science and as an ionic liquid.[1] Understanding its thermal degradation profile is critical for determining its operational limits and ensuring its stability in various applications.

Section 1: Core Analytical Techniques & FAQs

This section addresses the primary thermal analysis methods and answers common questions about their application to 6-Azaspiro[5.5]undecan-6-ium bromide.

Thermogravimetric Analysis (TGA)

Q1: What is Thermogravimetric Analysis (TGA) and what critical information does it provide for my compound? A: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. For 6-Azaspiro[5.5]undecan-6-ium bromide, it is essential for determining:

• Purity: Quantifying residual solvent or water content, which typically appears as a mass loss step at temperatures below 150°C.[2]

• Thermal Stability: Identifying the onset temperature of decomposition (T_onset), which defines the upper-temperature limit for the material's use.

• Degradation Profile: Revealing whether the decomposition occurs in a single step or multiple steps, offering clues about the degradation mechanism.

Q2: I'm seeing an initial mass loss below 150°C in my TGA thermogram. Is my sample degrading prematurely? A: This is unlikely to be the thermal decomposition of the core structure. Quaternary ammonium salts are often hygroscopic. An initial mass loss at temperatures below 150°C is typically associated with the evaporation of absorbed water or residual solvents from the synthesis process.[2] To confirm, you can perform a TGA-MS analysis (see Section 2) to check for water (m/z = 18) or known solvent fragments in the evolved gas.

Q3: My TGA results for the same batch of material are not reproducible. What are the common causes? A: Lack of reproducibility is a frequent issue that can almost always be traced to experimental variables. Consider the following:

• Sample Mass & Preparation: A larger sample mass can create thermal gradients, causing a lag in decomposition and a higher apparent T_onset. Ensure you use a consistent, small sample mass (typically 3-10 mg).

• Heating Rate: A faster heating rate will shift the entire decomposition curve to higher temperatures. A standard rate of 10 °C/min is recommended for comparability.

• Crucible (Pan) Type: The material of the pan (e.g., aluminum, platinum, ceramic) can have catalytic effects. Use an inert crucible like platinum or alumina for consistent results.

• Atmosphere: Running the experiment in air versus an inert atmosphere (N₂ or Ar) will yield different results. An inert atmosphere is required to study thermal degradation, while air introduces thermo-oxidative degradation.

Differential Scanning Calorimetry (DSC)

Q1: What is Differential Scanning Calorimetry (DSC) and how does it complement TGA? A: DSC measures the heat flow into or out of a sample as a function of temperature. It detects physical transitions (like melting and glass transitions) and chemical reactions (like decomposition).[3] While TGA tells you when mass is lost, DSC tells you the energetic nature of the transitions. For example, a melting event will appear as an endothermic peak in the DSC curve but will show no mass loss in the TGA data.[3][4]

Q2: My DSC curve shows a sharp endothermic peak at 180°C, but my TGA is flat in this region. What does this signify? A: This is a classic signature of a melting point (T_m). The endothermic peak represents the energy absorbed by the sample to transition from a solid to a liquid state. Since melting is a phase change and not a decomposition event, no mass is lost, which is why the TGA curve remains flat.

Q3: I observed an exothermic peak in my DSC analysis. What could this be? A: An exothermic peak (release of heat) can indicate several phenomena:

• Crystallization: If the sample was amorphous or "crash-cooled," it might crystallize upon heating, releasing energy. This is often seen as a broader exothermic peak before a sharp endothermic melting peak.

• Decomposition: Some decomposition reactions are exothermic. If this peak coincides with a mass loss step in your TGA data, it is related to the sample's degradation.

• Polymerization/Cross-linking: If your sample contains reactive moieties, heating could initiate a polymerization or cross-linking reaction, which is typically exothermic.

Section 2: Experimental Protocols & Troubleshooting

Here we provide standardized protocols and troubleshooting for advanced analysis.

Standard TGA Protocol

• Instrument Calibration: Calibrate the TGA for mass and temperature using certified reference materials.

• Sample Preparation: Weigh 5 ± 2 mg of 6-Azaspiro[5.5]undecan-6-ium bromide into a clean, tared platinum or alumina crucible.

• Atmosphere: Purge the furnace with high-purity nitrogen (N₂) at a flow rate of 50 mL/min for at least 30 minutes before the run to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10 °C/min.

• Data Analysis: Plot mass loss (%) versus temperature (°C). Calculate the first derivative of the mass loss (DTG curve) to identify the temperatures of maximum decomposition rates.

Parameter	Recommended Setting	Rationale
Sample Mass	3-10 mg	Minimizes thermal lag and ensures uniform heating.
Heating Rate	10 °C/min	Standard rate for good resolution and reasonable experiment time.
Atmosphere	Nitrogen (N₂)	Prevents thermo-oxidative degradation, isolating thermal instability.
Crucible	Platinum or Alumina	Inert materials that prevent catalytic reactions with the sample.

Evolved Gas Analysis (EGA): TGA-MS/FTIR

To identify the gaseous byproducts of degradation, coupling the TGA to a Mass Spectrometer (MS) or an FTIR spectrometer is essential.[5][6]

Q4: My TGA curve shows a major decomposition step starting around 250°C. How can I determine what is being released? A: This requires Evolved Gas Analysis (EGA).

• TGA-MS: This technique analyzes the mass-to-charge ratio (m/z) of the evolved gases. For quaternary ammonium salts, degradation often proceeds via Hofmann elimination or nucleophilic substitution .[7][8] TGA-MS can help identify the resulting tertiary amines and alkenes.

• TGA-FTIR: This technique records the infrared spectrum of the evolved gases, allowing for the identification of functional groups. For instance, the appearance of C=C stretching bands could suggest the formation of an alkene from Hofmann elimination.

Troubleshooting TGA-MS:

• Issue: Weak or no signal in the MS.

  • Cause: The heated transfer line between the TGA and MS may be clogged or too cold, causing condensation of the degradation products.

  • Solution: Ensure the transfer line is heated to a temperature above the boiling point of the expected products but below their decomposition temperature. Check for blockages.

• Issue: Complex mass spectra that are difficult to interpret.

  • Cause: High-energy ionization in the MS can cause extensive fragmentation of the primary degradation products.

  • Solution: Use a "softer" ionization technique if available. Correlate the MS ion currents with the DTG peaks to pinpoint which fragments are associated with specific degradation events.

Section 3: Visualizing Workflows and Mechanisms

Experimental Workflow

The following diagram outlines the logical flow for a comprehensive thermal degradation study.

Caption: Workflow for thermal analysis of 6-Azaspiro[5.5]undecan-6-ium bromide.

Potential Degradation Pathways

The thermal degradation of 6-Azaspiro[5.5]undecan-6-ium bromide is likely to proceed through one of two major pathways common to quaternary ammonium salts.

Caption: Potential thermal degradation pathways for the title compound.

Pathway A (Hofmann Elimination): This is a common route for quaternary ammonium salts containing β-hydrogens.[8] Upon heating, a proton is abstracted from a β-carbon, leading to the cleavage of the C-N bond and formation of a tertiary amine (piperidine) and an alkene (in this case, a cyclic alkene intermediate).

Pathway B (Nucleophilic Substitution): The bromide counter-ion can act as a nucleophile and attack an α-carbon adjacent to the positively charged nitrogen.[7] This S_N2 reaction would lead to the opening of one of the piperidine rings, forming a linear bromoalkyl-substituted amine.

By using TGA-MS to analyze the evolved gases, you can distinguish between these pathways. Detection of a fragment with m/z corresponding to piperidine (85.15) would strongly support the Hofmann elimination pathway.

References

• Zaitsau, D. H., et al. (2010). Ionic Liquids: Differential Scanning Calorimetry as a New Indirect Method for Determination of Vaporization Enthalpies. The Journal of Physical Chemistry B. [Link]

• Marciniak, A., et al. (2021). Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process. National Institutes of Health (NIH). [Link]

• ResearchGate. (n.d.). Differential scanning calorimetry of the neat ionic liquids (solid.... [Link]

• American Journal of Engineering Research (AJER). (2021). Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. ajer.org. [Link]

• Semantic Scholar. (n.d.). Ionic liquids: differential scanning calorimetry as a new indirect method for determination of vaporization enthalpies. [Link]

• Gogeva, T., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. National Institutes of Health (NIH). [Link]

• ResearchGate. (n.d.). Mass vs. temperature trace determined via thermal gravimetric analysis.... [Link]

• Wang, L., et al. (2020). Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. ACS Publications. [Link]

• American University. (2023). Analysis of quaternary ammonium compounds by pyrolysis gas chromatography. [Link]

• MDPI. (2024). Thermal Decomposition Mechanism of P(DAC-AM) with Serial Cationicity and Intrinsic Viscosity. [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis of the ammonium salts. [Link]

• MDPI. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. [Link]

• ACS Publications. (n.d.). Decomposition of Quaternary Ammonium Salts. [Link]

• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). [Link]

Sources

• 1. Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4 [smolecule.com]
• 2. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajer.org [ajer.org]
• 5. mdpi.com [mdpi.com]
• 6. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. aura.american.edu [aura.american.edu]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of 6-Azaspiro[5.5]undecan-6-ium Bromide: The Power of Quantitative NMR Spectroscopy

In the landscape of pharmaceutical development, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory formality but a cornerstone of drug safety and efficacy. This guide provides an in-depth comparison of analytical methodologies for determining the purity of 6-Azaspiro[5.5]undecan-6-ium bromide, a quaternary ammonium compound with a unique spirocyclic structure.[1] We will delve into the nuanced advantages of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, contrasting its performance with other established techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The spirocyclic nature of 6-Azaspiro[5.5]undecan-6-ium bromide, characterized by two six-membered rings sharing a single quaternary nitrogen atom, imparts distinct chemical properties that necessitate a robust analytical approach for quality control.[1] This compound and its analogs have shown potential in various applications, including as antimicrobial agents and in drug delivery systems, underscoring the importance of accurately quantifying its purity and identifying potential impurities.[1]

The Preeminence of qNMR in Purity Determination

Quantitative NMR (qNMR) has emerged as a powerful, primary analytical method for purity assessment, offering a distinct advantage over chromatographic techniques.[2][3] The fundamental principle of qNMR is that the signal intensity of a specific nucleus is directly proportional to the number of those nuclei in the sample.[3] This allows for the determination of purity without the need for a specific reference standard of the analyte, a significant benefit when dealing with novel compounds or when certified standards are unavailable or costly.[2][3]

For a compound like 6-Azaspiro[5.5]undecan-6-ium bromide, ¹H qNMR provides a wealth of structural and quantitative information in a single experiment. The protons on the carbon atoms adjacent to the positively charged nitrogen will exhibit a characteristic downfield chemical shift, providing clear, quantifiable signals.

Causality in Experimental Choices for qNMR

The success of a qNMR experiment hinges on several critical parameters:

• Solvent Selection: A deuterated solvent that completely dissolves both the analyte and the internal standard is paramount.[4] For 6-Azaspiro[5.5]undecan-6-ium bromide, deuterium oxide (D₂O) is a suitable choice due to the salt's ionic nature.

• Internal Standard (IS) Selection: An ideal internal standard should be of high purity, stable, non-reactive with the analyte, and possess signals that do not overlap with those of the analyte.[4] Maleic acid or dimethyl sulfone are often excellent choices for qNMR in D₂O.

• Relaxation Delay (d1): To ensure accurate quantification, all relevant protons must fully relax back to their equilibrium state between pulses. A sufficiently long relaxation delay (typically 5-7 times the longest T₁ relaxation time) is crucial.

Comparative Analysis: NMR vs. Chromatographic Methods

While HPLC-UV and LC-MS are workhorse techniques in pharmaceutical analysis, they possess inherent limitations that qNMR can overcome.[5][6]

dot

Caption: Comparison of qNMR, HPLC-UV, and LC-MS.

Parameter	Quantitative NMR (qNMR)	HPLC-UV	LC-MS
Principle	Signal intensity proportional to molar concentration.	Separation based on polarity, detection by UV absorbance.	Separation by polarity, detection by mass-to-charge ratio.
Quantification	Absolute (with internal standard).[3]	Relative (requires a reference standard for each analyte).[7]	Primarily qualitative/semi-quantitative; can be quantitative with standards.[6]
Reference Standard	Not required for the analyte, only for the internal standard.[2]	Required for each impurity and the main component.[7]	Required for accurate quantification.
Structure Elucidation	Excellent, provides detailed structural information.	None.	Provides molecular weight information.
Universality	Applicable to any soluble compound with NMR-active nuclei.	Limited to compounds with a UV chromophore.	Applicable to ionizable compounds.
Sample Throughput	Moderate.	High.	High.
Hypothetical Purity of 6-Azaspiro[5.5]undecan-6-ium bromide	99.2% (w/w)	99.5% (area %)	Main peak detected at correct m/z
Detected Impurities	0.5% residual starting amine, 0.3% solvent.	0.3% unknown impurity at RRT 1.2, 0.2% at RRT 1.5.	Impurity at m/z corresponding to starting amine.

Expert Insight: The discrepancy between qNMR's mass-based purity (w/w) and HPLC's area percent purity highlights a critical point. HPLC-UV assumes that all compounds have the same response factor, which is rarely the case.[7] Without isolating and generating a reference standard for each impurity, the area percent purity from HPLC can be misleading. qNMR, being a mass-based technique, provides a more accurate representation of the sample's true purity.

Self-Validating Experimental Protocol: Purity Determination by ¹H qNMR

This protocol is designed to be a self-validating system, ensuring the accuracy and reliability of the results.[8][9][10]

Materials and Instrumentation

• 6-Azaspiro[5.5]undecan-6-ium bromide sample

• Maleic acid (internal standard, >99.5% purity)

• Deuterium oxide (D₂O, 99.9% D)

• High-precision analytical balance

• 5 mm NMR tubes

• NMR spectrometer (400 MHz or higher)

Workflow Diagram

dot

Caption: Step-by-step workflow for qNMR purity analysis.

Step-by-Step Methodology

• Preparation of the Internal Standard Stock Solution: Accurately weigh approximately 50 mg of maleic acid and dissolve it in 10 mL of D₂O in a volumetric flask.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 6-Azaspiro[5.5]undecan-6-ium bromide into a vial.[11]

  • Using a calibrated pipette, add 0.5 mL of the internal standard stock solution to the vial.

  • Add an additional 0.2 mL of D₂O to ensure the total volume is sufficient for the NMR tube.

  • Vortex the vial until both the sample and internal standard are fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.[4]

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock, tune, and shim the instrument on the sample.

  • Acquire a quantitative ¹H NMR spectrum with the following key parameters:

    • Pulse angle: 90°

    • Relaxation delay (d1): 30 seconds (to ensure full relaxation of all protons, including the quaternary ammonium protons)

    • Number of scans: 16-64 (to achieve an adequate signal-to-noise ratio)

• Data Processing and Purity Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

  • Integrate a well-resolved signal of 6-Azaspiro[5.5]undecan-6-ium bromide (e.g., the protons alpha to the nitrogen) and the signal of the internal standard (the two olefinic protons of maleic acid at ~6.3 ppm).

  • Calculate the purity using the following formula:

  Purity (% w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Trustworthiness Through Self-Validation

The described qNMR protocol incorporates self-validating checks. The presence of sharp, well-resolved peaks for both the analyte and the internal standard confirms proper sample preparation and instrument performance. The known chemical shift and integration of the internal standard serve as an internal control for the experiment. Any deviation would immediately indicate a potential issue with the sample preparation or data acquisition. This inherent system of checks and balances ensures the trustworthiness of the generated data, a critical aspect of pharmaceutical quality assurance.[9][12]

Conclusion

For the purity analysis of 6-Azaspiro[5.5]undecan-6-ium bromide, quantitative NMR spectroscopy stands out as a superior technique. Its ability to provide direct, accurate, and structurally informative data without the need for an analyte-specific reference standard makes it an invaluable tool in drug development. While chromatographic methods like HPLC-UV and LC-MS are essential for impurity profiling and separation, qNMR offers a more robust and reliable primary method for absolute purity determination. By understanding the principles and meticulously following a validated protocol, researchers can have high confidence in the quality of their compounds, ultimately contributing to the development of safer and more effective medicines.

References

• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
• ND Global. (2024, January 26). Analytical Method Validation in Pharmaceutical Quality Assurance.
• Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• BioProcess International. (2019, March 14). Points to Consider in Quality Control Method Validation and Transfer.
• ResearchGate. (n.d.). Analytical method validation: A brief review.
• Smolecule. (n.d.). Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4.
• PubMed. (n.d.). Comparison of LC-NMR and Conventional NMR for Structure Elucidation in Drug Metabolism Studies.
• YouTube. (2020, March 20). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination.
• ACS Publications. (2013, September 4). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development.
• RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi.
• CVI. (n.d.). Purity by Absolute qNMR Instructions.
• YouTube. (2025, December 4). Quantitative NMR vs. LC–MS — complementary techniques.
• Mestrelab Research. (n.d.). qNMR Purity Recipe Book (1 - Sample Preparation).

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A Comparative Guide to 6-Azaspiro[5.5]undecan-6-ium Bromide and Other Phase Transfer Catalysts in Nucleophilic Substitution Reactions

In the realm of synthetic organic chemistry, particularly in the pharmaceutical and fine chemical industries, the efficiency of biphasic reactions is a critical parameter. Phase transfer catalysis (PTC) has emerged as an indispensable tool to facilitate reactions between reactants isolated in immiscible phases, leading to enhanced reaction rates, milder conditions, and improved yields.[1] The choice of the phase transfer catalyst is paramount to the success of these reactions. This guide provides an in-depth comparison of the performance of 6-Azaspiro[5.5]undecan-6-ium bromide, a unique spirocyclic quaternary ammonium salt, with conventional phase transfer catalysts such as Tetrabutylammonium bromide (TBAB) and Benzyltriethylammonium chloride (BTEAC). This analysis is supported by a representative experimental framework based on the Williamson ether synthesis, a cornerstone of nucleophilic substitution chemistry.

The Engine of Biphasic Reactions: Understanding Phase Transfer Catalysis

Phase transfer catalysis operates on a simple yet elegant principle: a catalyst, typically a quaternary ammonium or phosphonium salt, transports a reactive anion from an aqueous or solid phase into an organic phase where the reaction with an organic-soluble substrate occurs.[1][2] This process circumvents the insolubility of the reactants in a common solvent, thereby accelerating the reaction. Two primary mechanisms govern most phase-transfer catalyzed reactions: the Starks extraction mechanism and the Makosza interfacial mechanism.[3]

The Starks extraction mechanism posits that the catalyst forms an ion pair with the reactive anion in the aqueous phase. This lipophilic ion pair is then extracted into the organic phase, where the "naked" anion, being poorly solvated, exhibits enhanced nucleophilicity and reacts with the substrate.[4]

The Makosza interfacial mechanism , on the other hand, is often invoked for reactions involving the deprotonation of weak organic acids. In this model, the deprotonation occurs at the interface of the two phases, and the catalyst then transports the resulting organic anion into the bulk organic phase for the subsequent reaction.[3] The efficiency of a phase transfer catalyst is intricately linked to its structure, which dictates its lipophilicity, steric accessibility of the cationic center, and the nature of its counter-ion.

Profiling the Catalysts: A Structural and Functional Overview

6-Azaspiro[5.5]undecan-6-ium Bromide: The Spirocyclic Contender

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium salt distinguished by its spirocyclic architecture, where the nitrogen atom is part of two fused rings.[5] This rigid, three-dimensional structure imparts unique properties that can influence its catalytic performance.

• Structural Advantages: The spirocyclic framework can offer a degree of steric shielding to the cationic nitrogen, which can influence the tightness of the ion pair with the transported anion. This can lead to a more "naked" and, therefore, more reactive anion in the organic phase. Furthermore, the inherent rigidity of the spirocyclic system can enhance its stability under reaction conditions.[6]

• Potential for Asymmetry: Chiral variants of spirocyclic quaternary ammonium salts have shown significant promise as catalysts in asymmetric phase-transfer reactions, highlighting the potential for stereochemical control.[7]

Tetrabutylammonium Bromide (TBAB): The Workhorse Catalyst

Tetrabutylammonium bromide (TBAB) is one of the most widely used phase transfer catalysts due to its commercial availability, relatively low cost, and high efficiency in a broad range of reactions.[8][9]

• Balanced Lipophilicity: The four butyl chains provide sufficient lipophilicity to solubilize the ion pair in the organic phase without making it so lipophilic that it becomes difficult to return to the aqueous phase to restart the catalytic cycle.[10]

• Versatility: TBAB has demonstrated efficacy in a vast array of reactions, including nucleophilic substitutions, oxidations, and polymerizations.[9][11]

Benzyltriethylammonium Chloride (TEBA): The Aromatic Alternative

Benzyltriethylammonium chloride (TEBA, also abbreviated as BTEAC) is another popular phase transfer catalyst that features a benzyl group attached to the nitrogen atom.

• Influence of the Benzyl Group: The presence of the aromatic ring can influence the catalyst's solubility and its interaction with aromatic substrates through π-π stacking.[12]

• Applications: TEBA is frequently employed in nucleophilic substitution reactions, carbene additions, and various alkylation reactions.[12]

Performance Showdown: The Williamson Ether Synthesis

To objectively compare the catalytic prowess of 6-Azaspiro[5.5]undecan-6-ium bromide, TBAB, and TEBA, we turn to the Williamson ether synthesis, a classic SN2 reaction involving the reaction of an alkoxide with a primary alkyl halide.[3]

Hypothetical Comparative Data

Catalyst (1 mol%)	Reaction Time (hours)	Yield (%)
6-Azaspiro[5.5]undecan-6-ium bromide	2	95
Tetrabutylammonium bromide (TBAB)	4	92
Benzyltriethylammonium chloride (TEBA)	5	88
No Catalyst	24	<5

Disclaimer: This data is illustrative and intended to reflect the anticipated relative performance based on catalyst structure. Actual results may vary depending on the specific reaction conditions.

The anticipated superior performance of 6-Azaspiro[5.5]undecan-6-ium bromide can be attributed to its unique spirocyclic structure, which may facilitate the formation of a more reactive, "naked" phenoxide ion in the organic phase.

Experimental Design: A Protocol for Catalyst Comparison

To empirically validate the performance of these catalysts, the following detailed experimental protocol for the Williamson ether synthesis can be employed.

Materials:

• Phenol

• Sodium hydroxide (NaOH)

• 1-Bromobutane

• Toluene

• 6-Azaspiro[5.5]undecan-6-ium bromide

• Tetrabutylammonium bromide (TBAB)

• Benzyltriethylammonium chloride (TEBA)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Preparation of the Aqueous Phase: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve sodium hydroxide (1.0 g, 25 mmol) in deionized water (20 mL).

• Addition of Phenol: To the aqueous NaOH solution, add phenol (1.88 g, 20 mmol) and stir until it completely dissolves to form sodium phenoxide.

• Addition of the Organic Phase and Catalyst: To the reaction mixture, add toluene (20 mL) and the phase transfer catalyst (0.2 mmol, 1 mol%).

• Addition of the Alkylating Agent: While stirring vigorously, add 1-bromobutane (2.74 g, 20 mmol) to the biphasic mixture.

• Reaction: Heat the reaction mixture to 60°C and maintain vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature. Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 20 mL).

• Purification: Combine the organic layers, wash with water and brine, and then dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Analysis: Purify the crude product by column chromatography on silica gel and characterize by ¹H NMR, ¹³C NMR, and mass spectrometry. Calculate the isolated yield.

This protocol should be repeated for each catalyst, ensuring that all other reaction parameters are kept constant to allow for a fair and accurate comparison.

Visualizing the Process

To better understand the underlying mechanisms and experimental workflow, the following diagrams are provided.

Figure 1: Generalized mechanism of phase transfer catalysis (Starks' extraction mechanism).

Figure 2: Experimental workflow for the comparative study of phase transfer catalysts.

Conclusion: The Promise of Spirocyclic Catalysts

This guide has provided a comprehensive comparison of 6-Azaspiro[5.5]undecan-6-ium bromide with the conventional phase transfer catalysts TBAB and TEBA. While TBAB and TEBA remain highly effective and widely used catalysts, the unique structural features of spirocyclic quaternary ammonium salts like 6-Azaspiro[5.5]undecan-6-ium bromide offer the potential for enhanced catalytic activity. The rigid spirocyclic framework is hypothesized to promote the formation of a more reactive, "naked" anion in the organic phase, leading to faster reaction rates and higher yields. The provided experimental protocol for the Williamson ether synthesis offers a robust framework for researchers to empirically validate these performance differences. As the demand for more efficient and selective synthetic methodologies continues to grow, the exploration of novel catalyst architectures, such as spirocyclic quaternary ammonium salts, will undoubtedly play a pivotal role in advancing the field of organic synthesis.

References

• Starks, C. M. Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. J. Am. Chem. Soc.1971, 93 (1), 195–199.

• Tetrabutylammonium bromide - Wikipedia. [Link]

• Banerjee, B.; et al. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles. Molecules2020, 25(24), 5918.

• Tri Ethyl Benzyl Ammonium Chloride (TEBAC) - Universal Chemical Industries. [Link]

• Comparative Study of Catalytic Potential of TBAB, BTEAC, and CTAB in One-Pot Synthesis of 1,4-Dihydropyridines under Aqueous Medium. | Request PDF. [Link]

• Williamson Ether Synthesis - Utah Tech University. [Link]

• Williamson Ether Synthesis. [Link]

• Banik, B. K.; et al. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles. OUCI2020.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press2023.

• Phase Transfer Catalysis | Dalal Institute. [Link]

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• Mechanism of Phase-Transfer Catalysis & Relevance to PTC Process Development. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents - ResearchGate. [Link]

• Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products - ijirset. [Link]

• A Multioutcome Experiment for the Williamson Ether Synthesis - ResearchGate. [Link]

• Semi-Microscale Williamson Ether Synthesis and Simultaneous Isolation of an Expectorant from Cough Tablets - ResearchGate. [Link]

• State Of The Art Of Supported Phase Transfer‐Catalysts Onium Salt‐Based - ResearchGate. [Link]

• HOT: new N-spiro quaternary ammonium salt phase-transfer catalysts from tartaric acid. Organic & Biomolecular Chemistry Blog2011.

• 6-Azoniaspiro(5.5)undecane, bromide (1:1) | C10H20BrN - PubChem. [Link]

• Modeling of Chromatographic Lipophilicity Indices of Quaternary Ammonium and Nitrone Derivatives and Their Thiazolic Salts Using Molecular Descriptors - ResearchGate. [Link]

• Spirocyclic quaternary ammonium cations for alkaline anion exchange membrane applications: an experimental and theoretical study - RSC Publishing. [Link]

• Cooperative catalytic Prins cyclization for the construction of azaspiro[5.5]undec-2-ene frameworks | Request PDF - ResearchGate. [Link]

• N>-Spirocyclic quaternary ammonium ionene membranes prepared by polyhydroxylakylation - Lund University Research Portal. [Link]

• Synthesis of 6-Azaspiro[4.3]alkanes: Innovative Scaffolds for Drug Discovery | Request PDF. [Link]

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A Comparative Performance Analysis of Anion Exchange Membranes: The Rise of 6-Azaspiro[5.5]undecan-6-ium Cations

In the pursuit of high-performance and durable anion exchange membranes (AEMs) for electrochemical applications such as fuel cells and electrolyzers, the choice of the cationic functional group is paramount. This guide provides an in-depth technical comparison of AEMs functionalized with 6-Azaspiro[5.5]undecan-6-ium (ASU) bromide against other commonly employed cations. We will delve into the experimental data that underscores the performance advantages of the spirocyclic ASU cation, focusing on key metrics including alkaline stability, ionic conductivity, and physical properties. This analysis is designed to equip researchers, scientists, and drug development professionals with the critical insights needed to select and design next-generation AEMs.

The Critical Role of the Cation in AEM Performance

Anion exchange membranes are polymeric materials containing positively charged functional groups that facilitate the transport of anions, typically hydroxide ions (OH⁻). The stability and efficiency of these membranes are intrinsically linked to the chemical nature of the tethered cations. Traditional quaternary ammonium cations, such as benzyltrimethylammonium (BTMA), have been widely studied but often exhibit limited stability in the highly alkaline environments present during fuel cell operation, leading to membrane degradation and a decline in performance[1][2]. This has spurred the investigation of more robust cationic moieties, with a significant focus on N-spirocyclic structures like 6-Azaspiro[5.5]undecan-6-ium.

The unique spirocyclic structure of ASU, featuring two fused six-membered rings sharing a central nitrogen atom, imparts exceptional chemical stability.[3] This is attributed to the steric hindrance around the nitrogen and the lack of β-hydrogens in accessible positions for Hofmann elimination, a primary degradation pathway for many quaternary ammonium cations.[1][4]

Comparative Performance Evaluation

This section presents a comparative analysis of AEMs functionalized with 6-Azaspiro[5.5]undecan-6-ium (ASU) versus other common cations. The data is synthesized from multiple studies to provide a comprehensive overview.

Alkaline Stability: The Key Differentiator

The primary advantage of ASU-functionalized AEMs lies in their outstanding alkaline stability. Experimental studies consistently demonstrate that the ASU cation exhibits significantly higher resistance to degradation in harsh alkaline conditions compared to other cationic groups.

One study incorporated ASU and another N-spirocyclic ammonium group, 3,6-diazaspiro[5.5]undecan-6-ium (DSU), into an acrylonitrile-styrene copolymer (SAN) backbone. The resulting SAN-ASU-OH membrane retained an impressive 95.0% of its initial hydroxide conductivity after being immersed in a 1 M NaOH solution at 80°C for 720 hours.[5] ¹H NMR analysis confirmed that β-elimination, a common degradation mechanism, was almost non-existent in the SAN-ASU-OH membranes.[5]

In another comparative study, the half-life of various quaternary ammonium cations was determined at 80°C in 3 M NaOD. The 3-benzyl-3,6-diazaspiro[5.5]undecane-6-ium (a derivative of ASU) cation demonstrated a remarkable half-life of 2,595 hours, significantly longer than many non-spirocyclic counterparts.[6] For instance, the commonly used benzyltrimethylammonium (BTMA) cation has been shown to degrade by approximately 90% under similar conditions over 30 days.[2]

Cation Type	Backbone	Test Conditions	Initial Conductivity (mS/cm)	Conductivity Retention (%)	Half-Life (h)	Reference
6-Azaspiro[5.5]undecan-6-ium (ASU)	Acrylonitrile-Styrene Copolymer (SAN)	1 M NaOH, 80°C, 720 h	67.7	95.0	-	[5]
3-benzyl-3,6-diazaspiro[5.5]undecan-6-ium	Model Compound	3 M NaOD, 80°C	-	-	2,595	[6]
N,N-dimethylpiperidinium (DMP)	Poly(fluorene alkylene)	1 M NaOH, 80°C, 30 days	>80	>96	-	[4]
Benzyltrimethylammonium (BTMA)	Model Compound	1 M KOH/CD₃OH, 80°C, 30 d	-	~10	-	[2]

Ionic Conductivity: Balancing Stability and Performance

High ionic conductivity is crucial for efficient ion transport and overall device performance. While exceptional stability is a hallmark of ASU-based AEMs, their conductivity is also competitive. The design of the polymer backbone and the ion exchange capacity (IEC) play significant roles in determining the final conductivity.

For instance, the SAN-ASU-OH membrane mentioned earlier exhibited a hydroxide conductivity of 67.7 mS/cm at 80°C.[5] Another study on poly(fluorene alkylene) based AEMs with pendant ASU cations also reported good conductivity values.[4] It is important to note that a direct comparison of conductivity across different studies can be challenging due to variations in polymer backbones, IEC, and measurement conditions. However, the data indicates that ASU-functionalized membranes can achieve high conductivity without compromising their superior stability.

Heterocyclic cations, in general, tend to show excellent chemical stability, though sometimes at the expense of impressive ion conduction.[7] In contrast, aromatic cations like those based on imidazolium can offer superior ionic conductivity but often suffer from poor stability.[7] The spirocyclic ASU cation strikes a favorable balance between these two critical properties.

Physical and Mechanical Properties

AEMs must possess robust mechanical properties and controlled water uptake to function effectively in an electrochemical cell. The bulky and rigid structure of the ASU cation can influence the physical properties of the resulting membrane.

The SAN-ASU-OH membrane demonstrated a reasonable tensile strength of 8.51 MPa.[5] Importantly, it also exhibited a well-controlled swelling ratio (SR) of only 18.42% at 80°C, despite a relatively high water uptake (WU) of 81.65%.[5] This indicates that the incorporation of ASU can help to mitigate excessive swelling, which is a common challenge in AEMs with high IEC. A lower swelling ratio is desirable for maintaining the dimensional stability of the membrane during operation.

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section details the typical experimental methodologies employed in the evaluation of AEM performance.

dot

1. Ion Exchange Capacity (IEC) Measurement:

• Principle: To quantify the number of cationic functional groups per unit weight of the polymer.

• Protocol:

  • A dried membrane sample of known weight is immersed in a 1 M HCl solution for 24 hours to convert the functional groups to the Cl⁻ form.

  • The membrane is then thoroughly rinsed with deionized water to remove excess HCl.

  • The Cl⁻ ions are exchanged by immersing the membrane in a 0.5 M Na₂SO₄ solution for 24 hours.

  • The concentration of the displaced Cl⁻ ions in the Na₂SO₄ solution is determined by titration with a standardized AgNO₃ solution using K₂CrO₄ as an indicator.

  • The IEC (in mmol/g) is calculated based on the amount of AgNO₃ consumed.

2. Water Uptake (WU) and Swelling Ratio (SR):

• Principle: To assess the membrane's hydration level and dimensional stability in water.

• Protocol:

  • A membrane sample is dried in a vacuum oven at 60°C until a constant weight (W_dry) is achieved. The dimensions (length and width or diameter) are also recorded.

  • The dried membrane is immersed in deionized water at a specified temperature (e.g., 25°C or 80°C) for 24 hours.

  • The hydrated membrane is removed, and excess surface water is carefully wiped off before its weight (W_wet) and dimensions are measured.

  • WU is calculated as: WU (%) = [(W_wet - W_dry) / W_dry] x 100.

  • SR is calculated based on the change in area or volume.

3. Ionic Conductivity Measurement:

• Principle: To determine the ease with which hydroxide ions are transported through the membrane.

• Protocol:

  • The membrane is converted to the OH⁻ form by immersion in a 1 M KOH or NaOH solution for 24 hours.

  • The membrane is then rinsed with deionized water and placed in a four-probe conductivity cell.

  • The cell is immersed in deionized water at a controlled temperature.

  • The through-plane ionic resistance (R) of the membrane is measured using electrochemical impedance spectroscopy (EIS).

  • The ionic conductivity (σ) is calculated using the formula: σ = L / (R x A), where L is the thickness of the membrane and A is the cross-sectional area.[8]

4. Alkaline Stability Testing:

• Principle: To evaluate the chemical stability of the AEM in a highly alkaline environment at elevated temperatures.

• Protocol:

  • The initial ionic conductivity of the OH⁻ form of the membrane is measured.

  • The membrane is immersed in a 1 M or higher concentration of NaOH or KOH solution at a specified temperature (e.g., 80°C) for an extended period (e.g., hundreds of hours).

  • At regular intervals, the membrane is removed, rinsed with deionized water, and its ionic conductivity is remeasured.

  • The retention of ionic conductivity over time is used as a measure of alkaline stability.

  • Alternatively, ¹H NMR spectroscopy can be used to monitor the chemical structure of the cation before and after the alkaline treatment to identify any degradation products.[5]

The Chemical Rationale Behind ASU's Stability

The enhanced stability of the 6-Azaspiro[5.5]undecan-6-ium cation can be attributed to its unique molecular architecture.

dot

The spirocyclic nature of ASU locks the conformation of the two six-membered rings around the central nitrogen atom. This steric hindrance makes it difficult for the hydroxide ion to access the β-hydrogens, which are necessary for the Hofmann elimination reaction to proceed. In contrast, open-chain quaternary ammonium cations like BTMA have more conformational flexibility, making their β-hydrogens more susceptible to attack. While other cyclic cations like piperidinium also show improved stability over acyclic ones, the spirocyclic design of ASU provides an even higher level of protection against degradation.

Conclusion and Future Outlook

For researchers and developers in the field, the key takeaways are:

• Prioritize Stability: When designing AEMs for long-term applications in alkaline environments, spirocyclic cations like ASU should be strongly considered.

• Holistic Design: The performance of an AEM is a result of the interplay between the cation, the polymer backbone, and the membrane morphology. A holistic design approach is necessary to optimize all key performance metrics.

• Further Innovation: While ASU represents a significant advancement, the exploration of other novel spirocyclic and polycyclic cation structures continues to be a promising avenue for future research.

The adoption of advanced cations like 6-Azaspiro[5.5]undecan-6-ium will be instrumental in advancing the commercial viability of AEM-based technologies, paving the way for more efficient and cost-effective energy conversion and storage solutions.

References

• Study of Anion Exchange Membrane Properties Incorporating N-spirocyclic Quaternary Ammonium Cations and Aqueous Organic Redox Flow Battery Performance. (2021-05-18).
• Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers.
• Conductivity and Stability Properties of Anion Exchange Membranes: Cation Effect and Backbone Effect. (2021-11-19). PubMed.
• Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. (2025-06-19).
• Anion Exchange Membranes of Alkaline Resistance Based on Acrylonitrile-Styrene Copolymer with N-Spirocyclic Ammonium.
• Anion Exchange Membranes (AEMs) with Perfluorinated and Polysulfone Backbones with Different Cation Chemistries. (2025-08-06).
• Buy 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4. Smolecule.
• (PDF) Poly(fluorene alkylene) Anion Exchange Membranes with Pendant Spirocyclic and Bis-Spirocyclic Quaternary Ammonium Cations. (2021-12-03).
• Anion-exchange membranes derived from main group and metal-based cations. (2025-08-06).

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A Comparative Analysis of the Antimicrobial Efficacy of 6-Azaspiro[5.5]undecan-6-ium Bromide

In the relentless pursuit of novel antimicrobial agents to combat the growing threat of multidrug-resistant pathogens, the exploration of unique chemical scaffolds is paramount. This guide provides a comprehensive validation framework for a novel quaternary ammonium compound (QAC), 6-Azaspiro[5.5]undecan-6-ium bromide. We will objectively compare its antimicrobial performance against established alternatives, providing a logical, data-driven assessment for researchers, scientists, and drug development professionals.

The core of this analysis rests on the principle that the efficacy of a new antimicrobial agent is not merely about its ability to kill microbes, but also its selectivity and safety. Therefore, our validation encompasses a tripartite assessment of antimicrobial potency, bactericidal kinetics, and eukaryotic cytotoxicity.

The Chemical Landscape: Quaternary Ammonium Compounds

Quaternary ammonium compounds are a class of cationic surfactants widely used as disinfectants and antiseptics.[1][2] Their mechanism of action primarily involves the disruption of microbial cell membranes.[3] The positively charged nitrogen atom in the QAC structure interacts with the negatively charged phospholipids in the bacterial cell membrane, leading to increased permeability, leakage of cellular contents, and ultimately, cell death.[3] The unique spirocyclic structure of 6-Azaspiro[5.5]undecan-6-ium bromide presents a novel variation on this theme, potentially influencing its interaction with microbial membranes and its overall efficacy.

Comparative Benchmarking: Experimental Design

To rigorously evaluate the antimicrobial potential of 6-Azaspiro[5.5]undecan-6-ium bromide, a head-to-head comparison with two widely used QACs, Benzalkonium Chloride and Chlorhexidine, was designed. The evaluation was conducted against a panel of clinically relevant microorganisms, including Gram-positive bacteria (Staphylococcus aureus), Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa), and a yeast (Candida albicans).

Antimicrobial Susceptibility Testing

The cornerstone of antimicrobial validation is the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death.[4] We employed the broth microdilution method, a standardized technique for determining MIC values.[5][6]

Table 1: Minimum Inhibitory Concentration (MIC) of 6-Azaspiro[5.5]undecan-6-ium Bromide and Comparator Agents

Microorganism	6-Azaspiro[5.5]undecan-6-ium Bromide (µg/mL)	Benzalkonium Chloride (µg/mL)	Chlorhexidine (µg/mL)
Staphylococcus aureus (ATCC 29213)	8	4	2
Escherichia coli (ATCC 25922)	16	16	8
Pseudomonas aeruginosa (ATCC 27853)	32	64	32
Candida albicans (ATCC 90028)	16	8	4

Table 2: Minimum Bactericidal Concentration (MBC) of 6-Azaspiro[5.5]undecan-6-ium Bromide and Comparator Agents

Microorganism	6-Azaspiro[5.5]undecan-6-ium Bromide (µg/mL)	Benzalkonium Chloride (µg/mL)	Chlorhexidine (µg/mL)
Staphylococcus aureus (ATCC 29213)	16	8	4
Escherichia coli (ATCC 25922)	32	32	16
Pseudomonas aeruginosa (ATCC 27853)	64	128	64
Candida albicans (ATCC 90028)	32	16	8

Note: The data presented in these tables are hypothetical and for illustrative purposes to guide researchers in their comparative analysis.

Time-Kill Kinetic Assay

To understand the dynamics of microbial killing, a time-kill assay was performed. This assay measures the rate at which an antimicrobial agent kills a microbial population over time. A bactericidal effect is generally defined as a ≥3-log10 reduction in the colony-forming units (CFU)/mL.

Table 3: Time-Kill Kinetics of 6-Azaspiro[5.5]undecan-6-ium Bromide (at 4x MIC) against S. aureus

Time (hours)	Log10 CFU/mL Reduction
0	0
2	1.5
4	3.2
6	4.5
24	>5.0

Note: The data presented in this table is hypothetical and for illustrative purposes.

Cytotoxicity Assessment

A critical aspect of drug development is ensuring that the antimicrobial compound is not unduly harmful to host cells.[7][8] The cytotoxicity of 6-Azaspiro[5.5]undecan-6-ium bromide was evaluated using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay on a human keratinocyte cell line (HaCaT).[9] The IC50 value, the concentration of the compound that inhibits 50% of cell growth, was determined.

Table 4: Cytotoxicity (IC50) of 6-Azaspiro[5.5]undecan-6-ium Bromide and Comparator Agents on HaCaT cells

Compound	IC50 (µg/mL)
6-Azaspiro[5.5]undecan-6-ium Bromide	128
Benzalkonium Chloride	32
Chlorhexidine	64

Note: The data presented in this table is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Broth Microdilution for MIC and MBC Determination

• Preparation of Antimicrobial Solutions: Prepare stock solutions of 6-Azaspiro[5.5]undecan-6-ium bromide, Benzalkonium Chloride, and Chlorhexidine in an appropriate solvent.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of each antimicrobial agent in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for yeast).

• Inoculum Preparation: Prepare a standardized microbial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

• MBC Determination: Aliquots from wells showing no visible growth are subcultured onto agar plates. The MBC is the lowest concentration that shows no growth on the subculture plates after incubation.

Protocol 2: Time-Kill Kinetic Assay

• Inoculum Preparation: Prepare a logarithmic phase culture of the test microorganism in a suitable broth.

• Exposure: Add the antimicrobial agent at a predetermined concentration (e.g., 4x MIC) to the microbial culture. A growth control with no antimicrobial is also included.

• Sampling: At specified time intervals (e.g., 0, 2, 4, 6, 24 hours), withdraw aliquots from the test and control cultures.

• Viable Cell Count: Perform serial dilutions of the aliquots and plate them on appropriate agar medium to determine the number of viable cells (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time to visualize the killing kinetics.

Protocol 3: MTT Cytotoxicity Assay

• Cell Seeding: Seed human keratinocyte (HaCaT) cells into a 96-well plate and allow them to adhere overnight.

• Compound Exposure: Expose the cells to various concentrations of the test compounds for a specified duration (e.g., 24 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by viable cells.

• Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Calculate the IC50 value from the dose-response curve.

Visualizing the Workflow

Caption: A flowchart illustrating the key experimental workflows for antimicrobial validation.

Synthesis and Interpretation

The hypothetical data suggests that 6-Azaspiro[5.5]undecan-6-ium bromide exhibits broad-spectrum antimicrobial activity, albeit with slightly lower potency against S. aureus and C. albicans compared to the established agents, Benzalkonium Chloride and Chlorhexidine. Notably, its efficacy against the often-recalcitrant P. aeruginosa is comparable to Chlorhexidine and superior to Benzalkonium Chloride in this model.

The time-kill kinetics indicate that 6-Azaspiro[5.5]undecan-6-ium bromide is bactericidal against S. aureus, achieving a significant reduction in viable cell count within a few hours. This rapid action is a desirable characteristic for an antimicrobial agent.

Perhaps the most compelling finding from this hypothetical analysis is the cytotoxicity profile. With a higher IC50 value compared to the comparator compounds, 6-Azaspiro[5.5]undecan-6-ium bromide demonstrates a potentially wider therapeutic window. This suggests a greater selectivity for microbial cells over mammalian cells, a crucial factor for in vivo applications.

Conclusion

This guide has outlined a robust framework for the validation of a novel antimicrobial agent, 6-Azaspiro[5.5]undecan-6-ium bromide. Through a systematic comparison of its antimicrobial activity, bactericidal kinetics, and cytotoxicity against established alternatives, a comprehensive picture of its potential emerges. While the presented data is illustrative, it highlights the importance of a multi-faceted approach to antimicrobial drug discovery. The favorable hypothetical safety profile of 6-Azaspiro[5.5]undecan-6-ium bromide underscores the potential of exploring novel chemical scaffolds, such as spiro-quaternary ammonium compounds, in the quest for safer and more effective treatments for infectious diseases. Further in-depth studies, including mechanism of action elucidation and in vivo efficacy models, are warranted to fully characterize this promising new compound.

References

• Kretschmer, D., Gekeler, C., & Wolz, C. (2016). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. In Drug Discovery and Evaluation: Methods in Clinical Pharmacology (pp. 1-13). Springer, Cham. [Link]

• Kwiecińska-Piróg, J., Skowron, K., Bogiel, T., & Gospodarek, E. (2017). Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3',4'-dihydro-1'H-spiro[isoindoline-2,2'-isoquinoline] skeleton. Drug Design, Development and Therapy, 11, 2015. [Link]

• Gerba, C. P. (2015). Quaternary ammonium biocides: efficacy in application. Applied and Environmental Microbiology, 81(2), 464-469. [Link]

• American Cleaning Institute. (n.d.). Quaternary Ammonium Compounds: FAQ on Common Disinfectant Ingredients. ACI. [Link]

• OIE. (2012). Laboratory methodologies for bacterial antimicrobial susceptibility testing. OIE Terrestrial Manual. [Link]

• Al-Adham, I. S. I., & Collier, P. J. (2020). Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatment plant performance. Environmental Science: Water Research & Technology, 6(12), 3245-3263. [Link]

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A Comparative Guide to Spirocyclic Quaternary Ammonium Compounds in Asymmetric Catalysis

For researchers, scientists, and professionals in drug development, the quest for efficient and highly selective catalysts is perpetual. In the realm of asymmetric synthesis, where the spatial arrangement of atoms is paramount, chiral phase-transfer catalysts have emerged as a powerful tool. Among these, spirocyclic quaternary ammonium compounds have garnered significant attention for their rigid structures and well-defined chiral environments, which often translate into exceptional levels of stereocontrol.

This guide provides an in-depth comparison of the performance of various spirocyclic quaternary ammonium catalysts in key organic transformations. We will delve into the causality behind experimental choices, present supporting data from benchmark studies, and provide detailed protocols to enable the practical application of these powerful catalytic systems.

The Architectural Advantage of Spirocyclic Scaffolds

The defining feature of spirocyclic quaternary ammonium catalysts is the central spiroatom, which locks the molecule into a rigid conformation. This rigidity is crucial for effective chirality transfer during the catalytic cycle. Unlike more flexible acyclic quaternary ammonium salts, the fixed spatial orientation of the substituents on the spirocyclic backbone creates a well-defined chiral pocket. This pocket selectively binds one enantiomer of the prochiral substrate, leading to high enantioselectivity in the product.

The design of these catalysts often incorporates C2-symmetry, which minimizes the number of possible transition states and further enhances stereochemical control. Prominent examples, such as those derived from 1,1'-bi-2-naphthol (BINOL), (4R,5R)-2,2-dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanol (TADDOL), and 1,1'-spirobiindane, showcase the versatility of these scaffolds in asymmetric phase-transfer catalysis.[1][2][3]

Performance Benchmarks in Asymmetric Alkylation

One of the most well-established applications of spirocyclic quaternary ammonium catalysts is the asymmetric alkylation of glycine Schiff bases, a cornerstone for the synthesis of non-natural α-amino acids. The performance of these catalysts is typically evaluated based on chemical yield and enantiomeric excess (ee).

Below is a comparative summary of the performance of different families of spirocyclic quaternary ammonium catalysts in the benzylation of N-(diphenylmethylene)glycine tert-butyl ester.

Catalyst Family	Key Structural Feature	Yield (%)	ee (%)	Reference
Binaphthyl-based	C2-symmetric spirocyclic core derived from BINOL	85-95	90-98	[1]
TADDOL-derived	N-spiro quaternary ammonium salts from TADDOLs	80-90	up to 93	[2][4]
Spirobiindane-based	Rigid and stable tetramethyl-1,1'-spirobiindane scaffold	up to 92	up to 98	[3]
Proline-derived	Chiral spirocyclo-quaternary ammonium salts from L-proline	75-88	85-95	[5]

Analysis of Performance:

The data clearly indicates that spirocyclic quaternary ammonium catalysts consistently deliver high yields and excellent enantioselectivities in this benchmark reaction. The choice of the specific catalyst backbone and its substituents can be tailored to optimize the outcome for different substrates. For instance, the steric and electronic properties of the aromatic substituents on the binaphthyl moiety have a dramatic effect on the catalyst's performance.[1] The rigidity of the spirobiindane scaffold is also a key factor in achieving high levels of stereocontrol.[3]

Broadening the Scope: Michael Additions and Cycloadditions

The utility of spirocyclic quaternary ammonium catalysts extends beyond alkylation reactions. They have proven to be highly effective in promoting asymmetric Michael additions and various cycloaddition reactions, leading to the formation of complex chiral molecules.

Performance in Michael Additions:

In the asymmetric Michael addition of various nucleophiles to α,β-unsaturated compounds, spirocyclic phase-transfer catalysts have demonstrated remarkable efficacy. For example, in the addition of 2-nitropropane to chalcone, a binaphthyl-derived N-spiro quaternary ammonium salt can achieve up to 94% yield and 91% ee.

Application in Spirocyclic Synthesis:

The catalytic enantioselective construction of spirocyclic compounds is a significant area of research, as these motifs are prevalent in natural products with interesting biological activities.[6] Spirocyclic quaternary ammonium catalysts have been instrumental in the development of novel methods for synthesizing enantioenriched spirocycles. For instance, they have been successfully employed in the intramolecular spirocyclization of 3-[2-(chloromethyl)aryl]-γ-lactams, affording spirocyclic azetidine oxindoles with high enantioselectivity.[7]

Experimental Protocol: Asymmetric Alkylation of a Glycine Schiff Base

This section provides a detailed, step-by-step methodology for a representative asymmetric alkylation reaction using a C2-symmetric chiral spirocyclic phase-transfer catalyst derived from a spirobiindane scaffold.

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• Benzyl bromide

• C2-symmetric chiral spirocyclic phase-transfer catalyst (2 mol%)

• Toluene

• 50% Aqueous potassium hydroxide (KOH) solution

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware and stirring equipment

• Thin-layer chromatography (TLC) apparatus

• Silica gel for column chromatography

Procedure:

• To a stirred solution of N-(diphenylmethylene)glycine tert-butyl ester (1.0 equiv) in toluene (5 mL) at 0 °C, add the C2-symmetric chiral spirocyclic phase-transfer catalyst (0.02 equiv).

• Add 50% aqueous KOH solution (2 mL) to the reaction mixture.

• Add benzyl bromide (1.2 equiv) dropwise to the biphasic mixture.

• Continue stirring the reaction at 0 °C and monitor its progress by TLC.

• Upon completion of the reaction, add water (10 mL) and extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous Na2SO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired α-alkylated amino acid ester.

• Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC).

Causality Behind Experimental Choices:

• Biphasic System: The use of a biphasic system (toluene and aqueous KOH) is characteristic of phase-transfer catalysis. The catalyst facilitates the transfer of the hydroxide ion from the aqueous phase to the organic phase to deprotonate the glycine Schiff base, forming the nucleophilic enolate.

• Low Temperature: Performing the reaction at 0 °C helps to enhance the enantioselectivity by favoring the transition state leading to the desired enantiomer.

• Catalyst Loading: A low catalyst loading (2 mol%) is often sufficient due to the high catalytic activity of these spirocyclic systems.

Mechanistic Insights: The Catalytic Cycle

The catalytic cycle of a phase-transfer-catalyzed asymmetric alkylation using a spirocyclic quaternary ammonium catalyst can be visualized as follows:

Caption: Catalytic cycle for asymmetric phase-transfer alkylation.

Workflow for Catalyst Selection and Optimization:

Caption: Workflow for catalyst selection and optimization.

Conclusion and Future Outlook

Spirocyclic quaternary ammonium compounds represent a privileged class of catalysts for asymmetric phase-transfer catalysis. Their rigid, C2-symmetric structures provide a superior platform for achieving high levels of enantioselectivity in a variety of important organic transformations. The benchmark data and experimental protocol presented in this guide underscore their practical utility for researchers in both academic and industrial settings.

Future developments in this field will likely focus on the design of new spirocyclic scaffolds with even more tunable steric and electronic properties, further expanding the scope of their applications. The development of recyclable and immobilized versions of these catalysts will also be a key area of research, addressing the growing demand for more sustainable catalytic processes.

References

• Maruoka, K., & Ooi, T. (2003). Design of N-Spiro C2-Symmetric Chiral Quaternary Ammonium Bromides as Novel Chiral Phase-Transfer Catalysts: Synthesis and Application to Practical Asymmetric Synthesis of α-Amino Acids. Journal of the American Chemical Society, 125(23), 6948-6949. [Link]

• Waser, M., Gratzer, K., Herchl, R., & Müller, N. (2012). Design, synthesis, and application of tartaric acid derived N-spiro quaternary ammonium salts as chiral phase-transfer catalysts. Organic & Biomolecular Chemistry, 10(2), 251-254. [Link]

• Xu, P. W., Yu, J. S., Chen, C., & Cao, Z. Y. (2019). Catalytic Enantioselective Construction of Spiro Quaternary Carbon Stereocenters. ACS Catalysis, 9(3), 1820-1855. [Link]

• Waser, M., Gratzer, K., Herchl, R., & Müller, N. (2011). HOT: new N-spiro quaternary ammonium salt phase-transfer catalysts from tartaric acid. Organic & Biomolecular Chemistry Blog. [Link]

• Waser, M., Gratzer, K., Herchl, R., & Müller, N. (2012). Design, synthesis, and application of tartaric acid derived N-spiro quaternary ammonium salts as chiral phase-transfer catalysts. PubMed. [Link]

• Bull, J. A., et al. (2024). Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles. Organic Letters. [Link]

• (2025). Synthesis of chiral spirocyclo-quaternary ammonium salts from L-proline and their application as phase-transfer catalysts in asymmetric alkylation. ResearchGate. [Link]

• Li, J., et al. (2021). Development of C2-Symmetric Chiral Spirocyclic Phase-Transfer Catalysts: Synthesis and Application to Asymmetric Alkylation of Glycinate Schiff Base. Organic Letters, 23(8), 2890-2894. [Link]

• Li, S., Zhou, H., & List, B. (2023). Synthesis and Resolution of an Axially Chiral Spirocyclic Quaternary Ammonium Ion-Based Phase-Transfer Catalyst. Asian Journal of Organic Chemistry, 12(7), e202300241. [Link]

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A Comparative Guide: 6-Azaspiro[5.5]undecan-6-ium Bromide vs. Tetrabutylammonium Bromide in Phase-Transfer Catalysis

In the landscape of modern organic synthesis, Phase-Transfer Catalysis (PTC) stands as an indispensable technique, enabling reactions between reagents isolated in immiscible phases.[1][2] This methodology circumvents the need for expensive, anhydrous, or specialized solvent systems, leading to greener, more efficient, and economically viable processes.[1][3] The heart of this technique is the catalyst itself, typically a quaternary ammonium salt, which acts as a shuttle for reactive anions between an aqueous and an organic phase.

For decades, Tetrabutylammonium Bromide (TBAB) has been the workhorse of PTC, a reliable and cost-effective choice for a vast array of applications.[4][5][6] However, the push for greater efficiency, stability, and selectivity has driven the exploration of novel catalyst architectures. Among these, 6-Azaspiro[5.5]undecan-6-ium bromide (herein referred to as ASUB) emerges as a compelling alternative. Its rigid, spirocyclic structure presents a fascinating contrast to the flexible, acyclic nature of TBAB, suggesting potential advantages in catalytic performance and stability.

This guide provides an in-depth comparison of these two catalysts, grounded in their physicochemical properties and mechanistic roles. We will explore the established utility of TBAB and delve into the structural benefits of ASUB, offering field-proven insights for researchers selecting a PTC for demanding synthetic applications.

Section 1: The Catalysts - A Physicochemical Overview

A phase-transfer catalyst's efficacy is intimately linked to its structure. The size and nature of the organic groups surrounding the cationic nitrogen center dictate its lipophilicity, which in turn governs its ability to partition into the organic phase and shuttle the reactive anion.

Tetrabutylammonium Bromide (TBAB): The Industry Standard

Tetrabutylammonium Bromide (TBAB) is a symmetric quaternary ammonium salt where the nitrogen atom is bonded to four butyl chains.[4] This structure imparts a balanced lipophilicity, allowing the [TBA]⁺ cation to be soluble in both polar organic solvents and, to a lesser extent, the aqueous phase.[7]

Key Characteristics of TBAB:

• Versatility: TBAB has demonstrated efficacy in a wide range of reactions, including alkylations, oxidations, reductions, and esterifications.[5][6][8]

• Economic Viability: It is inexpensive, readily available, and can often be recycled, making it a cost-effective option for both laboratory and industrial-scale synthesis.[4]

• Ease of Use: As a stable, white solid with a melting point just over 100 °C, it is operationally simple to handle.[4][7] Its behavior as an ionic liquid in its molten state offers further opportunities for solvent-free reaction conditions.[7]

• Environmental Profile: TBAB is considered an environmentally benign catalyst due to its low volatility and non-corrosive nature.[4][7]

6-Azaspiro[5.5]undecan-6-ium Bromide (ASUB): The Spirocyclic Challenger

ASUB belongs to a class of N-spirocyclic quaternary ammonium salts. Its defining feature is the central nitrogen atom, which serves as the spiro-center for two fused rings (in this case, two six-membered rings). This creates a rigid, sterically defined architecture.

Key Characteristics of ASUB:

• Structural Rigidity: Unlike the flexible butyl chains of TBAB, the spirocyclic framework of ASUB is conformationally locked.[9][10][11] This rigidity can enhance the accessibility of the positive charge on the nitrogen, potentially leading to more efficient ion-pairing and transfer of the reactive anion.

• Enhanced Stability: Studies on analogous spirocyclic quaternary ammonium cations have shown they possess superior thermal and alkaline stability compared to their non-spirocyclic counterparts.[12][13][14][15] This is attributed to the ring strain and steric hindrance that protect the nitrogen center from degradation pathways like Hofmann elimination.

• Specialized Applications: Its unique structure has found use in asymmetric catalysis and in the synthesis of complex natural products.[16] It also serves as a highly stable cation in materials science applications like anion-exchange membranes (AEMs).[12][16]

Feature	Tetrabutylammonium Bromide (TBAB)	6-Azaspiro[5.5]undecan-6-ium Bromide (ASUB)
Structure	Acyclic, flexible butyl chains	Spirocyclic, rigid framework
IUPAC Name	N,N,N-Tributylbutan-1-aminium bromide	6-Azaspiro[5.5]undecan-6-ium bromide
Molar Mass	322.37 g/mol [4]	234.21 g/mol
Key Advantage	Cost-effective, versatile, widely documented[4][5]	High thermal & chemical stability, structural rigidity[12][13]
Primary Limitation	Lower thermal stability compared to spirocyclics	Higher cost, less extensive documentation in general PTC

Section 2: Head-to-Head Performance - A Mechanistic & Experimental Perspective

To objectively compare these catalysts, we will consider a classic PTC reaction: the Williamson ether synthesis.[17] This SN2 reaction, where an alkoxide displaces a halide, is a quintessential example of a reaction requiring the transfer of an anion (the alkoxide) from an aqueous or solid phase into an organic phase to react with an alkyl halide.[18][19]

The Catalytic Cycle: A Visual Explanation

The fundamental role of the PTC is to extract the nucleophilic anion (Nu⁻) from the aqueous phase into the organic phase where the substrate (R-X) resides. This is achieved through an ion-exchange process.

Caption: Figure 1. General mechanism of Phase-Transfer Catalysis.

The efficiency of this cycle depends on several factors where the catalyst's structure is paramount:

• Extraction Efficiency: The ability of the catalyst cation (Q⁺) to form a lipophilic, organic-soluble ion pair [Q⁺Nu⁻] with the reactive anion.

• Reactivity of the Ion Pair: The anion must be "naked" or loosely paired with the cation in the organic phase to be highly reactive.

• Catalyst Stability: The catalyst must survive the reaction conditions (temperature, pH) to facilitate multiple turnovers.

Experimental Protocol: Williamson Ether Synthesis

The following is a representative protocol for comparing PTC performance in the O-alkylation of 4-nitrophenol with 1-bromobutane.

Materials:

• 4-Nitrophenol

• 1-Bromobutane

• Potassium Hydroxide (KOH)

• Toluene

• Catalyst (TBAB or ASUB), 1 mol%

• Internal Standard (e.g., Dodecane)

Procedure:

• To a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-nitrophenol (10 mmol), toluene (20 mL), and an aqueous solution of KOH (20 mmol in 10 mL of water).

• Add the phase-transfer catalyst (0.1 mmol, 1 mol%).

• Add the internal standard (1 mmol).

• Heat the mixture to the desired reaction temperature (e.g., 80 °C) with vigorous stirring ( >500 rpm).

• Add 1-bromobutane (12 mmol) to the mixture to initiate the reaction.

• Monitor the reaction progress by withdrawing small aliquots from the organic layer at regular intervals and analyzing by Gas Chromatography (GC).

• Calculate the yield based on the disappearance of the 4-nitrophenol starting material relative to the internal standard.

Caption: Figure 2. Experimental workflow for PTC comparison.

Performance Comparison: Expected Outcomes

While direct comparative experimental data for these two specific catalysts in the literature is scarce, we can extrapolate expected performance based on their known properties.

Parameter	TBAB	ASUB (Expected)	Rationale
Reaction Rate at Moderate Temp (e.g., 80°C)	High	Very High	The rigid structure of ASUB may present a more exposed cationic center, leading to more efficient anion extraction from the aqueous phase and a faster reaction rate.
Performance at High Temp (e.g., >110°C)	Good, but potential for degradation	Excellent	Spirocyclic cations exhibit superior thermal stability.[12][13] TBAB can undergo Hofmann elimination at elevated temperatures, reducing catalyst lifetime, whereas ASUB is significantly more resistant to this pathway.
Catalyst Loading Requirement	Typically 1-5 mol%	Potentially <1 mol%	Higher catalytic activity could allow for lower catalyst loading to achieve the same conversion, improving process economics and reducing downstream purification challenges.
Selectivity in Complex Substrates	Good	Potentially Superior	The defined steric environment of ASUB could offer advantages in reactions where selectivity (e.g., O- vs. C-alkylation) is a concern, although this is highly substrate-dependent.
Cost-Effectiveness	Excellent	Moderate	The synthesis of ASUB is more complex than TBAB, leading to a higher initial cost. However, its potential for lower loading and enhanced recyclability due to stability could offset this in certain applications.

Section 3: Mechanistic Deep Dive - Why Structure Matters

The anticipated performance differences are not arbitrary; they are rooted in the fundamental chemistry of the catalyst structures.

• Charge Shielding and Ion Pair Reactivity: In TBAB, the four flexible butyl chains can fold around the nitrogen center. This can partially shield the positive charge and lead to a tighter, more intimate ion pair with the transported anion. In contrast, the rigid, spirocyclic framework of ASUB cannot "wrap around" the anion. This results in a more separated, "naked" anion in the organic phase. A less-encumbered anion is a more potent nucleophile, leading to a faster reaction rate.

• Thermal Stability and Catalyst Lifetime: The primary degradation pathway for quaternary ammonium salts at high temperatures is Hofmann elimination, which requires a specific geometric arrangement of a beta-hydrogen and the nitrogen center. The flexible chains of TBAB can readily adopt this conformation. The rigid ring structure of ASUB makes achieving the required transition state for elimination energetically unfavorable, granting it superior thermal stability.[13][14] This is critical for industrial processes that often run at elevated temperatures to maximize throughput.

Section 4: Practical Recommendations and Future Outlook

The choice between TBAB and ASUB is not a matter of one being universally "better," but of selecting the right tool for the specific chemical challenge.

Choose Tetrabutylammonium Bromide (TBAB) when:

• Cost is the primary driver.

• The reaction proceeds under mild to moderate temperature conditions (<100 °C).

• The synthesis is well-established and does not require exceptional performance metrics.

• You are performing a standard nucleophilic substitution, oxidation, or reduction on a simple substrate.[5][6]

Consider 6-Azaspiro[5.5]undecan-6-ium Bromide (ASUB) when:

• High thermal or alkaline stability is required for the reaction conditions.

• Maximizing reaction rate and minimizing reaction time are critical.

• Lower catalyst loading is desired to simplify product purification.

• The reaction involves sensitive substrates or requires high selectivity where a sterically defined catalyst might offer an advantage.

The development of structurally sophisticated PTCs like ASUB represents the future of the field. While TBAB will remain a valuable and widely used catalyst, the enhanced stability and activity offered by spirocyclic architectures provide a powerful option for overcoming the limitations of challenging chemical transformations, particularly in the pharmaceutical and fine chemical industries.

References

• Tetrabutylammonium bromide - Wikipedia. [URL: https://en.wikipedia.org/wiki/Tetrabutylammonium_bromide]
• Tetrabutylammonium Bromide-Activity & Application - ChemicalBook. [URL: https://www.chemicalbook.
• 6-Azaspiro[5.5]undecan-6-ium bromide | 6286-82-4 - Smolecule. [URL: https://www.smolecule.com/6-azaspiro-5-5-undecan-6-ium-bromide-cas-6286-82-4.html]
• Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - NIH National Library of Medicine. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7767399/]
• (PDF) Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - ResearchGate. [URL: https://www.researchgate.net/publication/347779344_Tetrabutylammonium_Bromide_TBAB_Catalyzed_Synthesis_of_Bioactive_Heterocycles]
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• Phase Transfer Catalysis | Dalal Institute. [URL: https://www.dalalinstitute.
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The Ascendancy of Spirocyclic Cations: A Comparative Performance Analysis of 6-Azaspiro[5.5]undecan-6-ium Bromide-Based Anion Exchange Membranes

For decades, the advancement of anion exchange membrane fuel cells (AEMFCs) has been intrinsically linked to the chemical stability of the anion exchange membrane (AEM) itself. The heart of the AEM, the cationic group, has been the focal point of extensive research to mitigate degradation in the highly alkaline environment of an operating fuel cell. This guide provides a detailed comparative analysis of AEMs based on the N-spirocyclic quaternary ammonium cation, 6-Azaspiro[5.5]undecan-6-ium (ASU), highlighting its performance against other contemporary AEM chemistries. We will delve into the experimental data that underscores the promise of ASU-based AEMs in achieving the trifecta of high ionic conductivity, robust chemical stability, and impressive fuel cell performance.

The Critical Role of the Cationic Group in AEM Performance

Anion exchange membranes are polymeric materials containing positively charged functional groups that facilitate the transport of anions, typically hydroxide ions (OH⁻), from the cathode to the anode in an AEMFC. The chemical nature of these cationic groups is paramount as they are susceptible to degradation via several mechanisms in the presence of hydroxide ions, including Hofmann elimination (β-elimination) and direct nucleophilic attack.[1] This degradation leads to a loss of ionic conductivity and a decline in fuel cell performance over time.

Historically, AEMs have been functionalized with various quaternary ammonium (QA) cations, such as benzyltrimethylammonium. However, these traditional QAs often exhibit limited alkaline stability, particularly at elevated temperatures, which are desirable for enhanced reaction kinetics and water management in the fuel cell. The quest for more robust cationic moieties has led to the exploration of various molecular architectures, with N-spirocyclic cations emerging as a particularly promising class of materials.[2]

6-Azaspiro[5.5]undecan-6-ium (ASU): A Structurally Fortified Cation

The 6-Azaspiro[5.5]undecan-6-ium cation is a spirocyclic compound featuring a central nitrogen atom shared by two six-membered rings.[3] This unique spirocyclic architecture offers inherent structural advantages that contribute to its exceptional stability. The rigid, fused-ring system sterically hinders the close approach of hydroxide ions to the vulnerable β-hydrogens, thereby suppressing the Hofmann elimination degradation pathway.[2]

Caption: Molecular structure of the 6-Azaspiro[5.5]undecan-6-ium (ASU) cation.

Comparative Performance Analysis of ASU-Based AEMs

The true measure of an AEM's utility lies in its performance across several key metrics. Here, we compare ASU-based AEMs with other prominent AEM chemistries based on experimental data from the literature.

Alkaline Stability

The long-term chemical stability in a highly alkaline environment is arguably the most critical parameter for an AEM. ASU-based AEMs have demonstrated remarkable resistance to degradation. For instance, an AEM synthesized from an acrylonitrile-styrene copolymer functionalized with ASU (SAN-ASU-OH) retained 95.0% of its initial ionic conductivity after being immersed in an alkaline solution at 80°C for 720 hours.[4] Similarly, an AEM based on a poly(styrene-b-(ethylene-co-butylene)-b-styrene) (SEBS) backbone with ASU and trimethylamine (TMA) cations (SEBS-p-ASU-TMA-40) exhibited only a 17% degradation in OH⁻ conductivity after 1000 hours of alkaline stability testing.[5]

Cationic Group	Polymer Backbone	Test Conditions	Duration (h)	Conductivity Retention (%)	Reference
ASU	Acrylonitrile-Styrene Copolymer	80°C	720	95.0	[4]
ASU-TMA	SEBS	2 M NaOH at 80°C	1000	83	[5]
Imidazolium	Poly(benzimidazole imide)	2 M NaOH at 80°C	264	>95	[6]
Quaternary Ammonium	Poly(benzimidazole imide)	2 M NaOH at 80°C	264	~72	[6]
Alkyltrimethylammonium	PPO	1 mol L⁻¹ NaOH at 80°C	720	73.1 - 89.9	[1]

Ionic Conductivity

High hydroxide ion conductivity is essential for achieving high power densities in AEMFCs. The ionic conductivity of AEMs is influenced by factors such as the ion exchange capacity (IEC), water uptake, and the morphology of the polymer. ASU-based AEMs have shown competitive ionic conductivities. The SAN-ASU-OH membrane reached a hydroxide conductivity of 67.7 mS cm⁻¹ at 80°C, while the SEBS-p-ASU-TMA-40 membrane exhibited an even higher conductivity of 96.6 mS cm⁻¹ at the same temperature.[4][5] These values are comparable to or exceed those of many other AEM systems.

Cationic Group	Polymer Backbone	Temperature (°C)	Hydroxide Conductivity (mS cm⁻¹)	Reference
ASU	Acrylonitrile-Styrene Copolymer	80	67.7	[4]
ASU-TMA	SEBS	80	96.6	[5]
Imidazolium	Poly(benzimidazole imide)	80	~60	[6]
Quaternary Ammonium	Poly(benzimidazole imide)	80	69	[6]
Alkyltrimethylammonium	PPO	80	73.9 - 96.1	[1]

Fuel Cell Performance

The ultimate validation of an AEM's performance is its performance in a single-cell AEMFC. An H₂/O₂ fuel cell assembled with the SEBS-p-ASU-TMA-40 membrane achieved a maximum power density of 286 mW cm⁻² at 80°C.[5] This demonstrates the potential of ASU-based AEMs to support high power densities, a crucial factor for practical applications.

Cationic Group	Polymer Backbone	Temperature (°C)	Peak Power Density (mW cm⁻²)	Reference
ASU-TMA	SEBS	80	286	[5]
Imidazolium	Poly(benzimidazole imide)	60	46	[6]
Poly(norbornene)	Tetrablock Copolymer	Not Specified	3200 (H₂/O₂)	[1]
PVA-PEG	Cross-linked	Not Specified	72	[1]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, it is crucial to adhere to standardized experimental protocols.

Alkaline Stability Testing

Caption: Generalized workflow for AEM alkaline stability testing.

• Sample Preparation: Cut the AEM into a defined size and convert it to the OH⁻ form by immersion in a 1 M KOH or NaOH solution for 24 hours, followed by rinsing with deionized water.

• Immersion: Place the AEM sample in a sealed vial containing a specified concentration of alkaline solution (e.g., 2 M NaOH).[5]

• Incubation: Maintain the vial at a constant elevated temperature (e.g., 80°C) for the duration of the test.[5] The alkaline solution should be refreshed periodically.[5]

• Conductivity Measurement: At predetermined time intervals, remove the AEM sample, rinse it with deionized water, and measure its through-plane ionic conductivity using a four-point probe electrochemical impedance spectroscopy (EIS) setup.

• Data Analysis: Plot the ionic conductivity as a function of time to determine the conductivity retention.

Ionic Conductivity Measurement

• Sample Hydration: Immerse the AEM sample in deionized water at a specific temperature (e.g., 80°C) for at least 30 minutes to ensure full hydration.

• Cell Assembly: Place the hydrated AEM in a four-point probe conductivity cell.

• EIS Measurement: Perform electrochemical impedance spectroscopy over a frequency range (e.g., 1 Hz to 1 MHz) to obtain the membrane resistance.

• Calculation: Calculate the hydroxide conductivity (σ) using the following equation: σ = L / (R × A) where L is the distance between the potential sensing electrodes, R is the membrane resistance, and A is the cross-sectional area of the membrane.

Single-Cell Fuel Cell Testing

Caption: Workflow for single-cell AEMFC performance evaluation.

• Membrane Electrode Assembly (MEA) Fabrication: Prepare catalyst inks by dispersing catalysts (e.g., Pt/C) in a solvent with an ionomer.[5] Apply the catalyst ink to gas diffusion electrodes. Place the AEM between the anode and cathode and hot-press to form the MEA.

• Cell Assembly: Install the MEA into a single-cell fuel cell test fixture with flow fields for gas distribution.

• Operating Conditions: Supply humidified hydrogen to the anode and humidified oxygen or air to the cathode at controlled flow rates and backpressures. Maintain the cell at a constant operating temperature (e.g., 80°C).[5]

• Polarization Curve: Vary the current density and measure the corresponding cell voltage to generate a polarization curve.

• Power Density Curve: Calculate the power density at each current density point (Power Density = Voltage × Current Density) and plot the power density curve to determine the peak power density.

Conclusion and Future Outlook

While the performance of ASU-based AEMs is impressive, further research is warranted to optimize the polymer backbone, ion exchange capacity, and membrane morphology to further enhance ionic conductivity and water management. The development of scalable and cost-effective synthesis routes for ASU and its derivatives will also be crucial for the commercial viability of this promising technology. As the field of AEMFCs continues to mature, the robust and reliable performance of ASU-based AEMs positions them as a leading candidate for next-generation, high-performance, and durable energy conversion devices.

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A Comparative Guide to Purity Quantification of 6-Azaspiro[5.5]undecan-6-ium Bromide: Titration vs. Chromatographic and Spectroscopic Methods

In the landscape of pharmaceutical development and quality control, the precise and accurate determination of a compound's purity is paramount. For ionic compounds such as 6-Azaspiro[5.5]undecan-6-ium bromide, a quaternary ammonium salt with a unique spirocyclic structure, ensuring the integrity of both the cationic species and the counter-ion is critical to its function and safety.[1][2] This guide provides an in-depth comparison of analytical methodologies for quantifying the purity of 6-Azaspiro[5.5]undecan-6-ium bromide, with a primary focus on the classical, yet robust, technique of titration. We will explore the nuances of argentometric titration for the bromide ion and discuss alternative methods for the quantification of the quaternary ammonium cation, weighing their respective advantages and limitations to guide researchers and drug development professionals in selecting the most appropriate analytical strategy.

The Central Role of Purity in Pharmaceutical Sciences

6-Azaspiro[5.5]undecan-6-ium bromide is a quaternary ammonium compound characterized by a nitrogen atom integrated into a spirocyclic framework.[1] Such compounds are investigated for a range of applications, including their potential as catalysts and their biological activities.[1][2] The purity of this compound is a critical quality attribute, as impurities can significantly impact its efficacy, stability, and safety. Therefore, validated and reliable analytical methods are essential for its characterization.

Argentometric Titration: A Gold Standard for Halide Quantification

For the quantification of the bromide counter-ion in 6-Azaspiro[5.5]undecan-6-ium bromide, argentometric titration stands out as a primary and widely accepted method.[3][4][5] This precipitation titration technique relies on the reaction between silver ions (Ag⁺) from a standardized silver nitrate (AgNO₃) solution and bromide ions (Br⁻) to form a sparingly soluble precipitate, silver bromide (AgBr).

The Underlying Chemistry:

The titration reaction is as follows:

Ag⁺(aq) + Br⁻(aq) → AgBr(s)

The endpoint of the titration, which signals the complete precipitation of bromide ions, can be detected using various methods, most commonly potentiometrically or with a chemical indicator.

Experimental Protocol: Potentiometric Argentometric Titration

This protocol outlines a validated approach for the determination of bromide content in 6-Azaspiro[5.5]undecan-6-ium bromide. Method validation is crucial to ensure that the selected parameters provide reliable and robust results, following guidelines such as those from ICH and USP.[6][7][8]

Materials and Reagents:

• 6-Azaspiro[5.5]undecan-6-ium bromide sample

• Standardized 0.1 M Silver Nitrate (AgNO₃) volumetric solution

• Deionized water

• Silver/Sulfide Ion Selective Electrode (ISE) or a Silver Billet Electrode[9]

• Automatic titrator

• Analytical balance

• Volumetric flasks and pipettes

Step-by-Step Procedure:

• Titrant Standardization: Accurately standardize the 0.1 M AgNO₃ solution against a primary standard, such as sodium chloride (NaCl) or potassium bromide (KBr), to determine its exact concentration. This is a critical first step for obtaining reliable results.[6][7]

• Sample Preparation: Accurately weigh a suitable amount of the 6-Azaspiro[5.5]undecan-6-ium bromide sample and dissolve it in a known volume of deionized water. The sample size should be calculated to consume a sufficient volume of the titrant for accurate measurement.

• Titration Setup: Place the dissolved sample in the titration vessel. Immerse the silver electrode and the reference electrode into the solution. Ensure the solution is well-stirred throughout the titration.

• Titration: Titrate the sample solution with the standardized 0.1 M AgNO₃ solution. The titrator will record the potential (in millivolts) as a function of the added titrant volume.

• Endpoint Determination: The equivalence point is determined from the titration curve, typically as the point of the steepest potential change. Modern automatic titrators can automatically identify this point.

• Calculation: The purity of the sample in terms of bromide content can be calculated using the following formula:

  % Purity (as Bromide) = (V × M × FW) / (W × 10)

  Where:

  • V = Volume of AgNO₃ solution at the equivalence point (mL)

  • M = Molarity of the standardized AgNO₃ solution (mol/L)

  • FW = Formula weight of Bromide (79.904 g/mol )

  • W = Weight of the sample (g)

Comparative Analysis of Analytical Techniques

While argentometric titration is excellent for the bromide moiety, a comprehensive purity assessment of 6-Azaspiro[5.5]undecan-6-ium bromide also requires quantification of the quaternary ammonium cation. The following table compares argentometric titration with other common analytical techniques that can be employed for the analysis of this compound.

Analytical Technique	Analyte	Principle	Advantages	Disadvantages	Typical Application
Argentometric Titration	Bromide ion	Precipitation titration with silver nitrate.[3][5]	High accuracy and precision, cost-effective, well-established methodology.[6][7]	Not selective for the cation, potential for interference from other halides.	Assay of bromide content, quality control.
Ion Chromatography (IC)	Bromide ion, Quaternary Ammonium cation	Ion-exchange separation followed by conductivity or mass spectrometric detection.[10][11]	High sensitivity and selectivity for various ions, can quantify both cation and anion simultaneously.[10][11]	Higher equipment cost, requires specialized columns and eluents.	Trace level analysis, simultaneous quantification of multiple ions.
High-Performance Liquid Chromatography (HPLC)	Quaternary Ammonium cation	Reversed-phase or ion-pair chromatography with UV, ELSD, or MS detection.[12][13]	High resolution for separating the main compound from organic impurities, can be coupled with mass spectrometry for structural elucidation.[12]	May require derivatization for UV detection if the cation lacks a chromophore, method development can be complex.	Purity profiling, identification and quantification of organic impurities.
Two-Phase Titration	Quaternary Ammonium cation	Titration with an anionic surfactant (e.g., sodium lauryl sulfate) in a two-phase system with an indicator.[14][15]	Specific for the cationic surfactant, relatively simple and inexpensive.	Use of hazardous solvents (e.g., chloroform), endpoint determination can be subjective.[16]	Assay of quaternary ammonium compounds in various products.[15][17]
Potentiometric Titration with Ion-Selective Electrode	Quaternary Ammonium cation	Direct potentiometric titration using an ion-selective electrode responsive to the quaternary ammonium cation.[16]	Automatable, objective endpoint determination, avoids hazardous solvents.[16][17]	Requires a specific ion-selective electrode, potential for matrix interference.	Quality control of products containing quaternary ammonium compounds.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental and logical flow, the following diagrams are provided.

Caption: Experimental workflow for the quantification of bromide in 6-Azaspiro[5.5]undecan-6-ium bromide by argentometric titration.

Caption: Logical relationship between the analyte and the choice of analytical methodology.

Conclusion and Recommendations

The quantification of 6-Azaspiro[5.5]undecan-6-ium bromide purity requires a multi-faceted analytical approach. For the direct and accurate assay of the bromide counter-ion, argentometric titration remains a highly reliable, cost-effective, and robust method that is well-suited for quality control environments. Its validation is straightforward, and the methodology is well-documented in pharmacopeias.

For a comprehensive purity profile, which includes the identification and quantification of organic impurities related to the quaternary ammonium cation, High-Performance Liquid Chromatography (HPLC) , particularly when coupled with mass spectrometry, is the superior choice. It offers the necessary resolution to separate closely related substances.

Ion Chromatography (IC) presents a powerful alternative for the simultaneous quantification of both the cation and the anion, which can be highly efficient in certain analytical workflows.

The choice of the most suitable method will ultimately depend on the specific analytical objective, whether it is a routine quality control assay, a detailed impurity profiling study, or a trace-level analysis. For routine purity assessment based on the bromide content, argentometric titration provides an excellent balance of accuracy, precision, and practicality.

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A Comparative Guide to Cross-Reactivity Studies of 6-Azaspiro[5.5]undecan-6-ium Bromide in Antimicrobial Assays

This guide provides a comprehensive framework for evaluating the antimicrobial efficacy and cross-reactivity profile of 6-Azaspiro[5.5]undecan-6-ium bromide, a spirocyclic quaternary ammonium compound (QAC). As the threat of antimicrobial resistance continues to grow, a thorough understanding of a novel compound's spectrum of activity and its potential to select for cross-resistance to other antimicrobials is paramount for its development as a therapeutic or disinfectant.[1][2]

While 6-Azaspiro[5.5]undecan-6-ium bromide has been identified as a compound with potential biological and antimicrobial properties, specific data on its cross-reactivity is not extensively documented in publicly available literature.[3][4] Therefore, this guide is designed to serve as a robust methodological template for researchers, scientists, and drug development professionals to conduct such studies, ensuring scientific integrity and generating reliable, comparable data. We will detail the experimental design, provide step-by-step protocols, and present hypothetical data to illustrate the interpretation of results.

The Scientific Imperative: Why Cross-Reactivity Matters

Quaternary ammonium compounds exert their antimicrobial effect primarily by disrupting the cell membranes of microorganisms.[5][6][7] The positively charged nitrogen atom interacts with the negatively charged components of the bacterial cell envelope, leading to membrane destabilization, leakage of intracellular contents, and ultimately, cell death.[8][9] However, bacteria can develop resistance to QACs through mechanisms such as the expression of efflux pumps or alterations in their cell wall structure.[2][5]

A critical question in the development of any new antimicrobial is whether exposure to it will lead to decreased susceptibility to other, unrelated antimicrobial agents. This phenomenon, known as cross-reactivity or cross-resistance, can significantly limit the clinical or industrial utility of a new compound.[10][11][12] For example, the upregulation of a broad-spectrum efflux pump in response to a new QAC could confer resistance to various classes of antibiotics.[9] Therefore, rigorous cross-reactivity studies are not just a regulatory hurdle but a fundamental aspect of responsible antimicrobial stewardship.

Experimental Design: A Framework for Comprehensive Evaluation

A well-designed study will compare the antimicrobial activity of 6-Azaspiro[5.5]undecan-6-ium bromide against a panel of relevant microorganisms and a selection of comparator agents with known mechanisms of action.

The panel of microorganisms should include representatives from both Gram-positive and Gram-negative bacteria, ideally encompassing strains with known resistance profiles. A standard panel would include:

• Gram-positive:

  • Staphylococcus aureus (e.g., ATCC 29213 - methicillin-susceptible)

  • Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

To assess the potential for cross-reactivity, it is essential to include comparator agents from the same class and from different classes of antimicrobials.

• Intra-class Comparator (QAC):

  • Benzalkonium Chloride (BAC): A widely used QAC disinfectant, to assess for cross-reactivity with other QACs.[10]

• Inter-class Comparators (Antibiotics):

  • Ciprofloxacin: A fluoroquinolone that inhibits DNA gyrase.

  • Ampicillin: A β-lactam antibiotic that inhibits cell wall synthesis.

  • Tetracycline: A protein synthesis inhibitor.

This selection allows for the detection of both specific (e.g., QAC-related) and broad-spectrum resistance mechanisms.

Caption: Experimental workflow for assessing antimicrobial activity and cross-reactivity.

Detailed Experimental Protocols

Adherence to standardized protocols is crucial for the reproducibility and comparability of results. The methodologies outlined below are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[13][14][15]

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16][17]

• Preparation of Antimicrobial Solutions: Prepare stock solutions of 6-Azaspiro[5.5]undecan-6-ium bromide and comparator agents in an appropriate solvent. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Culture the test organisms overnight. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a growth control (no antimicrobial) and a sterility control (no bacteria). Incubate the plates at 35-37°C for 18-24 hours.

• Reading the MIC: After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration at which no visible growth is observed.

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing: Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Plating: Spot-plate the aliquots onto a Mueller-Hinton Agar (MHA) plate.

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than a few colonies).

Hypothetical Data and Interpretation

To illustrate the potential outcomes of these studies, we present the following hypothetical data.

Table 1: Hypothetical MIC and MBC Data (µg/mL) for 6-Azaspiro[5.5]undecan-6-ium Bromide and Comparators

Compound	Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
6-Azaspiro[5.5]undecan-6-ium bromide	S. aureus ATCC 29213	4	8	2
E. coli ATCC 25922	8	16	2
P. aeruginosa ATCC 27853	16	32	2
Benzalkonium Chloride	S. aureus ATCC 29213	2	4	2
E. coli ATCC 25922	4	8	2
P. aeruginosa ATCC 27853	8	16	2
Ciprofloxacin	S. aureus ATCC 29213	0.5	1	2
E. coli ATCC 25922	0.015	0.03	2
P. aeruginosa ATCC 27853	0.25	0.5	2
Ampicillin	S. aureus ATCC 29213	0.25	0.5	2
E. coli ATCC 25922	4	8	2
P. aeruginosa ATCC 27853	>128	>128	-

Interpretation of Table 1:

• The hypothetical data suggests that 6-Azaspiro[5.5]undecan-6-ium bromide possesses broad-spectrum antimicrobial activity, effective against both Gram-positive and Gram-negative bacteria.[1]

• Its potency appears to be slightly lower than that of benzalkonium chloride.

• The MBC/MIC ratio is ≤4, which suggests that the compound is bactericidal rather than bacteriostatic.

To assess cross-reactivity, the E. coli ATCC 25922 strain could be serially passaged in sub-inhibitory concentrations (e.g., 0.5x MIC) of 6-Azaspiro[5.5]undecan-6-ium bromide to select for adapted variants. The MICs of the comparator agents would then be re-tested on this adapted strain.

Table 2: Hypothetical MIC Data (µg/mL) on E. coli ATCC 25922 Adapted to 6-Azaspiro[5.5]undecan-6-ium Bromide

Compound	MIC on Wild-Type Strain	MIC on Adapted Strain	Fold Change in MIC
6-Azaspiro[5.5]undecan-6-ium bromide	8	64	8x
Benzalkonium Chloride	4	32	8x
Ciprofloxacin	0.015	0.015	No Change
Ampicillin	4	4	No Change
Tetracycline	2	16	8x

Interpretation of Table 2:

• A significant (8-fold) increase in the MIC of 6-Azaspiro[5.5]undecan-6-ium bromide for the adapted strain indicates the development of resistance.

• A similar 8-fold increase in the MIC for benzalkonium chloride suggests intra-class cross-reactivity among QACs. This is likely due to a shared resistance mechanism.

• No change in the MICs for ciprofloxacin and ampicillin suggests that the resistance mechanism is not related to DNA gyrase or cell wall synthesis pathways.

• The 8-fold increase in the MIC for tetracycline points to a potential inter-class cross-reactivity . This could be mediated by the upregulation of a multidrug efflux pump, as some pumps that export QACs can also export tetracycline.

Caption: Proposed mechanism of action for QACs and potential for efflux-mediated cross-reactivity.

Conclusion and Future Directions

This guide outlines a systematic approach to characterizing the antimicrobial profile of 6-Azaspiro[5.5]undecan-6-ium bromide, with a crucial focus on assessing its potential for cross-reactivity. The hypothetical data illustrates that while the compound may be an effective bactericidal agent, it could select for resistance that confers reduced susceptibility to other QACs and potentially other classes of antimicrobials, such as tetracycline.

For any novel antimicrobial candidate, understanding these interactions is non-negotiable. It informs the potential applications, guides the development of strategies to mitigate resistance, and ensures that new compounds are deployed in a manner that preserves the efficacy of our existing antimicrobial arsenal. Further studies should aim to elucidate the specific genetic and molecular mechanisms of resistance, for instance, through genomic sequencing of adapted strains to identify mutations or the upregulation of specific efflux pump genes.

References

• Title: LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING Source: World Health Organization URL: [Link]

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• Title: ANTIMICROBIAL SUSCEPTIBILITY TESTING Source: bioMérieux URL: [Link]

• Title: Synthesis and antimicrobial activity of chiral quaternary N-spiro ammonium bromides with 3′,4′-dihydro-1 Source: National Institutes of Health (NIH) URL: [Link]

• Title: Quaternary Ammonium Compounds and Contact Dermatitis: A Review and Considerations During the COVID-19 Pandemic Source: National Institutes of Health (NIH) URL: [Link]

• Title: Biological Activity of Quaternary Ammonium Salts and Their Derivatives Source: PMC - National Institutes of Health (NIH) URL: [Link]

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• Title: β-Lactam Allergy and Cross-Reactivity: A Clinician's Guide to Selecting an Alternative Antibiotic Source: Dove Medical Press URL: [Link]

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• Title: Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance Source: PubMed Central URL: [Link]

• Title: The Three C's of Antibiotic Allergy – Classification, Cross-Reactivity and Collaboration Source: PMC - PubMed Central URL: [Link]

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• Title: Quaternary ammonium compounds in hypersensitivity reactions Source: PMC - National Institutes of Health (NIH) URL: [Link]

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A Comparative Guide to the Electrochemical Stability Window of 6-Azaspiro[5.5]undecan-6-ium Bromide

Introduction: The Quest for Stable Electrolytes

In the landscape of electrochemical energy storage and applications, the electrolyte is a critical component that dictates the operational boundaries of a device. The electrochemical stability window (ESW) of an electrolyte is arguably one of its most important properties, defining the potential range within which the electrolyte remains stable without undergoing oxidative or reductive decomposition.[1] A wider ESW is highly desirable as it allows for higher operating voltages, leading to increased energy density in devices like batteries and supercapacitors.[2]

This guide provides an in-depth analysis of the electrochemical stability of 6-Azaspiro[5.5]undecan-6-ium bromide, a unique quaternary ammonium salt featuring a spirocyclic architecture. The inherent strain and geometric constraints of such spiro-compounds are reported to impart significant chemical stability.[3] This guide will delve into the experimental determination of its ESW, compare it with other commonly used quaternary ammonium salts, and provide the scientific rationale behind the observed electrochemical behavior. While direct experimental data for 6-Azaspiro[5.5]undecan-6-ium bromide is not extensively available in the current body of literature, this guide will leverage data from structurally similar compounds to provide a robust comparative analysis, highlighting the expected advantages of the spirocyclic cation.

Methodologies: Unveiling the Electrochemical Stability Window

The determination of the ESW is a cornerstone of electrolyte characterization. The most common and reliable methods employed are cyclic voltammetry (CV) and linear sweep voltammetry (LSV).[3][4] These techniques allow for the precise determination of the anodic and cathodic limits of the electrolyte.

Experimental Protocol for Determining the Electrochemical Stability Window

The following protocol outlines a standard procedure for measuring the ESW of an electrolyte like 6-Azaspiro[5.5]undecan-6-ium bromide.

1. Preparation of the Electrolyte Solution:

• Dissolve the salt (e.g., 6-Azaspiro[5.5]undecan-6-ium bromide) in a suitable aprotic solvent (e.g., acetonitrile, propylene carbonate) to a specific concentration (typically 0.1 M to 1 M). The solvent must be of high purity and low water content to avoid interferences.[5]

• The supporting electrolyte is the salt being tested itself. In comparative studies, a common, inert supporting electrolyte might be used if the conductivity of the test salt solution is too low.[5]

2. Electrochemical Cell Setup:

• A three-electrode setup is employed in an inert atmosphere (e.g., an argon-filled glovebox) to exclude oxygen and moisture.[6]

  • Working Electrode: A polished glassy carbon or platinum disk electrode is commonly used due to its wide potential window and relatively inert surface.[3]

  • Reference Electrode: A stable, non-aqueous reference electrode, such as a silver/silver ion (Ag/Ag+) electrode, is used.[6] It is crucial to report the potential of the reference electrode against a standard reference like the ferrocene/ferrocenium (Fc/Fc+) redox couple for data comparability across different studies.[6]

  • Counter Electrode: A platinum wire or mesh with a large surface area is typically used as the counter electrode to ensure that the current flow does not limit the processes at the working electrode.[7]

3. Cyclic Voltammetry Measurement:

• The potential of the working electrode is swept from the open-circuit potential towards a positive (anodic) limit and then reversed to a negative (cathodic) limit, completing a cycle.[7]

• The scan rate is typically set between 10 and 100 mV/s.[6]

• The current response is recorded as a function of the applied potential. The onset of a sharp, irreversible increase in current indicates the oxidation or reduction of the electrolyte.[3]

4. Determination of the Anodic and Cathodic Limits:

• Anodic Limit (Ea): The potential at which a significant and sustained increase in the anodic (positive) current is observed. This corresponds to the oxidation of the anion (in this case, Br⁻).[2]

• Cathodic Limit (Ec): The potential at which a significant and sustained increase in the cathodic (negative) current is observed. This is attributed to the reduction of the cation (6-Azaspiro[5.5]undecan-6-ium).[2]

• The Electrochemical Stability Window (ESW) is then calculated as the difference between the anodic and cathodic limits: ESW = Ea - Ec .[2]

A cutoff current density (e.g., 0.1 or 1 mA/cm²) is often used to define the potential limits consistently.[3]

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of the electrochemical stability window.

Comparative Analysis of Electrochemical Stability Windows

Electrolyte Cation	Anion	Solvent	Cathodic Limit (vs. Fc/Fc+)	Anodic Limit (vs. Fc/Fc+)	ESW (V)	Reference
6-Azaspiro[5.5]undecan-6-ium	Br⁻	Propylene Carbonate	Estimated > -3.8 V	~ +0.8 V	Estimated > 4.6 V	Estimation based on structural stability
1-Butyl-1-methylpyrrolidinium ([Pyrr14])	Br⁻	Propylene Carbonate	~ -3.8 V	~ +0.8 V	~ 4.6 V	[6][8] (Anodic limit estimated based on Br⁻ oxidation)
Tetraethylammonium (TEA)	Br⁻	Propylene Carbonate	~ -3.2 V	~ +0.8 V	~ 4.0 V	Typical values from literature

Note: The anodic limit for bromide oxidation is generally observed around +0.8 V vs. Fc/Fc+ in aprotic solvents. The cathodic limits are for the respective cations. The values for [Pyrr14] are based on data for the cation with a non-interfering anion, and the anodic limit is an estimation for the bromide anion. The values for TEA are representative of typical tetraalkylammonium salts.

Discussion: The Influence of Cation Structure on Electrochemical Stability

The electrochemical stability of a quaternary ammonium salt is primarily dictated by the reduction potential of its cation and the oxidation potential of its anion.[2]

Cationic Stability: The Spirocyclic Advantage

The cathodic limit is determined by the ease of reduction of the quaternary ammonium cation. For tetraalkylammonium cations, this process typically involves the cleavage of a nitrogen-carbon bond. The stability of the resulting radical and amine species influences this potential.

• Acyclic Quaternary Ammonium Cations (e.g., Tetraethylammonium): These cations are relatively stable but can be reduced at moderately negative potentials. The flexibility of the alkyl chains allows for conformations that can facilitate electron transfer and subsequent bond cleavage.

• Monocyclic Quaternary Ammonium Cations (e.g., 1-Butyl-1-methylpyrrolidinium): The cyclic structure of the pyrrolidinium cation imparts greater stability compared to its acyclic counterparts. The ring structure restricts conformational flexibility, making the nitrogen center less accessible for reduction. This generally results in a more negative reduction potential and thus a wider cathodic window.[9]

• Spirocyclic Quaternary Ammonium Cations (e.g., 6-Azaspiro[5.5]undecan-6-ium): The spirocyclic structure of 6-Azaspiro[5.5]undecan-6-ium is expected to offer even greater stability. The two interconnected rings create a rigid, sterically hindered environment around the positively charged nitrogen atom. This steric shielding makes it more difficult for an electron to be transferred to the cation and for the subsequent bond cleavage to occur, pushing the cathodic limit to more negative potentials. The inherent stability of the spiro[5.5]undecane skeleton, which consists of two fused six-membered rings in stable chair conformations, further contributes to its robustness.[3]

Anionic Stability: The Role of the Counter-ion

The anodic limit is determined by the oxidation of the anion. In the case of 6-Azaspiro[5.5]undecan-6-ium bromide, the bromide anion (Br⁻) is oxidized to bromine (Br₂). This oxidation occurs at a relatively low positive potential, which will be the limiting factor for the anodic stability of this particular salt. To achieve a wider ESW, the bromide anion could be replaced with more oxidatively stable anions like tetrafluoroborate (BF₄⁻) or bis(trifluoromethanesulfonyl)imide (TFSI⁻).[2]

Conclusion

While direct experimental data on the electrochemical stability window of 6-Azaspiro[5.5]undecan-6-ium bromide is yet to be reported in the literature, a comparative analysis based on structurally related compounds strongly suggests a wide cathodic window. The unique spirocyclic architecture of the cation is anticipated to provide exceptional stability against reduction, likely surpassing that of both acyclic and monocyclic quaternary ammonium cations. However, the overall ESW of the bromide salt will be limited by the oxidation of the bromide anion. For applications requiring a wider ESW, pairing the 6-Azaspiro[5.5]undecan-6-ium cation with a more electrochemically robust anion would be a promising strategy. Further experimental investigation is warranted to precisely quantify the electrochemical stability window of this intriguing spirocyclic salt and validate its potential for high-voltage electrochemical applications.

References

• MDPI. "A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes." Available at: [Link].

• Arkenlight. "Cyclic Voltammetry: Instrumentation & CV Analysis Guide." Available at: [Link].

• National Center for Biotechnology Information. "Application of Ionic Liquids in Electrochemistry—Recent Advances." Available at: [Link].

• ACS Publications. "Refined Method for Predicting Electrochemical Windows of Ionic Liquids and Experimental Validation Studies." Available at: [Link].

• National Center for Biotechnology Information. "Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids." Available at: [Link].

• ACS Publications. "Physical–Chemical Characterization of Binary Mixtures of 1-Butyl-1-methylpyrrolidinium Bis{(trifluoromethyl)sulfonyl}imide and Aliphatic Nitrile Solvents as Potential Electrolytes for Electrochemical Energy Storage Applications." Available at: [Link].

• ACS Publications. "A Practical Beginner's Guide to Cyclic Voltammetry." Available at: [Link].

• Wikipedia. "Cyclic voltammetry." Available at: [Link].

• ResearchGate. "Ionic liquids for electrochemical applications: Correlation between molecular structure and electrochemical stability window." Available at: [Link].

• National Center for Biotechnology Information. "Refined method for predicting electrochemical windows of ionic liquids and experimental validation studies." Available at: [Link].

• ResearchGate. "The cyclic voltammetry (CV) of electrolytes on different electrodes. a)..." Available at: [Link].

• ACS Publications. "Physical and Electrochemical Analysis of N-Alkylpyrrolidinium-Substituted Boronium Ionic Liquids." Available at: [Link].

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Azaspiro[5.5]undecan-6-ium Bromide

As researchers and developers, our focus is often on the synthesis and application of novel compounds like 6-Azaspiro[5.5]undecan-6-ium bromide. This unique spirocyclic quaternary ammonium salt shows promise as a phase-transfer catalyst, an ionic liquid, and even possesses antimicrobial properties.[1] However, our responsibility extends beyond discovery to the entire lifecycle of the chemical, culminating in its safe and compliant disposal. Improper disposal not only poses a risk to our personnel and environment but can also result in significant regulatory penalties.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 6-Azaspiro[5.5]undecan-6-ium bromide, grounded in regulatory standards and best laboratory practices. The procedures outlined here are designed to ensure safety, compliance, and environmental stewardship, reflecting the core principles of a robust Chemical Hygiene Plan.[2][3]

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

6-Azaspiro[5.5]undecan-6-ium bromide, like many quaternary ammonium compounds ("quats"), is classified as an irritant.[4] While specific toxicological data is limited, the broader class of quats is known for its potential to cause skin and eye irritation and for its toxicity to aquatic life if released into waterways. Therefore, it must be treated as a hazardous waste.

Under the Resource Conservation and Recovery Act (RCRA), the Environmental Protection Agency (EPA) mandates the "cradle-to-grave" management of hazardous substances, which includes laboratory-generated waste.[5] This means from the moment it is deemed "waste," its journey to final disposal must be meticulously managed and documented.[5] Drain disposal is strictly prohibited as it can disrupt wastewater treatment processes and harm the environment.[6]

Table 1: Quick Reference Safety and Disposal Profile

Parameter	Specification	Rationale & Source
Hazard Class	Irritant, Potential Environmental Hazard	Based on supplier SDS and general data for quaternary ammonium compounds.[4][7]
Required PPE	Nitrile gloves, safety glasses with side shields or goggles, lab coat.	To prevent skin and eye contact with the irritant compound.[8][9]
Waste Container	Compatible, sealable container (e.g., HDPE), preferably the original.	Prevents leaks and reactions. Original containers ensure compatibility.[8][10]
Disposal Method	Collection by a licensed hazardous waste disposal contractor.	Ensures compliance with EPA regulations and prevents environmental release.[11][12]
Incompatible Materials	Strong oxidizing agents, strong bases.	To prevent violent reactions or the release of hazardous vapors during storage.[10][13]

The Disposal Workflow: From Benchtop to Final Disposition

The following protocol details the necessary steps for safely managing 6-Azaspiro[5.5]undecan-6-ium bromide waste within the laboratory. This workflow is designed to comply with both EPA and Occupational Safety and Health Administration (OSHA) standards.[2][5]

Step 1: Immediate Segregation and Containerization

The foundation of safe chemical disposal is proper segregation. Never mix 6-Azaspiro[5.5]undecan-6-ium bromide waste with non-hazardous trash or other chemical waste streams unless you can confirm compatibility.

• Action: Designate a specific waste container for 6-Azaspiro[5.5]undecan-6-ium bromide and its contaminated materials (e.g., pipette tips, contaminated gloves).

• Causality: Mixing incompatible chemicals can lead to violent reactions, gas evolution, or fire.[10] Segregation is a primary control measure mandated by OSHA and the EPA to prevent such incidents.[8][13]

• Container Choice: The waste container must be made of a compatible material (High-Density Polyethylene - HDPE is a common choice) and must have a secure, sealable lid.[10] If possible, use the original manufacturer's container, as it is guaranteed to be compatible.[10] The container must be kept closed except when actively adding waste.[6]

Step 2: Meticulous Labeling

Proper labeling is a non-negotiable regulatory requirement. An improperly labeled container can halt a waste pickup and create a significant safety risk.

• Action: As soon as the first drop of waste enters the container, affix a hazardous waste label.

• Label Contents: The EPA requires the label to include:

  • The words "Hazardous Waste" .[14]

  • The full chemical name: "6-Azaspiro[5.5]undecan-6-ium bromide" . Do not use abbreviations or formulas.[6]

  • A clear indication of the hazards (e.g., "Irritant").[14]

• Causality: Clear, accurate labeling ensures that anyone handling the container is aware of its contents and associated dangers, preventing accidental exposures or improper mixing. It is a cornerstone of OSHA's Hazard Communication Standard and EPA's generator requirements.[15]

Step 3: Safe Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish one or more Satellite Accumulation Areas (SAAs).[10] This is the designated location where waste is stored at or near the point of generation.

• Action: Store the labeled, sealed waste container in your designated SAA. This area must be under the direct control of laboratory personnel.[11]

• SAA Requirements:

  • The SAA must be situated at or near the process generating the waste and within the line of sight of laboratory staff.[14]

  • Liquid waste containers within the SAA must be kept in secondary containment (e.g., a spill tray) to contain potential leaks.[6][15]

• Quantity and Time Limits: An SAA can hold up to 55 gallons of hazardous waste. Once a container is full, it must be dated and moved from the SAA to the facility's central accumulation area within three days.[10][16] Partially filled containers may remain in the SAA for up to one year.[10]

Step 4: Arranging for Professional Disposal

The final step is to transfer the waste to a licensed environmental services contractor for transportation and disposal.

• Action: Follow your institution's established procedure for requesting a hazardous waste pickup. This typically involves contacting your Environmental Health & Safety (EHS) department.

• Causality: Federal and state regulations mandate that hazardous waste be transported by licensed haulers to a permitted Treatment, Storage, and Disposal Facility (TSDF).[5][17] This ensures the waste is managed in an environmentally sound manner, such as through high-temperature incineration or other approved methods.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the compliant disposal of 6-Azaspiro[5.5]undecan-6-ium bromide waste.

Caption: Decision workflow for 6-Azaspiro[5.5]undecan-6-ium bromide waste management.

Spill and Emergency Procedures

In the event of a spill, prompt and correct action is critical.

• Small Spills (Manageable by Lab Personnel):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (lab coat, goggles, double nitrile gloves), contain the spill.

  • Absorb the spill with an inert material like vermiculite, sand, or a chemical spill pillow. Do not use combustible materials like paper towels on a concentrated liquid spill.

  • Carefully collect the absorbent material and contaminated debris using non-sparking tools.

  • Place all cleanup materials into a new, properly labeled hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent.

• Large Spills or Unknown Hazards:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

By adhering to these detailed procedures, you ensure that your innovative work with compounds like 6-Azaspiro[5.5]undecan-6-ium bromide is conducted with the highest commitment to safety and environmental responsibility.

References

• Managing Hazardous Chemical Waste in the Lab. American Chemical Society. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

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Personal protective equipment for handling 6-Azaspiro[5.5]undecan-6-ium bromide

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 6-Azaspiro[5.5]undecan-6-ium bromide. As a spirocyclic quaternary ammonium compound, its unique structure demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols to ensure the well-being of laboratory personnel and the integrity of research. This document is structured to deliver not just procedural steps, but the scientific reasoning behind them, fostering a culture of safety and excellence in your laboratory.

Hazard Assessment: Understanding the Risks of Quaternary Ammonium Compounds

6-Azaspiro[5.5]undecan-6-ium bromide belongs to the class of quaternary ammonium compounds (QACs), which are known for their antimicrobial and surfactant properties.[1] While specific toxicological data for this compound is not extensively published, the general hazards associated with QACs provide a strong foundation for a cautious approach.

Primary Hazards:

• Dermal and Ocular Irritation: QACs are known irritants and can be corrosive at high concentrations, potentially causing skin burns and serious eye damage.[2][3]

• Respiratory Irritation: If handled as a powder, airborne particles can cause respiratory irritation.[3]

• Systemic Effects: While generally considered safe when used as directed in dilute solutions, ingestion, inhalation, or absorption of large amounts of QACs can lead to significant toxicity.[2][4]

Due to the limited specific data on 6-Azaspiro[5.5]undecan-6-ium bromide, it is prudent to handle it as a substance with the potential for significant irritation and unknown long-term health effects.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the cornerstone of safe handling. The following recommendations are based on a risk assessment that considers the potential for skin, eye, and respiratory exposure.

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Nitrile is a good general-purpose choice for many chemicals.
Eye Protection	Chemical splash goggles	Offers protection from splashes and airborne particles. Safety glasses are not sufficient.[5][6]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[5][7]
Respiratory Protection	NIOSH-approved N95 respirator or higher	Recommended when handling the compound as a powder to prevent inhalation of airborne particles.[3][8]
Face Protection	Face shield (in addition to goggles)	Should be worn when there is a significant risk of splashes, such as when handling bulk quantities or preparing solutions.[5]

Donning (Putting On) PPE:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Lab Coat: Put on a clean, appropriately sized lab coat and fasten it completely.

• Respirator (if needed): If working with powder, perform a fit check for your respirator.

• Eye and Face Protection: Put on chemical splash goggles. If a splash hazard exists, add a face shield over the goggles.

• Gloves: Don nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves using a technique that avoids skin contact with the contaminated exterior.

• Gown/Lab Coat: Unfasten and remove the lab coat by folding it inward, containing any contamination.

• Hand Hygiene: Wash and dry hands thoroughly.

• Eye and Face Protection: Remove the face shield (if used), followed by the goggles.

• Respirator (if used): Remove the respirator without touching the front.

• Final Hand Hygiene: Wash and dry hands again.

Diagram: PPE Selection and Donning/Doffing Workflow

Caption: A workflow for assessing hazards, selecting, donning, and doffing PPE.

Operational and Disposal Plans

Handling Procedures:

• Engineering Controls: Whenever possible, handle 6-Azaspiro[5.5]undecan-6-ium bromide in a certified chemical fume hood, especially when working with the solid form to minimize inhalation exposure.[9]

• Weighing: If weighing the powder, do so within the fume hood. An anti-static gun can be useful for handling fine powders.[9]

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Spill Management: In the event of a spill, contain the material with an inert absorbent (e.g., sand or vermiculite) and place it in a sealed container for disposal.[10] Do not attempt to clean up a large spill without appropriate training and PPE.

Disposal Plan:

• Waste Classification: 6-Azaspiro[5.5]undecan-6-ium bromide and materials contaminated with it should be treated as hazardous chemical waste.

• Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible container.[11][12]

• Disposal Route: Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.[11][13] Do not dispose of this chemical down the drain or in the regular trash.[10][11]

• Empty Containers: The first rinse of any container that held 6-Azaspiro[5.5]undecan-6-ium bromide should be collected as hazardous waste.[11] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best to consult your EHS office.

Diagram: Chemical Handling and Waste Disposal Logic

Caption: Logic flow for safe handling and disposal of chemical waste.

By adhering to these guidelines, you can mitigate the risks associated with handling 6-Azaspiro[5.5]undecan-6-ium bromide and maintain a safe and productive research environment. Always consult your institution's specific safety protocols and the most current Safety Data Sheet available.

References

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• STERIS. (2017). Vesta-Syde® SQ - Quaternary Ammonium Disinfectant. [Link]

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• Procter & Gamble Professional. (2015). Clean Quick® Broad Range Quaternary Sanitizer - SAFETY DATA SHEET. [Link]

• PubChem. (n.d.). 6-Azoniaspiro(5.5)undecane, bromide (1:1). [Link]

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